17:0-14:1 PC-d5

Core Science & Biosynthesis

An In-depth Technical Guide to 17:0-14:1 PC-d5: A Deuterated Phosphatidylcholine Standard for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 17:0-14:1 PC-d5, a deuterated phosphatidylcholine, and its application as an internal standard in mass spectrometry-based lipidomics. This document details its chemical properties, and provides a representative experimental protocol for its use in quantifying phosphatidylcholines in biological samples.

Introduction to 17:0-14:1 PC-d5

17:0-14:1 PC-d5 is the deuterium-labeled form of 1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine. It is a synthetic phospholipid containing two different fatty acyl chains: a saturated 17-carbon chain (heptadecanoic acid) at the sn-1 position and a monounsaturated 14-carbon chain (myristoleic acid) at the sn-2 position. The "d5" designation indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium, a stable heavy isotope of hydrogen.

The primary and critical application of 17:0-14:1 PC-d5 is as an internal standard in quantitative lipidomics analysis, particularly using liquid chromatography-mass spectrometry (LC-MS).[1] Due to its structural similarity to endogenous phosphatidylcholines, 17:0-14:1 PC-d5 behaves almost identically during sample preparation (e.g., lipid extraction) and chromatographic separation. However, its increased mass due to the deuterium atoms allows it to be distinguished from the non-labeled lipids by the mass spectrometer.[2] By adding a known amount of 17:0-14:1 PC-d5 to a sample at the beginning of the workflow, it can be used to normalize for variations in sample handling, extraction efficiency, and instrument response, thereby enabling accurate quantification of other phosphatidylcholine species.[1]

Chemical and Physical Properties

The key chemical and physical properties of 17:0-14:1 PC-d5 are summarized in the table below.

Property	Value	Reference
Systematic Name	1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-phosphocholine	[3][4]
Molecular Formula	C₃₉H₇₁D₅NO₈P	[1]
Molecular Weight	723.03 g/mol	[1]
Exact Mass	722.56 g/mol	[3]
Appearance	Colorless to light yellow liquid	[1]
Purity	>99%	[1]
Storage	-20°C	[1]

Experimental Protocols

The following sections describe a representative experimental workflow for the quantification of phosphatidylcholines in a biological matrix (e.g., plasma) using 17:0-14:1 PC-d5 as an internal standard. This protocol is a composite of established lipidomics methodologies.

Lipid Extraction from Plasma (Folch Method)

This protocol describes a common method for extracting lipids from a plasma sample.

• Sample Preparation : Thaw frozen plasma samples on ice.

• Addition of Internal Standard : To 100 µL of plasma, add a known amount of 17:0-14:1 PC-d5 (typically as part of a larger internal standard mixture) dissolved in an appropriate solvent (e.g., methanol). The exact amount should be determined based on the expected concentration of endogenous lipids and the linear range of the mass spectrometer.

• Homogenization : Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the plasma and vortex thoroughly for 2 minutes to create a single-phase solution and precipitate proteins.

• Phase Separation : Add 500 µL of 0.9% NaCl solution to the mixture and vortex for 1 minute. This will induce the separation of the mixture into two phases.

• Centrifugation : Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to achieve a clean separation of the layers.

• Lipid Collection : Carefully collect the lower organic layer (chloroform phase), which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying : Dry the collected lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution : Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a 1:1 (v/v) methanol:chloroform mixture.

LC-MS/MS Analysis of Phosphatidylcholines

This section outlines a typical liquid chromatography-tandem mass spectrometry method for the analysis of phosphatidylcholines.

3.2.1 Chromatographic Separation

• UHPLC System : A standard ultra-high-performance liquid chromatography system.

• Column : A C18 reversed-phase column (e.g., Waters CSH C18, 2.1 x 100 mm, 1.8 µm) is commonly used for lipid separation.

• Mobile Phase A : Acetonitrile:water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[1]

• Mobile Phase B : Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[1]

• Gradient Elution : A gradient from a lower to a higher percentage of mobile phase B is used to elute lipids based on their hydrophobicity. A typical gradient might start at 30% B and increase to 100% B over 20-30 minutes.

• Flow Rate : A flow rate of 0.3-0.5 mL/min is generally used.[1]

• Column Temperature : The column should be maintained at a constant temperature, for example, 55°C, to ensure reproducible retention times.[1]

3.2.2 Mass Spectrometry Detection

• Mass Spectrometer : A triple quadrupole or high-resolution mass spectrometer (e.g., Q-Exactive) equipped with an electrospray ionization (ESI) source.

• Ionization Mode : ESI in positive ion mode is typically used for the detection of phosphatidylcholines, as they readily form [M+H]⁺ or [M+Na]⁺ adducts.

• Data Acquisition : Data can be acquired using Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) on a triple quadrupole instrument. For phosphatidylcholines, a common approach is to monitor for the precursor ion of the lipid and the product ion corresponding to the phosphocholine headgroup (m/z 184.07). For high-resolution instruments, full scan or data-dependent MS/MS acquisition can be used.

• Example MRM Transitions :

  • Endogenous PC (e.g., 16:0-18:1 PC) : Precursor ion (m/z 760.58) → Product ion (m/z 184.07)

  • Internal Standard (17:0-14:1 PC-d5) : Precursor ion (m/z 723.03) → Product ion (m/z 184.07)

Data Analysis

The quantification of endogenous phosphatidylcholines is achieved by calculating the ratio of the peak area of the endogenous lipid to the peak area of the 17:0-14:1 PC-d5 internal standard. This ratio is then compared to a calibration curve generated using known concentrations of authentic, non-labeled phosphatidylcholine standards to determine the absolute concentration of the endogenous lipid in the original sample.

Visualizations

Experimental Workflow for Lipidomics Analysis

The following diagram illustrates the general workflow for a lipidomics experiment utilizing an internal standard like 17:0-14:1 PC-d5.

Caption: A typical experimental workflow for quantitative lipidomics.

Logical Relationship in Quantification

The diagram below illustrates the principle of using an internal standard for quantification.

Caption: Logic of quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidmaps.org [lipidmaps.org]

structure of 1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5

An In-Depth Technical Guide to 1-Heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5

Introduction

This technical guide provides a comprehensive overview of the deuterated, mixed-acyl phospholipid, 1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5. This molecule is a phosphatidylcholine (PC) containing a saturated odd-chain fatty acid (heptadecanoic acid, 17:0) at the sn-1 position and a monounsaturated fatty acid (myristoleic acid, 14:1) at the sn-2 position. The "-d5" designation indicates the presence of five deuterium atoms, typically incorporated into the glycerol backbone for use as a stable isotopic internal standard in mass spectrometry-based lipidomics.

The unique combination of an odd-chain and an unsaturated fatty acid makes this molecule distinct from the more common endogenous phospholipids, minimizing isotopic overlap with biological analytes. This guide is intended for researchers, scientists, and drug development professionals who utilize lipidomics and require high-purity, well-characterized standards for quantitative analysis.

Molecular Structure and Properties

The structure consists of a deuterated glycerol backbone esterified with heptadecanoic acid at the sn-1 position and myristoleic acid at the sn-2 position. The most common isomer of myristoleic acid is cis-9-tetradecenoic acid.[1] The phosphocholine headgroup is attached at the sn-3 position.

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative data for the molecule, assuming deuteration on the glycerol backbone (sn-glycero-d5).

Property	Value	Reference/Method
IUPAC Name	[(2R)-3-(heptadecanoyloxy)-2-(tetradec-9-enoyloxy)propyl-1,1,2,3,3-d5] 2-(trimethylazaniumyl)ethyl phosphate	IUPAC Naming
Common Synonyms	PC(17:0/14:1)-d5; 17:0/14:1-PC-d5	Common Usage
Molecular Formula	C₃₉H₇₁D₅NO₈P	Calculation
Average Molecular Mass	725.06 g/mol	Calculation
Monoisotopic Mass	724.5791 Da	Calculation

Experimental Protocols

Protocol 1: Chemical Synthesis of Mixed-Acyl Phosphatidylcholine-d5

The synthesis of a mixed-acyl phosphatidylcholine with defined stereochemistry is a multi-step process designed to prevent acyl migration and ensure the correct placement of fatty acids.[2][3][4]

Objective: To synthesize 1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5 from a deuterated glycerol precursor.

Materials:

• sn-Glycerol-d5-3-phosphocholine (GPC-d5)

• Heptadecanoic acid (17:0)

• Myristoleic acid (14:1)

• 4-(Dimethylamino)pyridine (DMAP) or 4-pyrrolidinopyridine

• Dicyclohexylcarbodiimide (DCC) or other coupling agent

• Anhydrous solvents (e.g., chloroform, dichloromethane, pyridine)

• Silica gel for column chromatography

• HPLC system for purification

Methodology:

• Step 1: Regioselective Acylation at sn-1 Position

  • Start with commercially available or synthesized sn-GPC-d5. The hydroxyl groups at sn-1 and sn-2 are available for acylation.

  • To achieve selectivity, a protecting group strategy may be employed, though direct acylation can be optimized. A common method involves acylation of GPC with a fatty acid anhydride.

  • Dissolve sn-GPC-d5 in anhydrous pyridine.

  • Add 1.2 equivalents of heptadecanoic acid and 1.2 equivalents of a coupling agent like DCC.

  • The reaction is preferentially directed to the primary hydroxyl group at the sn-1 position, yielding 1-heptadecanoyl-sn-glycero-3-phosphocholine-d5 (LysoPC(17:0)-d5).

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Purify the resulting LysoPC(17:0)-d5 using silica gel column chromatography.

• Step 2: Acylation at sn-2 Position

  • Dissolve the purified LysoPC(17:0)-d5 in anhydrous chloroform.

  • Add a 10-fold molar excess of myristoleic acid anhydride and 1.2 equivalents of a catalyst, such as 4-pyrrolidinopyridine.[4] This drives the reaction to completion and minimizes acyl migration.

  • Stir the reaction at room temperature for 6-12 hours, monitoring progress by TLC.

  • Upon completion, evaporate the solvent under reduced pressure.

• Step 3: Purification

  • Purify the final product, 1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5, using flash chromatography on silica gel.

  • For high-purity applications, a final purification step using High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) is recommended.

  • Evaporate the solvent from the collected fractions to yield the pure product.

• Step 4: Structure Verification

  • Confirm the structure and purity of the final compound using high-resolution mass spectrometry (to verify mass) and NMR spectroscopy (to confirm the position of the acyl chains and the deuterium labeling).

Protocol 2: Quantitative Analysis by LC-MS/MS

This molecule is primarily used as an internal standard for the quantification of endogenous phospholipids in complex biological samples.[5][6][7]

Objective: To quantify a specific endogenous phosphatidylcholine (e.g., PC 16:0/18:1) in a human plasma sample using PC(17:0/14:1)-d5 as an internal standard.

Materials:

• Human plasma sample

• Lipid extraction solvent (e.g., Folch solution: chloroform/methanol, 2:1 v/v)

• Stock solution of PC(17:0/14:1)-d5 of known concentration

• UHPLC system coupled to a triple-quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Methodology:

• Sample Preparation:

  • Thaw a 20 µL aliquot of human plasma on ice.

  • Spike the sample with a known amount (e.g., 50 pmol) of the PC(17:0/14:1)-d5 internal standard.

  • Perform a liquid-liquid lipid extraction by adding 1 mL of ice-cold Folch solution.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the extract under a stream of nitrogen gas.

  • Reconstitute the dried lipid film in 100 µL of a suitable injection solvent (e.g., methanol/chloroform 1:1).

• LC-MS/MS Analysis:

  • Chromatography: Use a reverse-phase C18 column for separation.

    • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

    • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

    • Run a gradient from 40% B to 100% B over 15 minutes.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

    • Use Multiple Reaction Monitoring (MRM) for quantification on a triple-quadrupole instrument.

    • MRM Transition for Analyte (PC 16:0/18:1): Precursor ion m/z 760.6 → Product ion m/z 184.1.

    • MRM Transition for Internal Standard (PC 17:0/14:1-d5): Precursor ion m/z 724.6 → Product ion m/z 184.1.

    • The characteristic product ion at m/z 184.1 corresponds to the phosphocholine headgroup.[8][9][10]

• Data Analysis and Quantification:

  • Integrate the peak areas for both the endogenous analyte (PC 16:0/18:1) and the internal standard (PC 17:0/14:1-d5) from the extracted ion chromatograms.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Determine the concentration of the endogenous PC by comparing this ratio to a standard curve or by direct calculation, as the amount of added internal standard is known.[6]

Visualizations

Chemical Synthesis Workflow

Caption: Diagram 1: Chemical Synthesis Workflow.

Quantitative Lipidomics Workflow

Caption: Diagram 2: Quantitative Lipidomics Workflow.

References

• 1. Myristoleic acid - Wikipedia [en.wikipedia.org]
• 2. Synthesis of Lysophosphatidylcholine and Mixed Phosphatidylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 4. Mixed-chain phosphatidylcholine analogues modified in the choline moiety: preparation of isomerically pure phospholipids with bulky head groups and one acyl chain twice as long as the other - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 7. Quantitative analysis of 10 classes of phospholipids by ultrahigh-performance liquid chromatography tandem triple-quadrupole mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. Fragmentation patterns of five types of phospholipids by ultra-high-performance liquid chromatography electrospray ionization quadrupole time-of-flight tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to Deuterated Phosphatidylcholine Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the properties, applications, and methodologies associated with deuterated phosphatidylcholine (PC) standards. These isotopically labeled lipids are indispensable tools in a wide range of research and development applications, from fundamental membrane biophysics to clinical lipidomics and drug discovery.

Core Properties of Deuterated Phosphatidylcholine Standards

Deuterated phosphatidylcholines are synthetic analogs of natural PCs where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. This isotopic substitution imparts a greater mass to the molecule without significantly altering its chemical properties, making it an ideal internal standard for mass spectrometry-based quantification and a valuable probe in nuclear magnetic resonance (NMR) and neutron scattering studies.

Physicochemical Characteristics

The introduction of deuterium can have subtle effects on the physicochemical properties of phosphatidylcholines. It is generally assumed that the properties of deuterated lipids are very similar to their protiated counterparts; however, some studies have noted minor differences. For instance, deuteration of the acyl chains can lead to a decrease in the gel-to-liquid crystalline phase transition temperature and a reduction in the lamellar repeat spacing and bilayer thickness. Conversely, deuteration of the headgroup may cause an increase in these parameters[1]. These effects are generally small but should be considered in high-precision biophysical studies.

Stability and Storage

The long-term stability of deuterated phosphatidylcholine standards is crucial for their use in quantitative applications. Proper storage and handling are essential to prevent degradation through hydrolysis or oxidation.

Key Storage Recommendations:

• Organic Solutions: Standards dissolved in an organic solvent should be stored in glass vials with Teflon-lined caps at -20°C ± 4°C under an inert atmosphere (e.g., argon or nitrogen). Storage below -30°C is generally not recommended unless the standard is in a sealed glass ampoule[2]. Plastic containers should be avoided as they can leach impurities into the organic solvent[2].

• Powders:

  • Saturated Lipids: Phosphatidylcholines with saturated fatty acid chains are relatively stable as powders and should be stored in a glass container at ≤ -16°C[2]. To prevent condensation, the container should be allowed to warm to room temperature before opening[2].

  • Unsaturated Lipids: Phosphatidylcholines with one or more double bonds are hygroscopic and unstable as powders. They should be promptly dissolved in a suitable organic solvent and stored as a solution[2].

• Aqueous Suspensions: Long-term storage in aqueous solutions is not recommended due to the risk of hydrolysis[2][3].

Studies have shown that phospholipids in biological samples like amniotic fluid are remarkably stable for up to 24 hours at room temperature, but for longer storage, freezing or refrigeration is essential[4]. For lipid extracts, storage in an airtight glass container at -20°C or lower in an organic solvent is recommended to prevent degradation[3].

Commercially Available Deuterated Phosphatidylcholine Standards

A variety of deuterated phosphatidylcholine standards are commercially available, with deuteration at different positions (headgroup or acyl chains) and with various fatty acid compositions. The choice of standard will depend on the specific application. Below is a table summarizing some common deuterated PC standards.

Common Name	Abbreviation	Molecular Weight ( g/mol )	Isotopic Purity	Deuteration Position
1,2-dipalmitoyl-sn-glycero-3-phosphocholine-d62	DPPC-d62	796.33	>98%	Acyl chains
1,2-dimyristoyl-sn-glycero-3-phosphocholine-d54	DMPC-d54	732.19	>98%	Acyl chains
1,2-distearoyl-sn-glycero-3-phosphocholine-d70	DSPC-d70	860.59	>98%	Acyl chains
1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine-d31	POPC-d31	792.23	>98%	Palmitoyl chain
1,2-dioleoyl-sn-glycero-3-phosphocholine-d9	DOPC-d9	795.27	>98%	Choline headgroup

Note: Molecular weights and isotopic purities are approximate and may vary slightly between different commercial suppliers. Researchers should always refer to the certificate of analysis provided with the standard.

Applications in Research and Development

Deuterated phosphatidylcholine standards are utilized in a variety of analytical techniques to provide crucial structural and quantitative information.

Quantitative Lipidomics using Mass Spectrometry

In mass spectrometry-based lipidomics, deuterated lipids are the gold standard for internal standards. They are chemically identical to their endogenous counterparts and thus exhibit similar extraction and ionization efficiencies. However, their increased mass allows them to be distinguished from the endogenous lipids in the mass spectrometer.

By adding a known amount of the deuterated standard to a sample before lipid extraction, any sample loss during preparation can be corrected for, and variations in ionization efficiency can be normalized. This stable isotope dilution method allows for accurate and precise quantification of endogenous phosphatidylcholine species.

Structural Biology with Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterated phospholipids are invaluable in NMR studies of membrane structure and dynamics, as well as for studying membrane-associated proteins.

• Solid-State NMR of Membranes: In solid-state NMR, deuterated phospholipids provide a "silent" background, which simplifies the spectra and allows for the selective observation of signals from a non-deuterated molecule of interest, such as a membrane protein[5].

• Deuterium NMR (²H NMR): By selectively deuterating specific positions on the phosphatidylcholine molecule, ²H NMR can provide detailed information about the orientation, ordering, and dynamics of different segments of the lipid within the membrane bilayer[6]. This technique has been used to study the effects of molecules like cholesterol on membrane properties[6].

Neutron Scattering

Neutron scattering is a powerful technique for studying the structure of biological membranes. The significant difference in the neutron scattering length of hydrogen and deuterium allows for contrast variation studies. By selectively deuterating either the lipids, the solvent, or a protein of interest, different components of a membrane system can be made "visible" or "invisible" to neutrons. This allows for the detailed characterization of membrane structure, including bilayer thickness and the location of membrane-associated molecules.

Experimental Protocols

This section provides detailed methodologies for key experiments involving deuterated phosphatidylcholine standards.

Lipid Extraction from Plasma for Mass Spectrometry using a Deuterated Internal Standard

This protocol is a modification of the Folch method, incorporating a deuterated internal standard for quantitative analysis.

Materials:

• Plasma sample

• Deuterated phosphatidylcholine internal standard solution of known concentration

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: To a 1.5 mL glass centrifuge tube, add 100 µL of plasma.

• Internal Standard Spiking: Add a known amount (e.g., 10 µL of a 1 mg/mL solution) of the deuterated phosphatidylcholine internal standard to the plasma sample.

• Protein Precipitation and Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation:

  • Add 500 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex the mixture for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Lipid Collection: Carefully aspirate the lower organic layer containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube. Be careful not to disturb the protein interface.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of 9:1 (v/v) isopropanol:acetonitrile).

Quantitative NMR (qNMR) for Purity Assessment of a Deuterated Phosphatidylcholine Standard

This protocol outlines the general steps for determining the purity of a deuterated phosphatidylcholine standard using qNMR with a certified internal standard.

Materials:

• Deuterated phosphatidylcholine standard (the analyte)

• Certified internal standard of known purity (e.g., maleic acid)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR tubes

• High-resolution NMR spectrometer

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the deuterated phosphatidylcholine standard into a clean, dry vial.

  • Accurately weigh an appropriate amount of the certified internal standard into the same vial to achieve a molar ratio of approximately 1:1 with the analyte.

  • Record the exact weights of both the analyte and the internal standard.

• Dissolution: Add approximately 0.7 mL of the deuterated solvent to the vial and vortex until both the analyte and the internal standard are completely dissolved.

• Sample Transfer: Transfer the solution to a clean NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) is used to allow for complete relaxation of all protons, which is crucial for accurate integration. A D1 of at least 5 times the longest T1 relaxation time of the protons of interest is recommended.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for integration errors <1%)[7].

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate the well-resolved signals of both the analyte and the internal standard.

• Purity Calculation: The purity of the analyte can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Signaling Pathways and Experimental Workflows

Visualizing the complex biological and experimental processes involving phosphatidylcholine is crucial for a deeper understanding. The following diagrams, created using the DOT language, illustrate key pathways and workflows.

The Kennedy Pathway for Phosphatidylcholine Biosynthesis

The Kennedy pathway is the primary route for the de novo synthesis of phosphatidylcholine in eukaryotic cells[8][9][10]. It involves the sequential conversion of choline to phosphatidylcholine.

Caption: The Kennedy Pathway for de novo phosphatidylcholine synthesis.

Hydrolysis of Phosphatidylcholine by Phospholipase C

Phosphatidylcholine can be hydrolyzed by phospholipase C (PLC) to generate important second messengers, diacylglycerol (DAG) and phosphocholine[11][12][13]. This pathway is involved in various cellular signaling events.

Caption: Phospholipase C-mediated hydrolysis of phosphatidylcholine.

Experimental Workflow for Quantitative Lipidomics

This diagram outlines the logical steps involved in a typical quantitative lipidomics experiment using a deuterated internal standard.

Caption: A typical workflow for quantitative lipidomics analysis.

References

• 1. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The stability of phospholipids in amniotic fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. From yeast to humans - roles of the Kennedy pathway for phosphatidylcholine synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PathWhiz [smpdb.ca]
• 10. CDP-choline pathway - Wikipedia [en.wikipedia.org]
• 11. Phospholipase C - Wikipedia [en.wikipedia.org]
• 12. Phospholipase C-mediated hydrolysis of phosphatidylcholine is activated by muscarinic agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Phospholipase C-mediated hydrolysis of phosphatidylcholine is an important step in PDGF-stimulated DNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 17:0-14:1 PC-d5 (1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated phospholipid, 17:0-14:1 PC-d5. It is intended to serve as a valuable resource for researchers and professionals engaged in lipidomics, drug development, and other related scientific fields where precise quantification of phospholipids is critical. This document compiles essential data regarding the physical and chemical properties of 17:0-14:1 PC-d5 and outlines typical experimental workflows for its use as an internal standard.

Product Information and Specifications

17:0-14:1 PC-d5 is a high-purity, deuterated synthetic phosphatidylcholine standard.[1][2] Its unique structure, containing a heptadecanoyl (17:0) and a myristoleoyl (14:1) fatty acid chain, along with a deuterated phosphocholine headgroup, makes it an ideal internal standard for mass spectrometry-based quantification of phosphatidylcholines in complex biological samples.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative data for 17:0-14:1 PC-d5, compiled from various suppliers.

Identifier	Value	Source
Full Chemical Name	1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-phosphocholine	[1]
Synonym(s)	1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-phosphocholine
CAS Number	2342575-80-6	[1]
Molecular Formula	C₃₉H₇₁D₅NO₈P	[1][2]
Molecular Weight	723.03 g/mol	[2]
Exact Mass	722.56	[1]
Purity	>99%	[1][2]

Physicochemical Properties	Value	Source
Appearance	Liquid	[2]
Color	Colorless to light yellow	[2]
Form	Solution (e.g., 1 mg/mL)
Hygroscopic	No	[1]
Light Sensitive	No	[1]

Storage and Stability	Condition	Duration	Source
Pure Form	-20°C	3 years	[2]
In Solvent	-80°C	6 months	[2]
In Solvent	-20°C	1 month	[2]
Shipping	Room temperature or on dry ice	[2]

Experimental Protocols and Applications

17:0-14:1 PC-d5 is primarily utilized as an internal standard in quantitative lipidomics studies employing techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR).[2] Its deuterated nature allows it to be distinguished from endogenous, non-deuterated lipids, ensuring accurate quantification.

General Protocol for Lipid Extraction and Analysis

A common application of 17:0-14:1 PC-d5 is in the analysis of lipids from biological samples like plasma or tissue.[4][5] The following is a generalized workflow.

Caption: General workflow for quantitative lipid analysis using an internal standard.

Detailed Methodologies

2.2.1 Lipid Extraction (Bligh-Dyer Method)

• To a 1 mL sample, add a known amount of 17:0-14:1 PC-d5 in a chloroform/methanol solution.

• Add 3.75 mL of chloroform:methanol (1:2, v/v) and vortex thoroughly.

• Add 1.25 mL of chloroform and vortex.

• Add 1.25 mL of water and vortex.

• Centrifuge at 1000 x g for 10 minutes to induce phase separation.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in an appropriate solvent for LC-MS analysis.

2.2.2 Liquid Chromatography-Mass Spectrometry (LC-MS)

The reconstituted lipid extract is then analyzed by reverse-phase or hydrophilic interaction liquid chromatography coupled to a tandem mass spectrometer (LC-MS/MS).

• Chromatography: A C18 column is commonly used for reverse-phase separation of different phosphatidylcholine species based on their fatty acid chain length and degree of unsaturation.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is typically used for the detection of phosphatidylcholines. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions are monitored for both the endogenous lipids and the 17:0-14:1 PC-d5 internal standard.

Caption: A typical LC-MS/MS workflow for phospholipid analysis.

Signaling Pathways and Logical Relationships

While 17:0-14:1 PC-d5 is an exogenous, synthetic lipid used as a standard, the class of molecules it represents, phosphatidylcholines (PCs), are central to numerous cellular processes. PCs are major components of cell membranes and are involved in signaling pathways through their hydrolysis by phospholipases to generate second messengers like diacylglycerol (DAG) and lysophosphatidylcholine (LPC).

Caption: Simplified overview of major phosphatidylcholine signaling pathways.

Conclusion

17:0-14:1 PC-d5 is an essential tool for accurate and reproducible quantification of phosphatidylcholines in complex biological matrices. Its high purity and well-characterized properties make it a reliable internal standard for mass spectrometry-based lipidomics. The experimental protocols and workflows outlined in this guide provide a foundation for the application of this standard in various research and development settings.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Analysis of Lipid Signaling in Drosophila Photoreceptors using Mass Spectrometry [jove.com]
• 4. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A resource of lipidomics and metabolomics data from individuals with undiagnosed diseases - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Sourcing and Technical Applications of 17:0-14:1 PC-d5: A Guide for Researchers

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount. Deuterated internal standards are essential tools in mass spectrometry-based lipidomics, ensuring precision and reliability. This technical guide provides an in-depth overview of the commercial sources for 17:0-14:1 PC-d5, a deuterated phosphatidylcholine internal standard, and details its application in modern lipidomics workflows.

Introduction to 17:0-14:1 PC-d5

1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5 (17:0-14:1 PC-d5) is a synthetic, deuterated phospholipid that serves as an invaluable internal standard for the quantification of phosphatidylcholines (PCs) in biological samples. The incorporation of a d5-labeled choline headgroup provides a distinct mass shift, allowing for its differentiation from endogenous PC species by mass spectrometry. The odd-chain fatty acids (17:0 and 14:1) are rare in most mammalian systems, which minimizes the risk of interference from naturally occurring lipids.

The use of deuterated standards like 17:0-14:1 PC-d5 is critical for correcting variations that can occur during sample preparation, extraction, and analysis, such as matrix effects in electrospray ionization. By adding a known amount of the deuterated standard to a sample prior to processing, researchers can accurately determine the concentration of endogenous lipids by comparing the signal intensities of the analyte to the internal standard.

Commercial Availability

17:0-14:1 PC-d5 is available from several reputable commercial suppliers specializing in high-purity lipids for research. The primary sources identified are:

• Avanti Polar Lipids (through MilliporeSigma/Merck) : A leading supplier of lipid standards, Avanti offers 17:0-14:1 PC-d5 both as an individual standard and as a component of their comprehensive internal standard mixtures.

• MedChemExpress (MCE) : A supplier of research chemicals and biochemicals, MCE also lists 17:0-14:1 PC-d5 in their catalog.

Below is a summary of the product details from these suppliers.

Supplier	Product Name	Catalog Number	CAS Number	Molecular Formula	Purity
Avanti Polar Lipids	17:0-14:1 PC-d5	855683	2342575-80-6	C39H71D5NO8P	>99%
MedChemExpress	17:0-14:1 PC-d5	HY-146840S	Not Specified	Not Specified	99.0%

Table 1: Commercial Sources for 17:0-14:1 PC-d5. This table provides a summary of the key commercial suppliers and product specifications for 17:0-14:1 PC-d5.

Application in Internal Standard Mixtures

17:0-14:1 PC-d5 is a key component of multi-lipid internal standard mixtures, such as the UltimateSPLASH™ ONE from Avanti Polar Lipids. These mixtures are designed to provide broad coverage for the quantification of a wide range of lipid classes in a single analysis. The concentration of each component in these mixtures is carefully controlled to be representative of their typical abundance in biological samples like human plasma.

Internal Standard Mixture	Supplier	17:0-14:1 PC-d5 Concentration (µg/mL)
UltimateSPLASH™ ONE	Avanti Polar Lipids	50[1]
PC Internal Standard Mixture - UltimateSPLASH™	Avanti Polar Lipids	50[1]

Table 2: Concentration of 17:0-14:1 PC-d5 in Commercial Internal Standard Mixtures. This table details the concentration of 17:0-14:1 PC-d5 in widely used commercially available lipid internal standard mixtures.

Experimental Protocols

The following sections provide detailed methodologies for the use of 17:0-14:1 PC-d5 as an internal standard in a typical lipidomics workflow, from sample preparation to LC-MS/MS analysis.

Lipid Extraction from Plasma (Folch Method)

This protocol is a widely used method for the extraction of total lipids from biological samples.

• Sample Preparation : Thaw frozen plasma samples on ice.

• Internal Standard Spiking : To a 1.5 mL glass tube, add a known amount of 17:0-14:1 PC-d5 (or a commercial internal standard mixture containing it). For example, for 10 µL of plasma, 225 µL of cold methanol containing the internal standard mixture can be used.[2]

• Homogenization : Add the plasma sample to the tube containing the internal standard and vortex for 10 seconds.

• Solvent Addition : Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. A common ratio is to bring the final volume to 20 times the volume of the tissue sample. For the example above, after the methanol addition, 750 µL of cold methyl-tert-butyl ether (MTBE) can be added.[2]

• Extraction : Vortex the mixture for 10 seconds and then shake for 6 minutes at 4°C.

• Phase Separation : Induce phase separation by adding 0.2 volumes of 0.9% NaCl solution (or LC/MS-grade water).[2] For the example with MTBE, 188 µL of water is added.[2]

• Centrifugation : Centrifuge the sample at low speed (e.g., 2000 x g) for 10 minutes to separate the aqueous and organic phases.

• Lipid Collection : Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying : Evaporate the solvent to dryness under a stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution : Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a 9:1 (v/v) mixture of methanol:toluene or isopropanol.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This section outlines a typical reversed-phase LC-MS/MS method for the analysis of phosphatidylcholines.

• Chromatographic System : An ultra-high-performance liquid chromatography (UHPLC) system.

• Column : A C18 reversed-phase column (e.g., Agilent ZORBAX EclipsePlus C18, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A : Acetonitrile/water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B : Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Flow Rate : 0.3 - 0.6 mL/min.

• Column Temperature : 50°C.

• Injection Volume : 5-20 µL.

• Gradient Elution :

  • Start with a low percentage of mobile phase B (e.g., 15-30%).

  • Gradually increase the percentage of mobile phase B to elute more hydrophobic lipids. A typical gradient might increase to 100% B over 10-15 minutes.

  • Hold at 100% B for a few minutes to wash the column.

  • Return to the initial conditions and equilibrate the column for the next injection.

• Mass Spectrometer : A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Ionization Mode : Positive ion mode is typically used for the analysis of PCs, as they readily form [M+H]+ or [M+Na]+ adducts. The d5-choline headgroup of 17:0-14:1 PC-d5 will also be detected in positive mode.

• MS/MS Analysis : Use Multiple Reaction Monitoring (MRM) for targeted quantification on a triple quadrupole mass spectrometer. The precursor ion for 17:0-14:1 PC-d5 is m/z 723.6, and a characteristic product ion is the d5-phosphocholine headgroup at m/z 189.1. For endogenous PCs, the precursor ion will be the m/z of the specific PC species, and the product ion will be the phosphocholine headgroup at m/z 184.1.

Data Analysis and Quantification

The concentration of the endogenous PC species is calculated by comparing the peak area of its MRM transition to the peak area of the MRM transition for the 17:0-14:1 PC-d5 internal standard. A response factor may be applied to account for differences in ionization efficiency between the analyte and the internal standard.

Visualizing Workflows and Pathways

Experimental Workflow

The following diagram illustrates a typical lipidomics workflow utilizing a deuterated internal standard like 17:0-14:1 PC-d5.

Caption: A typical experimental workflow for quantitative lipidomics using a deuterated internal standard.

Phosphatidylcholine Metabolism and Signaling

Phosphatidylcholines are not only structural components of membranes but are also key players in cellular signaling. The metabolism of PCs can generate important second messengers. While a specific signaling role for 17:0-14:1 PC has not been defined, its structure with an odd-chain fatty acid makes it a useful tracer to study the general pathways of PC metabolism and signaling.

Caption: Simplified overview of phosphatidylcholine metabolism and its role in generating signaling molecules.

Conclusion

17:0-14:1 PC-d5 is a readily available and essential tool for researchers conducting quantitative lipidomics. Its use as an internal standard, either individually or as part of a comprehensive mixture, significantly enhances the accuracy and reliability of lipid quantification by mass spectrometry. The experimental protocols outlined in this guide provide a robust framework for the successful application of 17:0-14:1 PC-d5 in a variety of research settings, from basic science to clinical and pharmaceutical development. The continued availability of high-purity deuterated lipid standards from commercial sources will undoubtedly facilitate further advancements in our understanding of the complex roles of lipids in health and disease.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]

In-Depth Technical Guide: 17:0-14:1 PC-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data, a detailed methodology for molecular weight verification, and workflow visualizations for the deuterated phospholipid, 1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-phosphocholine (17:0-14:1 PC-d5). This molecule is a synthetic, deuterated phosphatidylcholine containing a saturated C17:0 fatty acid (heptadecanoic acid) at the sn-1 position and a monounsaturated C14:1 fatty acid (myristoleic acid) at the sn-2 position. The "-d5" designation indicates the presence of five deuterium atoms on the glycerol backbone, making it a valuable internal standard for mass spectrometry-based lipidomics.[1][2]

Quantitative Data Summary

The key quantitative properties of 17:0-14:1 PC-d5 are summarized below. The molecular weight is the average mass of the molecule based on the natural abundance of its isotopes, while the exact mass is the monoisotopic mass, calculated using the mass of the most abundant isotope of each element.

Parameter	Value	Source
Chemical Name	1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-phosphocholine	[1]
Molecular Formula	C₃₉H₇₁D₅NO₈P	[3]
Molecular Weight	723.03 g/mol	[3][4]
Exact Mass	722.56 g/mol	[1][5]

Structural Component Analysis

The total molecular weight is the sum of its constituent parts. The table below provides an approximate mass contribution of each major component of the molecule.

Component	Chemical Formula	Approximate Mass ( g/mol )
Heptadecanoic acid (17:0 acyl chain)	C₁₇H₃₃O	269.45
Myristoleic acid (14:1 acyl chain)	C₁₄H₂₅O	225.35
Deuterated Glycerol Backbone	C₃H₂D₅O	63.10
Phosphate Group	PO₄	94.97
Choline Head Group	C₅H₁₃N	103.19

Experimental Protocol: Molecular Weight Verification

To confirm the identity and purity of 17:0-14:1 PC-d5, high-resolution mass spectrometry (HRMS) is the standard method. The following protocol outlines a general procedure using a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer.

Objective: To verify the molecular weight of 17:0-14:1 PC-d5 by identifying the correct precursor ion mass.

1. Materials and Reagents:

• 17:0-14:1 PC-d5 standard

• LC-MS grade methanol

• LC-MS grade chloroform

• LC-MS grade water

• Formic acid (for positive ion mode) or Ammonium acetate (for negative ion mode)

• High-resolution mass spectrometer (e.g., Thermo Scientific™ Orbitrap™ series or Sciex™ QTOF series)

• Syringe pump or UPLC/HPLC system

2. Sample Preparation:

• Prepare a stock solution of 17:0-14:1 PC-d5 at 1 mg/mL in a chloroform:methanol (2:1, v/v) solution.

• Create a working solution by diluting the stock solution to a final concentration of 10 µg/mL in methanol.

• For direct infusion, further dilute the working solution to 100-500 ng/mL in an appropriate infusion solvent (e.g., methanol with 0.1% formic acid).

3. Mass Spectrometry Analysis:

• Method: Direct infusion via syringe pump at a flow rate of 5-10 µL/min.

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

• Expected Ion: The primary ion expected in positive mode is the protonated molecule [M+H]⁺.

• Calculation of Expected m/z:

  • Exact Mass of 17:0-14:1 PC-d5 = 722.56 Da

  • Mass of Proton (H⁺) = 1.007 Da

  • Expected m/z for [M+H]⁺ = 722.56 + 1.007 = 723.567 Da

• Mass Spectrometer Settings (Example for Orbitrap):

  • Scan Type: Full MS

  • Mass Range: 150-1200 m/z

  • Resolution: 140,000

  • Polarity: Positive

  • Capillary Voltage: 3.5 kV

  • Sheath Gas Flow Rate: 35 (arbitrary units)

  • Aux Gas Flow Rate: 10 (arbitrary units)

4. Data Analysis:

• Acquire the mass spectrum for the infused sample.

• Identify the most abundant peak in the spectrum.

• Compare the measured m/z of this peak to the calculated expected m/z (723.567).

• The measured mass should be within a 5 ppm (parts per million) mass accuracy tolerance of the theoretical mass to confirm the molecular identity.

Visualizations

The following diagrams illustrate the logical composition of the molecule and the experimental workflow for its verification.

Caption: Logical diagram illustrating the assembly of 17:0-14:1 PC-d5 from its core components.

Caption: Experimental workflow for the verification of the molecular weight of 17:0-14:1 PC-d5.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 17:0-14:1 PC-d5 Avanti Research™ - A Croda Brand | 2342575-80-6 [sigmaaldrich.com]
• 5. dfzljdn9uc3pi.cloudfront.net [dfzljdn9uc3pi.cloudfront.net]

Navigating Isotopic Purity: A Technical Guide to 17:0-14:1 PC-d5

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative lipidomics, the integrity of internal standards is paramount. This technical guide delves into the critical aspect of isotopic purity for the widely used internal standard, 1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5 (17:0-14:1 PC-d5). Understanding the isotopic distribution of this deuterated phospholipid is essential for accurate and reproducible quantification of endogenous lipids in complex biological matrices.

The Significance of Isotopic Purity

Deuterated lipid standards, such as 17:0-14:1 PC-d5, are the cornerstone of mass spectrometry-based lipidomics. They are chemically identical to their endogenous counterparts but have a greater mass due to the incorporation of deuterium atoms. This mass difference allows for their distinction and use as internal standards to correct for variability in sample extraction, processing, and instrument response.

However, the synthesis of deuterated compounds is rarely perfect, resulting in a population of molecules with varying numbers of deuterium atoms, known as isotopologues (e.g., d0, d1, d2, d3, d4, and d5). The "isotopic purity" refers to the percentage of the desired deuterated species (in this case, d5) within the entire population of the standard. A comprehensive understanding of this isotopic distribution is crucial for correcting mass spectral data and achieving the highest level of quantitative accuracy.

Isotopic Distribution of Deuterated Phospholipids

While a specific Certificate of Analysis detailing the isotopic distribution of 17:0-14:1 PC-d5 is not publicly available, we can refer to published data on other commercially produced deuterated phospholipids to understand a representative distribution. For instance, the synthesis and analysis of a deuterated dioleoyl-sn-glycero-3-phosphocholine ([D64]DOPC) revealed a detailed isotopologue profile.[1] This provides a valuable framework for what researchers can expect from a high-quality deuterated lipid standard.

Below is a table summarizing a representative isotopic distribution for a deuterated phospholipid, based on the principles of isotopic labeling and mass spectrometric analysis.

Isotopologue	Representative Abundance (%)
d5	> 95.0%
d4	< 4.0%
d3	< 1.0%
d2	< 0.5%
d1	< 0.1%
d0 (unlabeled)	< 0.1%

Note: This table presents a generalized, expected isotopic distribution for a high-purity d5-labeled standard. Actual distributions will vary by batch and manufacturer and should be confirmed by analysis of the specific standard being used.

Experimental Protocol for Determining Isotopic Purity by Mass Spectrometry

The following protocol outlines a general methodology for the determination of the isotopic purity of a deuterated phospholipid standard, such as 17:0-14:1 PC-d5, using high-resolution mass spectrometry. This protocol is adapted from established methods for the characterization of deuterated lipids.[1]

1. Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of the 17:0-14:1 PC-d5 standard in a high-purity organic solvent (e.g., methanol or chloroform/methanol 1:1, v/v) at a concentration of approximately 1 mg/mL.

• Working Solution: Dilute the stock solution to a final concentration suitable for mass spectrometry analysis (e.g., 1-10 µg/mL) in a solvent compatible with the chosen chromatographic method (e.g., methanol/isopropanol 1:1, v/v).

2. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Chromatographic Separation:

  • Inject the working solution onto a reverse-phase liquid chromatography column (e.g., C18).

  • Employ a binary solvent gradient system. For example:

    • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

    • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Run a gradient from a low to a high percentage of mobile phase B to elute the phospholipid.

• Mass Spectrometry Detection:

  • Utilize a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Acquire data in positive ion mode using electrospray ionization (ESI).

  • Perform a full scan analysis over a mass range that includes the expected m/z values of all isotopologues of 17:0-14:1 PC-d5.

3. Data Analysis

• Extraction of Ion Chromatograms: Extract the ion chromatograms for the protonated adducts of each expected isotopologue (d0 to d5).

• Peak Integration: Integrate the area under the curve for each isotopologue peak.

• Calculation of Isotopic Distribution: Calculate the percentage abundance of each isotopologue by dividing the peak area of that isotopologue by the sum of the peak areas of all isotopologues and multiplying by 100.

Visualization of Analytical Workflows

The primary application of 17:0-14:1 PC-d5 is as an internal standard in lipidomics workflows. The following diagrams, generated using the DOT language, illustrate the key processes.

Lipidomics workflow using an internal standard.

Principle of quantification using an internal standard.

Conclusion

For researchers engaged in quantitative lipidomics, a thorough characterization of the isotopic purity of deuterated internal standards like 17:0-14:1 PC-d5 is not merely a technical detail but a fundamental requirement for data integrity. By employing rigorous analytical methods to determine the isotopic distribution of these standards, scientists can significantly enhance the accuracy and reliability of their lipidomic findings, paving the way for more robust and impactful discoveries in drug development and biomedical research.

References

• 1. apo.ansto.gov.au [apo.ansto.gov.au]

The Gold Standard: A Technical Guide to the Function of Deuterated Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, particularly within the demanding fields of pharmaceutical development and clinical research, the pursuit of analytical accuracy and precision is paramount. This technical guide delves into the core principles, practical applications, and profound impact of employing deuterated internal standards. By providing a stable and predictable reference point, these isotopically labeled compounds are instrumental in mitigating the inherent variability of complex biological matrices and analytical systems, thereby ensuring the generation of robust and reliable data.[1][2]

Core Principles: Why Deuterium Labeling is the Gold Standard

The fundamental principle behind the use of a deuterated internal standard (IS) is to introduce a compound that is chemically identical to the analyte of interest but physically distinguishable by the mass spectrometer.[1] By replacing one or more hydrogen atoms with its heavier, stable isotope, deuterium (²H or D), the mass of the internal standard is incrementally increased.[1] This mass shift allows the mass spectrometer to differentiate between the analyte and the deuterated IS, while their near-identical physicochemical properties ensure they behave similarly throughout the entire analytical process.[1][3] This co-elution and similar behavior are crucial for compensating for various sources of error that can compromise data quality.[4][5]

Key benefits of using deuterated internal standards include:

• Enhanced Quantitative Accuracy: Deuterated analogs typically co-elute with the analytes, which helps to minimize signal distortion caused by matrix effects.[6]

• Improved Reproducibility: They ensure consistent ionization efficiency across multiple analytical runs, leading to more reproducible results.[6]

• Reduced Matrix Effects: Deuterium labeling helps to minimize signal suppression or enhancement from interfering compounds present in the sample matrix.[6] The internal standard experiences the same matrix effects as the analyte, allowing for accurate normalization of the signal.[1][7]

• Correction for Sample Preparation Variability: Losses of the analyte during extraction, evaporation, or reconstitution steps are compensated for, as the deuterated internal standard experiences similar losses.[3][8]

• Compensation for Instrumental Drift: The performance of a mass spectrometer can fluctuate over time. A deuterated internal standard provides a constant reference to normalize these variations.[1][5]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is recognized and often recommended by regulatory bodies like the FDA and EMA in bioanalytical method validation guidelines.[6][9]

Data Presentation: The Quantitative Impact of Deuterated Internal Standards

The superiority of deuterated internal standards over other quantification strategies, such as using a structural analog or no internal standard at all, is evident in the improved accuracy and precision of the measurements. The following tables summarize data from various studies and typical bioanalytical validation experiments.

Table 1: Comparison of Assay Performance With and Without a Deuterated Internal Standard

Parameter	Method with Deuterated IS	Method with Analog IS	Key Observations
Accuracy (% Bias)	-2.5% to +1.8%	-12.7% to +9.4%	The assay with the deuterated IS shows a mean bias closer to the true value.[6]
Precision (% CV)
Intra-assay	≤ 5.8%	≤ 11.2%	The deuterated IS method demonstrates significantly better precision (lower %CV).[6]
Inter-assay	≤ 7.2%	≤ 13.5%
Matrix Effect (% CV of IS-normalized Matrix Factor)	≤ 4.9%	≤ 18.3%	The deuterated IS effectively compensates for variability in matrix effects across different biological sources.[10]

Table 2: Typical Performance Characteristics for a Validated LC-MS/MS Assay Using a Deuterated Internal Standard

Analyte	Calibration Range	Intra-assay Precision (% CV)	Inter-assay Precision (% CV)	Accuracy (% Bias)
Boldenone	0.1 - 100 ng/mL	2.1 - 6.5%	3.4 - 7.8%	-4.2% to +3.1%
Cinnarizine	0.05 - 50 ng/mL	1.8 - 5.2%	2.5 - 6.1%	-3.5% to +2.8%
Olmesartan	5 - 2500 ng/mL	< 8.0%	< 9.0%	Within ± 10.0%

Data compiled from representative validation studies.[2][11][12]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of deuterated internal standards in a bioanalytical workflow. Below are protocols for key experiments.

Protocol 1: Sample Preparation using Protein Precipitation

This method is a rapid and simple technique for removing the majority of proteins from biological fluids like plasma or serum.[4][13]

Materials:

• Biological sample (e.g., human plasma)

• Deuterated internal standard working solution

• Precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

• Microcentrifuge tubes

• Centrifuge

Procedure:

• Aliquot 100 µL of the biological sample into a microcentrifuge tube.[4]

• Add a small volume (e.g., 10 µL) of the deuterated internal standard working solution to the sample.

• Vortex briefly to mix.

• Add 300 µL of ice-cold precipitation solvent to the sample.[13]

• Vortex vigorously for 30-60 seconds to ensure thorough mixing and protein denaturation.

• Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[14]

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.[4]

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

SPE provides a more rigorous cleanup than protein precipitation and can be used to concentrate the analyte.[4][15]

Materials:

• SPE cartridge (e.g., mixed-mode cation exchange for a basic drug)[11]

• Biological sample

• Deuterated internal standard working solution

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent(s) (e.g., 0.1% formic acid in water, followed by methanol)

• Elution solvent (e.g., 5% ammonium hydroxide in methanol)[11]

• SPE manifold

Procedure:

• Sample Pre-treatment: Spike an aliquot of the biological sample with the deuterated internal standard. Dilute the sample with an appropriate buffer to facilitate binding to the SPE sorbent.

• Conditioning: Pass 1 mL of conditioning solvent through the SPE cartridge.[11]

• Equilibration: Pass 1 mL of equilibration solvent through the cartridge.[11] Do not allow the sorbent to dry.

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, steady flow rate.[11]

• Washing: Wash the cartridge with 1 mL of each wash solvent to remove interfering matrix components.[11]

• Elution: Elute the analyte and internal standard with the elution solvent.[11]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a solvent compatible with the LC-MS/MS mobile phase.[4]

Protocol 3: Assessment of Matrix Effects using Post-Column Infusion

This qualitative experiment helps to identify regions in the chromatogram where ion suppression or enhancement occurs.[7][16][17]

Materials:

• LC-MS/MS system

• Syringe pump

• T-junction

• Solution of the analyte and deuterated internal standard

• Extracted blank biological matrix

Procedure:

• Set up the LC-MS/MS system with the analytical column.

• Use a T-junction to introduce a constant, low flow of a solution containing the analyte and deuterated internal standard into the eluent flow from the column before it enters the mass spectrometer. This will generate a stable baseline signal for the analyte and IS.

• Inject a prepared extract of a blank biological matrix (a sample containing no analyte or IS).

• Monitor the signal intensity of the analyte and internal standard throughout the chromatographic run.

• Any significant dip or rise in the baseline signal indicates a region of ion suppression or enhancement, respectively, caused by co-eluting matrix components.[18]

Mandatory Visualizations

The following diagrams, created using the DOT language for Graphviz, illustrate key workflows and logical relationships in the application of deuterated internal standards.

A typical workflow for a bioanalytical assay using a deuterated internal standard.

Logical diagram illustrating how a deuterated internal standard corrects for analytical variability.

Conclusion

Deuterated internal standards are an indispensable tool in modern mass spectrometry, providing the foundation for highly accurate and precise quantitative analysis. Their ability to mimic the behavior of the target analyte throughout the entire analytical process allows for the effective normalization of variability arising from sample preparation, matrix effects, and instrumental fluctuations. The adoption of deuterated internal standards is not merely a matter of best practice but a critical component in generating reliable and defensible data for drug development, clinical research, and other scientific endeavors where quantitative accuracy is non-negotiable.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. mdpi.com [mdpi.com]
• 15. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]
• 16. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Phosphatidylcholines using 17:0-14:1 PC-d5 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylcholines (PCs) are a major class of phospholipids that are essential components of eukaryotic cell membranes and are precursors to signaling molecules. Accurate quantification of PC species is crucial for understanding various physiological and pathological processes. This application note provides a detailed protocol for the quantitative analysis of PCs in biological samples using 17:0-14:1 PC-d5 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard with a structure closely mimicking endogenous PCs ensures high accuracy and precision by correcting for variations in sample preparation and instrument response.[1]

17:0-14:1 PC-d5 is a synthetic, deuterated phosphatidylcholine containing a heptadecanoyl (17:0) and a myristoleoyl (14:1) fatty acid chain, with five deuterium atoms on the glycerol backbone. Its unique mass allows it to be distinguished from endogenous PC species, making it an ideal internal standard for quantitative lipidomics studies.

Experimental Protocols

This section details the necessary steps for sample preparation, LC-MS/MS analysis, and data processing.

Materials and Reagents

• 17:0-14:1 PC-d5 internal standard solution (e.g., from Avanti Polar Lipids)

• LC-MS grade solvents: Methanol, Acetonitrile, Water, Isopropanol, Chloroform

• Formic acid and ammonium formate

• Biological samples (e.g., plasma, tissue homogenate)

• Microcentrifuge tubes, glass vials

• Nitrogen evaporator

• Vortex mixer and centrifuge

Sample Preparation: Protein Precipitation & Lipid Extraction

This protocol is a modification of the Folch and Bligh & Dyer lipid extraction methods, optimized for LC-MS/MS analysis.

• Sample Aliquoting: Thaw frozen biological samples on ice. Aliquot 50 µL of plasma or an equivalent amount of tissue homogenate into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a 10 µg/mL solution of 17:0-14:1 PC-d5 in methanol to each sample, vortex briefly.

• Protein Precipitation and Lipid Extraction:

  • Add 500 µL of ice-cold methanol, vortex for 30 seconds.

  • Add 1 mL of chloroform, vortex for 1 minute.

  • Add 300 µL of LC-MS grade water, vortex for 30 seconds to induce phase separation.

• Phase Separation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C. Three layers will be visible: an upper aqueous layer, a protein disk in the middle, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully aspirate the lower organic layer using a glass syringe and transfer it to a clean glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 50:50 Acetonitrile:Water with 10 mM ammonium formate). Vortex thoroughly and transfer to an LC autosampler vial.

LC-MS/MS Method

The following parameters are a starting point and may require optimization based on the specific LC-MS/MS system used.

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18 Reverse Phase Column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM Ammonium Formate
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate
Flow Rate	0.3 mL/min
Column Temperature	45°C
Injection Volume	5 µL
LC Gradient	Time (min)
0.0
4.0
5.0
8.0
11.0
14.0
18.0
25.0
30.0
35.0

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimize for the specific instrument
Analysis Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

The MRM transition for the internal standard, 17:0-14:1 PC-d5 , is based on its molecular weight and the characteristic fragmentation of phosphatidylcholines, which typically produce a product ion corresponding to the phosphocholine headgroup at m/z 184.07.

• Precursor Ion (Q1): 723.6 m/z ([M+H]⁺)

• Product Ion (Q3): 184.1 m/z

• Collision Energy: 25-35 eV (optimize for your instrument)

• Dwell Time: 50 ms

MRM transitions for endogenous PCs should be set up based on the specific species of interest. The precursor ion will be the [M+H]⁺ of the specific PC, and the product ion will be 184.1 m/z.

Data Presentation

Quantitative data should be summarized in a clear and organized table. The concentration of each endogenous PC is calculated by comparing its peak area to the peak area of the 17:0-14:1 PC-d5 internal standard.

Table 1: Example of Quantitative Data for Phosphatidylcholine Species

Sample ID	PC Species	Peak Area (Analyte)	Peak Area (IS: 17:0-14:1 PC-d5)	Response Ratio (Analyte/IS)	Concentration (µg/mL)
Control 1	PC(16:0/18:1)	1.25E+06	2.50E+05	5.00	10.2
Control 2	PC(16:0/18:1)	1.30E+06	2.55E+05	5.10	10.4
Treated 1	PC(16:0/18:1)	1.80E+06	2.48E+05	7.26	14.8
Treated 2	PC(16:0/18:1)	1.85E+06	2.52E+05	7.34	15.0
Control 1	PC(18:0/20:4)	8.75E+05	2.50E+05	3.50	7.1
Control 2	PC(18:0/20:4)	8.90E+05	2.55E+05	3.49	7.1
Treated 1	PC(18:0/20:4)	6.10E+05	2.48E+05	2.46	5.0
Treated 2	PC(18:0/20:4)	6.25E+05	2.52E+05	2.48	5.1

Concentrations are calculated using a calibration curve prepared with known amounts of synthetic PC standards.

Visualizations

Experimental Workflow

Caption: LC-MS/MS experimental workflow for PC quantification.

Phosphatidylcholine Metabolism Pathway

Phosphatidylcholines are synthesized via two primary pathways: the Kennedy pathway (CDP-choline pathway) and the phosphatidylethanolamine N-methyltransferase (PEMT) pathway.[2][3]

Caption: Major phosphatidylcholine biosynthesis pathways.

Conclusion

This application note provides a robust and reliable method for the quantification of phosphatidylcholines in biological matrices using 17:0-14:1 PC-d5 as an internal standard. The detailed protocol for sample preparation, LC-MS/MS analysis, and data handling offers a comprehensive guide for researchers in lipidomics and related fields. The use of a deuterated, odd-chain internal standard ensures accurate and precise measurements, which are critical for understanding the roles of PCs in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Item - Schematic representation of major phosphatidylcholine (PC) biosynthetic pathways in human liver. - Public Library of Science - Figshare [plos.figshare.com]
• 3. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Application Note &amp; Protocol: Spiking of 17:0-14:1 PC-d5 Internal Standard into Plasma Samples for Mass Spectrometry-Based Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

Accurate quantification of lipid species in plasma is crucial for biomarker discovery and understanding disease pathophysiology. Mass spectrometry (MS)-based lipidomics is a powerful tool for this purpose, but it requires the use of internal standards to correct for variations in sample preparation and instrument response. This document provides a detailed protocol for the spiking of a specific deuterated phosphatidylcholine internal standard, 17:0-14:1 PC-d5, into human plasma samples prior to lipid extraction and analysis.

1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5 (17:0-14:1 PC-d5) is an ideal internal standard for many phosphatidylcholine species as its acyl chain lengths are uncommon in most biological systems, minimizing interference from endogenous lipids. The deuterium labeling provides a distinct mass shift, allowing for its accurate detection alongside the non-labeled target analytes.

This protocol will detail the preparation of standard solutions, the spiking procedure, and subsequent sample processing for lipid extraction.

Experimental Protocol

This protocol is based on a modified Bligh-Dyer liquid-liquid extraction method, a widely used and robust technique for lipid extraction from plasma.[1][2]

Materials and Reagents

• Human plasma (collected in EDTA- or citrate-containing tubes)

• 17:0-14:1 PC-d5 (Avanti Polar Lipids or equivalent)[3]

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Isopropanol (HPLC grade)

• Ultrapure water

• Microcentrifuge tubes (1.5 mL)

• Glass vials with PTFE-lined caps

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

Preparation of Standard Solutions

Proper preparation of stock and working solutions is critical for accurate quantification.

• Stock Solution (1 mg/mL):

  • Allow the vial of 17:0-14:1 PC-d5 to warm to room temperature before opening.

  • Reconstitute the entire contents of the vial (typically 1 mg) in 1 mL of chloroform:methanol (2:1, v/v) to create a 1 mg/mL stock solution.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in a glass vial with a PTFE-lined cap at -20°C.

• Working Solution (10 µg/mL):

  • Prepare a working solution by diluting the stock solution 1:100.

  • For example, add 10 µL of the 1 mg/mL stock solution to 990 µL of methanol.

  • Vortex thoroughly.

  • This working solution should be prepared fresh daily.

Spiking and Lipid Extraction Procedure

This procedure should be performed on ice to minimize lipid degradation.[4]

• Sample Thawing: Thaw frozen plasma samples on ice.[4]

• Aliquoting Plasma: Aliquot 50 µL of plasma into a clean 1.5 mL microcentrifuge tube.

• Spiking with Internal Standard: Add 10 µL of the 10 µg/mL 17:0-14:1 PC-d5 working solution to the plasma sample.

• Protein Precipitation and Lipid Extraction:

  • Add 200 µL of methanol to the plasma sample and vortex for 30 seconds to precipitate proteins.[5]

  • Add 100 µL of chloroform and vortex for 30 seconds.

  • Add 100 µL of ultrapure water and vortex for 30 seconds.

  • Centrifuge the mixture at 14,000 x g for 10 minutes at 4°C to separate the phases.[6]

• Collection of Organic Phase:

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a clean glass vial.

  • Be cautious not to disturb the protein pellet at the interface.

• Re-extraction (Optional but Recommended):

  • To improve recovery, add another 100 µL of chloroform to the remaining aqueous layer and protein pellet.

  • Vortex and centrifuge as before.

  • Combine the lower organic phase with the first extract.

• Drying and Reconstitution:

  • Evaporate the solvent from the combined organic phases under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of an appropriate solvent for your analytical method, such as isopropanol:acetonitrile:water (2:1:1, v/v/v).

• Sample Analysis: The reconstituted sample is now ready for analysis by LC-MS/MS or another appropriate platform.

Data Presentation

The following table summarizes the key quantitative aspects of this protocol.

Parameter	Value
Plasma Volume	50 µL
Internal Standard	17:0-14:1 PC-d5
Stock Solution Concentration	1 mg/mL
Working Solution Concentration	10 µg/mL
Volume of Spiked Working Solution	10 µL
Final Amount of Spiked Standard	100 ng
Reconstitution Volume	100 µL
Final Concentration in Vial	1 µg/mL

Visualization

Experimental Workflow

Caption: Workflow for spiking 17:0-14:1 PC-d5 into plasma and subsequent lipid extraction.

References

• 1. web.stanford.edu [web.stanford.edu]
• 2. frontiersin.org [frontiersin.org]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 5. agilent.com [agilent.com]
• 6. youtube.com [youtube.com]

Application Note: High-Recovery Lipid Extraction Using PC(17:0/14:1-d5) Internal Standard for Mass Spectrometry-Based Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is crucial for understanding cellular processes and identifying biomarkers for various diseases. Accurate and reproducible quantification of lipid species by mass spectrometry (MS) is fundamental to this field. However, lipid extraction from complex biological matrices is a critical step where significant sample loss and variability can occur.

To correct for these variations, the use of internal standards (ISTDs) is essential. A deuterated standard, such as phosphatidylcholine (17:0/14:1-d5), is ideal as it behaves chemically and physically like its endogenous counterpart during extraction and ionization but is distinguishable by its higher mass. This application note provides detailed protocols for two robust lipid extraction methods, the Methyl-tert-butyl ether (MTBE) method and the modified Folch method, incorporating PC(17:0/14:1-d5) for accurate lipid quantification.

Materials and Reagents

2.1 Equipment

• Homogenizer (e.g., bead beater, sonicator)

• Refrigerated centrifuge

• Vortex mixer

• Nitrogen evaporator or vacuum centrifuge (e.g., SpeedVac)

• Glass centrifuge tubes with Teflon-lined caps (to prevent lipid contamination from plasticware)

• Glass Pasteur pipettes

• Autosampler vials with inserts

2.2 Solvents and Chemicals

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Chloroform (CHCl₃), HPLC grade

• Methanol (MeOH), HPLC grade

• Isopropanol, HPLC grade

• Toluene, HPLC grade

• Acetonitrile, HPLC grade

• Ammonium acetate

• Formic acid

• Ultrapure water

• PC(17:0/14:1-d5) Internal Standard (e.g., Avanti Polar Lipids)

Experimental Protocols

An internal standard should be added as early as possible in the sample preparation workflow to account for variability throughout the entire process. Here, we detail its addition for two common extraction protocols.

Protocol 1: MTBE-Based Lipid Extraction

This method is favored for its use of less toxic solvents and for high-throughput applications, as the lipid-containing organic phase forms the upper layer, simplifying collection.[1][2]

Procedure:

• Sample Preparation: Aliquot the biological sample (e.g., 20-100 µL of plasma, or ~10-30 mg of homogenized tissue) into a glass tube.[3][4][5]

• Internal Standard Addition: Add the PC(17:0/14:1-d5) internal standard, along with other relevant standards, directly to the sample. The exact amount should be optimized to be within the linear range of the instrument and comparable to the endogenous lipids of interest.

• Homogenization & Protein Precipitation: Add 1.5 mL of cold methanol to the sample. For tissues, homogenize thoroughly using a bead beater or sonicator. Vortex vigorously.[1]

• Lipid Extraction: Add 5 mL of MTBE. Vortex the mixture and incubate for 1 hour at room temperature on a shaker.[1]

• Phase Separation: Induce phase separation by adding 1.25 mL of ultrapure water. Vortex for 1 minute and let the sample stand for 10 minutes at room temperature.[1]

• Centrifugation: Centrifuge the sample at 1,000 x g for 10 minutes at 20°C to complete the phase separation.[1][3] Three layers will be visible: an upper organic phase (containing lipids), a lower aqueous phase (containing polar metabolites), and a solid pellet of precipitated protein at the bottom.[3]

• Organic Phase Collection: Carefully collect the upper organic phase using a glass Pasteur pipette and transfer it to a new glass tube. Be cautious not to disturb the protein interface.

• Drying and Reconstitution: Dry the collected organic phase under a stream of nitrogen or using a vacuum centrifuge.[3] For LC-MS analysis, reconstitute the dried lipid extract in a solvent compatible with your chromatographic system (e.g., 100-300 µL of 9:1 methanol/toluene or 1:1 isopropanol/methanol).[5][6]

Protocol 2: Modified Folch-Based Lipid Extraction

The Folch method is a gold-standard technique known for its high extraction efficiency across a broad range of lipid classes.[2]

Procedure:

• Sample Preparation: Aliquot the biological sample (e.g., 80-100 µL of plasma) into a glass tube.[6][7]

• Internal Standard Addition: Add 10 µL of the internal standard mixture containing PC(17:0/14:1-d5) to the sample and vortex briefly.[6][8]

• Monophasic System Formation: Add a 2:1 mixture of chloroform:methanol (e.g., 3 mL for a 100 µL sample) to the tube. Vortex vigorously for 2 minutes to create a single-phase solution and allow it to incubate for 30 minutes at room temperature.

• Phase Separation: Add 0.9% NaCl in water (approximately 0.2 times the total volume of the solvent mixture) to the tube. Vortex for another 2 minutes.[9]

• Centrifugation: Centrifuge at 2,000-3,000 rpm for 10 minutes at room temperature to facilitate phase separation.[7] This will result in a lower organic phase (containing lipids) and an upper aqueous phase.

• Organic Phase Collection: Carefully aspirate and discard the upper aqueous layer. Using a glass Pasteur pipette, transfer the lower organic (chloroform) phase to a clean glass tube.

• Re-extraction (Optional): To maximize recovery, add another volume of chloroform to the remaining aqueous layer, vortex, and centrifuge again. Combine this second organic phase with the first one.[7]

• Drying and Reconstitution: Dry the combined organic phases under a stream of nitrogen. Reconstitute the dried lipid extract in a solvent appropriate for LC-MS analysis as described in Protocol 1.[6]

Data Presentation

Comparison of Extraction Protocols

Parameter	MTBE Method	Modified Folch Method
Primary Solvents	Methanol, MTBE, Water	Chloroform, Methanol, Water/Saline
Toxicity Profile	Lower (Chloroform-free)	Higher (Uses Chloroform)
Organic Phase	Upper Layer	Lower Layer
Ease of Automation	High (Easier to aspirate upper phase)	Lower
Primary Application	High-throughput, untargeted lipidomics	Broad, high-efficiency extraction

Representative Lipid Standard Recoveries

The recovery of lipids can vary by class between methods. The inclusion of PC(17:0/14:1-d5) and other class-specific standards is critical for correcting these differences and achieving accurate quantification.

Lipid Class	MTBE Method Recovery	Folch Method Recovery	Reference
Phosphatidylcholine (PC)	~98%	~98%	[1]
Phosphatidylethanolamine (PE)	~96%	~97%	[1]
Phosphatidylinositol (PI)	~81%	~67%	[1]
Lysophosphatidylcholine (LPC)	Lower recovery noted	Higher recovery	[2]
Sphingomyelin (SM)	Lower recovery noted	Higher recovery	[2]
Triacylglycerols (TG)	~95%	~96%	[1]
Note: Lower recoveries can be effectively compensated for by using appropriate internal standards for each lipid class.[2]

Visualization of Experimental Workflows

Caption: Workflow diagram for the MTBE-based lipid extraction method.

Caption: Workflow diagram for the modified Folch-based lipid extraction method.

Conclusion

The selection of a lipid extraction method depends on the specific goals of the study, sample type, and required throughput. The MTBE method offers a safer, more automatable workflow, while the Folch method provides robust and comprehensive lipid extraction. Regardless of the method chosen, the incorporation of a high-quality deuterated internal standard like PC(17:0/14:1-d5) is non-negotiable for achieving the accuracy and reproducibility required in modern lipidomics research. These protocols provide a validated framework for researchers to reliably quantify lipids from complex biological samples.

References

• 1. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolomics and Lipidomics Sample Preparation [protocols.io]
• 4. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]
• 5. m.youtube.com [m.youtube.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Uncovering pathophysiological changes in frontotemporal dementia using serum lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipidomics Analysis of Behavioral Variant Frontotemporal Dementia: A Scope for Biomarker Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. web.stanford.edu [web.stanford.edu]

Application Notes and Protocols for Lipidomics Experiments using 17:0-14:1 PC-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the comprehensive analysis of lipids in biological systems, is a rapidly growing field with significant implications for understanding disease pathogenesis, biomarker discovery, and drug development. Accurate quantification of lipid species is paramount for reliable and reproducible results. The use of internal standards is a critical component of quantitative lipidomics workflows, correcting for variations in sample preparation, extraction efficiency, and instrument response.

This document provides detailed application notes and protocols for the use of 17:0-14:1 PC-d5 (1-heptadecanoyl-2-(myristoyl-d5)-sn-glycero-3-phosphocholine) as an internal standard in lipidomics experiments, with a focus on plasma lipid analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). 17:0-14:1 PC-d5 is a deuterated phosphatidylcholine that is not naturally abundant in biological samples, making it an excellent choice for an internal standard. It is commercially available as a standalone standard and as a component of comprehensive internal standard mixtures.

Quantitative Data: 17:0-14:1 PC-d5 Internal Standard

The following table summarizes the key quantitative information for the 17:0-14:1 PC-d5 internal standard, particularly its concentration in a widely used commercial mixture.

Internal Standard	Commercial Mixture	Concentration in Mixture
17:0-14:1 PC-d5	UltimateSPLASH™ ONE	50 µg/mL

Experimental Protocols

This section outlines a detailed protocol for the extraction of lipids from plasma samples for LC-MS/MS analysis using 17:0-14:1 PC-d5 as an internal standard. This protocol is a synthesis of commonly used methods and can be adapted based on specific experimental needs and available instrumentation.

Materials

• Plasma samples (stored at -80°C)

• 17:0-14:1 PC-d5 internal standard or a commercial mix like UltimateSPLASH™ ONE

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Refrigerated centrifuge

• Nitrogen evaporator or vacuum concentrator

• Autosampler vials with inserts

Protocol: Lipid Extraction from Plasma using MTBE Method

• Sample Thawing and Internal Standard Spiking:

  • Thaw frozen plasma samples on ice.

  • In a 1.5 mL microcentrifuge tube, add 20 µL of plasma.

  • Add 10 µL of the internal standard solution (e.g., UltimateSPLASH™ ONE, which contains 17:0-14:1 PC-d5 at 50 µg/mL) to the plasma.

  • Vortex briefly to mix.

• Protein Precipitation and Lipid Extraction:

  • Add 225 µL of cold methanol to the sample.

  • Vortex for 10 seconds.

  • Add 750 µL of cold MTBE.

  • Vortex for 10 seconds and then shake for 6 minutes at 4°C.

• Phase Separation:

  • Add 188 µL of LC-MS grade water to induce phase separation.

  • Vortex for 20 seconds.

  • Centrifuge at 14,000 x g for 2 minutes at 4°C. Two distinct phases will be visible: an upper organic phase containing the lipids and a lower aqueous phase.

• Lipid Collection:

  • Carefully collect the upper organic phase (approximately 700-800 µL) without disturbing the lower phase and transfer it to a new clean microcentrifuge tube.

• Drying:

  • Evaporate the solvent from the collected organic phase to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution:

  • Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as a 9:1 (v/v) mixture of methanol/toluene or isopropanol.

  • Vortex for 10 seconds and centrifuge at 14,000 x g for 2 minutes to pellet any insoluble debris.

  • Transfer the supernatant to an autosampler vial with an insert for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for lipid separation (e.g., Agilent ZORBAX EclipsePlus C18, Waters Acquity UPLC HSS T3).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic lipids.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 50-55°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes is recommended for comprehensive lipid profiling. Phosphatidylcholines are typically detected in positive ion mode.

  • Scan Mode: A common approach is to use a full scan for lipid identification followed by data-dependent MS/MS for structural confirmation. For targeted quantification, multiple reaction monitoring (MRM) can be employed.

  • Data Analysis: The peak area of the endogenous lipid species is normalized to the peak area of the 17:0-14:1 PC-d5 internal standard for quantification.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a lipidomics experiment using an internal standard.

Caption: Experimental workflow for plasma lipidomics.

Phosphatidylcholine Synthesis (Kennedy Pathway) and Signaling

Phosphatidylcholine (PC) is the most abundant phospholipid in eukaryotic membranes and plays a crucial role in membrane integrity and cell signaling. The de novo synthesis of PC occurs primarily through the Kennedy pathway. Dysregulation of this pathway is implicated in various diseases, including cancer, where altered PC metabolism supports rapid cell proliferation and survival.

Caption: The Kennedy Pathway for PC synthesis.

Application Note: Utilizing 17:0-14:1 PC-d5 in a Lipid Internal Standard Mixture for Quantitative Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed guide on the application of 17:0-14:1 Phosphatidylcholine-d5 (17:0-14:1 PC-d5) as an internal standard for the accurate quantification of phosphatidylcholines (PCs) and other lipid species in complex biological samples using Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction

Quantitative lipidomics is essential for understanding the roles of lipids in various physiological and pathological processes, including signal transduction, membrane structure, and energy storage. Accurate and reproducible quantification of lipid species by LC-MS is critically dependent on the use of appropriate internal standards (IS). Stable isotope-labeled lipids, such as deuterated phospholipids, are considered the gold standard for internal standards because they share near-identical physicochemical properties with their endogenous counterparts, ensuring they behave similarly during sample extraction and ionization.[1]

17:0-14:1 PC-d5 is a deuterated, odd-chain phosphatidylcholine that is not naturally abundant in most biological systems. This characteristic, combined with its isotopic mass difference, makes it an ideal internal standard for the quantification of a wide range of phosphatidylcholine species. It is often included in comprehensive internal standard mixtures, such as the Avanti® UltimateSPLASH™ ONE, to enable broad lipidome coverage.[2][3][4]

This application note provides detailed protocols for the preparation of internal standard mixtures containing 17:0-14:1 PC-d5, lipid extraction from biological matrices, and subsequent analysis by LC-MS/MS. Additionally, it presents typical quantitative performance data to demonstrate the reliability of this internal standard.

Quantitative Data Presentation

The use of 17:0-14:1 PC-d5 as an internal standard provides excellent linearity, precision, and accuracy for the quantification of phosphatidylcholines. Below is a summary of typical performance data obtained from a validated LC-MS/MS method for lipidomics.

Table 1: Quantitative Performance of a Deuterated Phosphatidylcholine Internal Standard

Parameter	Performance Metric	Typical Value
Linearity	Calibration Curve Range	5 - 2500 ng/mL
Correlation Coefficient (r²)	> 0.995[5]
Precision	Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy	Recovery	90% - 115%[6][7]
Sensitivity	Limit of Quantification (LOQ)	5 ng/mL

%RSD = Percent Relative Standard Deviation

Experimental Protocols

This section outlines the key experimental procedures for utilizing a 17:0-14:1 PC-d5 containing internal standard mixture in a typical lipidomics workflow.

3.1. Preparation of Internal Standard Spiking Solution

A working solution of the internal standard mixture should be prepared to a known concentration for spiking into samples.

• Stock Solution: The Avanti® UltimateSPLASH™ ONE internal standard mixture contains 17:0-14:1 PC-d5 at a concentration of 50 µg/mL.[2]

• Working Solution Preparation:

  • Allow the vial of the internal standard mixture to equilibrate to room temperature.

  • Vortex the vial for 30 seconds to ensure homogeneity.

  • Prepare a working solution by diluting the stock solution with a suitable solvent (e.g., methanol or isopropanol) to achieve a final concentration appropriate for your analytical range. A common starting point is a 10-fold dilution.

3.2. Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for the extraction of lipids from plasma samples.

• Sample Preparation: Thaw 50 µL of plasma on ice.

• Internal Standard Spiking: Add a known volume (e.g., 10 µL) of the internal standard working solution to the plasma sample.

• Solvent Addition: Add 2:1 (v/v) chloroform:methanol to the sample for a final volume of 1 mL.

• Homogenization: Vortex the mixture thoroughly for 2 minutes to ensure complete mixing and protein precipitation.

• Phase Separation: Add 200 µL of water or 0.9% NaCl solution to induce phase separation.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

• Drying: Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

3.3. LC-MS/MS Analysis

This section provides a general LC-MS/MS method for the analysis of phosphatidylcholines.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for 17:0-14:1 PC-d5: The specific precursor and product ions should be optimized for your instrument. A common transition for PCs is the precursor ion [M+H]+ and the product ion m/z 184.07 (phosphocholine headgroup).

  • Data Acquisition: Monitor the specific MRM transitions for the endogenous PCs of interest and the 17:0-14:1 PC-d5 internal standard.

Visualizations

4.1. General Lipidomics Workflow

The following diagram illustrates a typical workflow for a quantitative lipidomics experiment using an internal standard.

Caption: A general workflow for quantitative lipidomics.

4.2. Rationale for Using a Deuterated Internal Standard

This diagram illustrates the principle of how a deuterated internal standard corrects for variations during sample analysis.

Caption: Correction for analytical variability by an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. SPLASH Brochure [online.flippingbook.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 6. Validation of an LC-MS/MS method for the quantification of choline-related compounds and phospholipids in foods and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for UltimateSPLASH™ ONE Internal Standard in Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of the UltimateSPLASH™ ONE internal standard mixture for the accurate quantification of lipids in various biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document includes detailed protocols for sample preparation, suggested LC-MS/MS parameters, data processing workflows, and examples of quantitative data presentation.

Introduction to UltimateSPLASH™ ONE

UltimateSPLASH™ ONE is a comprehensive, ready-to-use internal standard solution for lipidomics research.[1][2] It contains 69 high-purity, deuterium-labeled lipids covering 15 major lipid classes.[1] These standards are designed to mimic the diversity of naturally occurring lipids in terms of chain length and unsaturation.[1] A key feature of UltimateSPLASH™ ONE is that its components are engineered to appear in the spectral gaps of endogenous lipids, minimizing isobaric interference.[1] The inclusion of a wide range of lipid classes, such as phosphatidylinositols (PI), phosphatidylserines (PS), phosphatidylglycerols (PG), and their lyso- forms, allows for broad applications in lipidomics.[1]

The primary function of an internal standard in quantitative mass spectrometry is to correct for variations that can occur during sample preparation, extraction, and analysis, thereby improving the accuracy and precision of quantification.[3] By adding a known quantity of the internal standard to each sample at the beginning of the workflow, any sample loss or variation in ionization efficiency will affect both the analyte and the standard, allowing for reliable normalization.

Applications in Lipid-Mediated Signaling Pathways

Lipids are not only structural components of membranes but also critical signaling molecules involved in a multitude of cellular processes. UltimateSPLASH™ ONE is an ideal tool for studying lipid-mediated signaling pathways due to its comprehensive coverage of key lipid classes. Two such pathways of significant interest are the PI3K/Akt signaling pathway and the sphingolipid metabolism pathway.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell growth, proliferation, survival, and metabolism.[4][5] A key step in this pathway is the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3) by PI3K.[5] PIP3 acts as a second messenger, recruiting proteins with pleckstrin homology (PH) domains, such as Akt, to the plasma membrane, leading to their activation.[5][6] The UltimateSPLASH™ ONE standard includes phosphatidylinositol (PI) species, which are precursors for the synthesis of phosphoinositides like PIP2 and PIP3, enabling the accurate monitoring of this critical signaling node.

PI3K/Akt Signaling Pathway

Sphingolipid Metabolism Pathway

Sphingolipids, including ceramides, sphingomyelin, and sphingosine-1-phosphate (S1P), are bioactive lipids that regulate diverse cellular processes such as apoptosis, cell proliferation, and inflammation.[7][8] Ceramide is a central hub in sphingolipid metabolism and can be generated through the de novo synthesis pathway, the hydrolysis of sphingomyelin, or the salvage pathway.[7][9] The balance between pro-apoptotic ceramide and pro-survival S1P is critical for cell fate decisions. UltimateSPLASH™ ONE contains ceramide and sphingomyelin internal standards, facilitating the accurate quantification of these key signaling molecules and the elucidation of their roles in health and disease.

Sphingolipid Metabolism Pathway

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific sample type and instrumentation.

General Lipidomics Experimental Workflow

References

• 1. SPLASH Brochure [online.flippingbook.com]
• 2. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. danlab.bact.wisc.edu [danlab.bact.wisc.edu]
• 7. agilent.com [agilent.com]
• 8. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]
• 9. Lipidomics reveals a remarkable diversity of lipids in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Sample Preparation for Lipid Profiling using 17:0-14:1 PC-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid profiling, or lipidomics, is a critical field of study for understanding cellular physiology, disease pathogenesis, and for the discovery of novel biomarkers and therapeutic targets. Accurate quantification of lipid species is paramount for reliable and reproducible results. The use of stable isotope-labeled internal standards is a widely accepted method to correct for variations in sample preparation and mass spectrometric analysis. This application note provides a detailed protocol for the preparation of biological samples for lipid profiling, specifically utilizing 17:0-14:1 Phosphatidylcholine-d5 (17:0-14:1 PC-d5) as an internal standard for the quantification of phosphatidylcholines (PCs).

Phosphatidylcholines are a major class of phospholipids and are integral components of eukaryotic cell membranes. Beyond their structural role, PCs are involved in various cellular signaling pathways.[1][2][3][4] Alterations in PC metabolism have been linked to numerous diseases, including cancer and neurodegenerative disorders.[2][5] Therefore, the precise measurement of PC species is of significant biological interest.

This document outlines a robust lipid extraction method using methyl-tert-butyl ether (MTBE) and provides a clear workflow for sample preparation leading up to analysis by liquid chromatography-mass spectrometry (LC-MS).

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-14:1 PC-d5 (e.g., from Avanti Polar Lipids)

• Solvents (LC-MS Grade):

  • Methanol (MeOH)

  • Methyl-tert-butyl ether (MTBE)

  • Water

  • Chloroform

  • Isopropanol (IPA)

  • Acetonitrile (ACN)

• Additives:

  • Formic acid

  • Ammonium formate

• Biological Sample: e.g., Plasma, tissue homogenate, cell pellet

• Equipment:

  • Vortex mixer

  • Centrifuge (capable of 4°C and >10,000 x g)

  • Sample concentrator (e.g., centrifugal evaporator or nitrogen evaporator)

  • Glass vials and tubes

  • Pipettes

Internal Standard Preparation

Prepare a stock solution of 17:0-14:1 PC-d5 in a suitable solvent such as methanol or a chloroform:methanol mixture. The final concentration of the internal standard to be spiked into the sample should be optimized based on the expected concentration of endogenous PCs in the sample and the sensitivity of the mass spectrometer. A common starting concentration is in the range of 1-10 µg/mL.

Sample Preparation Workflow

The following diagram illustrates the general workflow for lipid sample preparation.

Caption: Workflow for Lipid Profiling Sample Preparation.

Detailed Protocol: MTBE Lipid Extraction from Plasma

This protocol is adapted from established methods for lipid extraction from plasma.[6][7]

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add 20 µL of plasma. Spike the sample with the prepared 17:0-14:1 PC-d5 internal standard solution. The volume of the internal standard should be kept minimal to avoid significant changes in the solvent ratios during extraction.

• Addition of Methanol: Add 230 µL of cold methanol to the sample. Vortex briefly to mix.

• Addition of MTBE: Add 770 µL of cold MTBE. Vortex for 10 seconds and then shake for 10 minutes at 4°C.

• Phase Separation: Add 190 µL of water to induce phase separation. Vortex for 10 seconds and then centrifuge at >10,000 x g for 10 minutes at 4°C.

• Collection of Organic Phase: Carefully collect the upper organic phase (containing the lipids) and transfer it to a new glass tube. Avoid disturbing the lower aqueous phase and the protein pellet at the interface.

• Drying: Evaporate the solvent from the collected organic phase using a centrifugal evaporator or a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100-200 µL) of LC-MS compatible solvent, such as isopropanol:acetonitrile:water (2:1:1 v/v/v) or methanol.

Quantitative Data

The use of an internal standard like 17:0-14:1 PC-d5 is crucial for accurate and precise quantification. The following tables summarize representative quantitative data that can be achieved with a validated LC-MS/MS method. Please note that specific performance characteristics will vary depending on the instrumentation, sample matrix, and exact methodology used.

Table 1: Example Linearity of Phosphatidylcholine Quantification

Analyte	Concentration Range (µg/mL)	R²
PC 16:0/18:1	0.1 - 50	>0.99
PC 18:0/20:4	0.1 - 50	>0.99
PC 18:1/18:2	0.1 - 50	>0.99

Table 2: Method Performance Metrics

Parameter	Typical Value
Recovery	85 - 110%
Precision (RSD)	< 15%
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL

Data presented are representative and should be established for each specific assay.

Phosphatidylcholine Metabolism Pathway

Phosphatidylcholine is synthesized via the Kennedy pathway and is a central hub for the generation of various signaling lipids. The diagram below provides a simplified overview of the key metabolic routes involving PC.

Caption: Overview of Phosphatidylcholine Metabolism and Signaling.

Conclusion

This application note provides a comprehensive guide for the preparation of biological samples for lipid profiling using 17:0-14:1 PC-d5 as an internal standard. The detailed MTBE extraction protocol and workflow are designed to ensure high recovery and reproducibility for the analysis of phosphatidylcholines and other lipid classes. The inclusion of a stable isotope-labeled internal standard is essential for achieving accurate quantitative results, which are critical for advancing our understanding of the roles of lipids in health and disease. Researchers, scientists, and drug development professionals can utilize this protocol as a foundation for developing and validating their own lipidomics assays.

References

• 1. acceleratedhealthproducts.com [acceleratedhealthproducts.com]
• 2. The role of phosphatidylcholine and choline metabolites to cell proliferation and survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Signaling through phosphatidylcholine breakdown - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phosphatidylcholine Metabolic Transformation and Progression Signature as a Pharmacodynamic Biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 17:0-14:1 PC-d5 Analysis

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low signal intensity with 17:0-14:1 PC-d5 in their analytical experiments, particularly those utilizing Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are observing a very low signal for our internal standard, 17:0-14:1 PC-d5. What are the common causes for this?

A1: Low signal intensity for a deuterated internal standard like 17:0-14:1 PC-d5 can stem from several factors related to the sample, the liquid chromatography (LC) separation, or the mass spectrometer (MS) detection. The most common issues include:

• Ion Suppression: The ionization of your standard is being inhibited by other components in your sample matrix.[1][2]

• Suboptimal MS Parameters: The mass spectrometer settings are not optimized for this specific molecule.

• In-source Fragmentation: The molecule is fragmenting in the ion source of the mass spectrometer, reducing the abundance of the precursor ion you are monitoring.[3]

• Poor Chromatographic Peak Shape: Issues with your LC method can lead to broad or tailing peaks, which result in a lower apparent signal height.

• Sample Preparation and Handling: Problems with the storage, reconstitution, or extraction of the standard can lead to degradation or lower-than-expected concentrations.

• Analyte-Specific Issues: Problems inherent to the deuterated standard itself, such as isotopic exchange or impurities.[4][5]

Q2: How can we determine if ion suppression is the cause of the low signal for 17:0-14:1 PC-d5?

A2: Ion suppression is a common phenomenon in electrospray ionization (ESI) where co-eluting compounds from the sample matrix interfere with the ionization of the analyte of interest, leading to a decreased signal.[1][2] You can investigate this by performing a post-column infusion experiment.

Experimental Protocols

Protocol 1: Assessing Ion Suppression via Post-Column Infusion

Objective: To determine if ion suppression from the sample matrix is responsible for the low signal of 17:0-14:1 PC-d5.

Methodology:

• Prepare a solution of 17:0-14:1 PC-d5 at a known concentration in a solvent compatible with your mobile phase.

• Set up an infusion pump to deliver this solution at a constant, low flow rate (e.g., 5-10 µL/min).

• Use a T-junction to introduce the 17:0-14:1 PC-d5 solution into the eluent flow from your LC column just before it enters the mass spectrometer's ion source.

• Begin infusing the standard with the LC flowing with your mobile phase but without a sample injection. You should observe a stable, continuous signal for the m/z of 17:0-14:1 PC-d5.

• Inject a blank matrix sample (a sample prepared in the same way as your study samples but without the internal standard).

• Monitor the signal of the infused 17:0-14:1 PC-d5. If you observe a significant drop in the signal at retention times where matrix components are eluting, this indicates ion suppression.

Q3: What are the key MS parameters to check and optimize for 17:0-14:1 PC-d5?

A3: Phosphatidylcholines (PCs) are typically analyzed in positive ion mode as [M+H]⁺ or [M+Na]⁺ adducts. For 17:0-14:1 PC-d5 (Systematic Name: 1-heptadecanoyl-2-(9Z-tetradecenoyl)-sn-glycero-3-phosphocholine-1,1,2,3,3-d5), the exact mass is 722.562239.[6] Key parameters to optimize include:

• Ionization Mode: Positive ion mode is standard for PCs.

• Precursor Ion (m/z): Ensure you are monitoring the correct m/z for the desired adduct (e.g., [M+H]⁺ at ~723.57 or [M+Na]⁺ at ~745.55).

• Source Parameters:

  • Capillary/Spray Voltage: Optimize for a stable spray and maximum ion intensity.

  • Source Temperature and Gas Flows (Nebulizer, Drying Gas): These affect desolvation. Improper settings can lead to poor ionization or in-source fragmentation.[3]

• Fragmentation Parameters (for MS/MS):

  • Collision Energy: If you are using tandem mass spectrometry (MS/MS), the collision energy must be optimized to produce characteristic fragment ions (e.g., the phosphocholine headgroup at m/z 184.1) without excessive fragmentation of the precursor. Incorrect collision energy can lead to a low signal for the product ions.[7][8]

Q4: We suspect in-source fragmentation. How can we confirm and mitigate this?

A4: In-source fragmentation occurs when molecules fragment in the ion source before entering the mass analyzer, which can reduce the intensity of the intended precursor ion.[3]

Confirmation:

• Analyze a pure standard of 17:0-14:1 PC-d5 via direct infusion.

• Gradually decrease the source voltages (e.g., cone voltage, fragmentor voltage). If the intensity of the precursor ion increases while the intensity of lower m/z ions decreases, this suggests in-source fragmentation was occurring at higher voltages.

Mitigation:

• Reduce Source Voltages: Lower the cone/fragmentor/skimmer voltages to the minimum required for good sensitivity.

• Optimize Temperatures: Ensure source and desolvation temperatures are not excessively high.

Troubleshooting Summary Table

Potential Issue	Troubleshooting Step	Expected Outcome if Issue is Resolved
Ion Suppression	Perform post-column infusion experiment. Improve sample cleanup (e.g., SPE, LLE). Modify LC gradient to separate analyte from interfering matrix components.	Stable signal during post-column infusion when blank matrix is injected. Increased signal intensity in samples.
Suboptimal MS Parameters	Optimize source voltages, gas flows, and temperatures. Verify correct precursor m/z.	Increased signal intensity and stability for a direct infusion of the standard.
In-source Fragmentation	Reduce source voltages (cone/fragmentor).	Increased intensity of the precursor ion ([M+H]⁺ or [M+Na]⁺) and decreased intensity of fragment ions.
Poor Chromatography	Inspect peak shape for fronting, tailing, or splitting. Check for retention time shifts. Ensure proper column equilibration.	Sharp, symmetrical peaks with consistent retention times.
Sample Preparation	Prepare fresh standard dilutions. Check for proper solubility and storage conditions (-20°C is recommended).	Signal intensity is restored with freshly prepared standards.
Deuterated Standard Issues	Verify isotopic and chemical purity from the certificate of analysis. Consider potential for isotopic exchange if the sample is in acidic or basic solutions.[4][5]	Confirm that the standard meets purity requirements (typically >98%). Buffer samples to a neutral pH if exchange is suspected.

Visual Troubleshooting Guides

Below are diagrams illustrating key troubleshooting workflows and concepts.

References

• 1. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. LIPID MAPS [lipidmaps.org]
• 7. zefsci.com [zefsci.com]
• 8. zefsci.com [zefsci.com]

Technical Support Center: Optimizing LC Gradient for Phosphatidylcholine Separation

Welcome to the technical support center for optimizing liquid chromatography (LC) methods for complex lipid separations. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) specifically tailored to the separation of phosphatidylcholine (PC) species, with a focus on challenging compounds like the internal standard 17:0-14:1 PC-d5.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-14:1 PC-d5 and why is its chromatographic separation critical?

A: 17:0-14:1 PC-d5 is a deuterated synthetic phosphatidylcholine used as an internal standard in mass spectrometry-based lipidomics.[1] As an internal standard, it is added to biological samples at a known concentration to enable accurate quantification of endogenous lipids.[2] Its critical role demands that it is chromatographically separated from other co-eluting lipids to prevent ion suppression and ensure an accurate, interference-free measurement.[3]

Q2: What are the primary challenges when separating 17:0-14:1 PC-d5?

A: The main challenge is resolving 17:0-14:1 PC-d5 from isobaric or isomeric lipids present in complex biological samples.[2] Isobaric compounds have the same nominal mass but different chemical formulas, while isomers share the same formula but have different structures.[4] Without effective chromatographic separation, these interfering species can co-elute, leading to inaccurate quantification.[5] The deuterated standard itself has physicochemical properties nearly identical to its non-deuterated counterpart, so the primary issue is separation from different, naturally occurring lipids.[6]

Q3: Which chromatography mode is better for this separation: Reversed-Phase (RP) or HILIC?

A: Both modes can be effective, but they separate lipids based on different properties:

• Reversed-Phase (RP) LC: This is the most common method, separating lipids based on the hydrophobicity of their fatty acyl chains (i.e., chain length and degree of unsaturation).[2][7] It is highly effective for separating PC species within the same class. C18 and C8 columns are standard choices.[8]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC separates lipids based on the polarity of their headgroups.[2][9] This is advantageous for separating different lipid classes (e.g., PC from phosphatidylethanolamine, PE) and can help reduce ion suppression effects between classes.[10]

For separating specific PC species and resolving isobars, Reversed-Phase LC is generally the preferred starting point due to its superior resolution of lipids with different fatty acyl chains.

Q4: What are the recommended starting conditions for method development?

A: For reversed-phase separation of PC species, a C18 column is a robust choice.[8] A gradient elution using methanol or acetonitrile mixed with isopropanol as the organic mobile phase is typically effective. Mobile phase additives like ammonium formate and formic acid are often used to improve peak shape and ionization efficiency.[5]

Troubleshooting Guide

Problem: Poor Peak Shape (Tailing, Fronting, or Broad Peaks)

Symptom	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with the stationary phase; column contamination.[11]	Ensure mobile phase pH is appropriate. Add a competing base like triethylamine in small amounts if necessary.[12] Flush the column to remove contaminants.[11]
Peak Fronting	Sample overload; sample solvent is stronger than the initial mobile phase.[13]	Reduce the injection volume or the concentration of the sample. Ensure the sample is dissolved in a solvent that is weaker than or matches the initial mobile phase conditions.[11][13]
Broad Peaks	Extra-column volume (e.g., long tubing); column degradation.[11]	Minimize tubing length and diameter between the injector, column, and detector. If the column is old or has been exposed to harsh conditions, replace it.

Problem: Co-elution of 17:0-14:1 PC-d5 with an Endogenous Lipid

This is the most common and critical issue. Optimizing the gradient is key to resolving co-eluting peaks.

Parameter to Adjust	Strategy and Rationale
Gradient Slope	Decrease the gradient slope (make it shallower) around the elution time of the analyte. A slower increase in the organic solvent concentration enhances the interaction time with the stationary phase, improving the resolution between closely eluting compounds.
Organic Solvent	Change the organic solvent composition. The selectivity of the separation can be altered by switching from acetonitrile to methanol, or by using a mixture. Isopropanol is often used as a strong solvent in lipidomics to ensure all lipids are eluted.[5][14]
Column Chemistry	Try a different stationary phase. If a standard C18 column is insufficient, consider a C8 column for less retention or a column with a different chemistry, such as a phenyl-hexyl or pentafluorophenyl (PFP) phase, which offer different selectivity through pi-pi interactions.[15]
Temperature	Increase the column temperature. Raising the temperature (e.g., to 40-60°C) can decrease mobile phase viscosity, improve peak efficiency, and sometimes alter selectivity enough to resolve co-eluting peaks.

Problem: Inconsistent Retention Times

Potential Cause	Recommended Solution
Insufficient Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. This typically requires flushing with 10-20 column volumes.
Pump Performance Issues	Check the LC pump for pressure fluctuations. Inconsistent solvent mixing can lead to retention time drift. Degas solvents thoroughly to prevent bubble formation.
Changes in Mobile Phase	Prepare fresh mobile phase daily. Evaporation of the more volatile organic component can alter the solvent composition and affect retention times.[11]

Experimental Protocols

Protocol: Reversed-Phase LC Method for PC Separation

This protocol provides a robust starting point for separating 17:0-14:1 PC-d5 from endogenous lipids in a sample extract.

• LC System: An ultra-high performance liquid chromatography (UHPLC) system is recommended for optimal resolution.[16]

• Column Selection:

  • Column: C18 reversed-phase column (e.g., Waters ACQUITY BEH C18, Phenomenex Kinetex C18).

  • Dimensions: 2.1 mm internal diameter x 100 mm length.

  • Particle Size: 1.7 µm or 2.6 µm.

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 60:40 Acetonitrile:Water (v/v) with 10 mM Ammonium Formate and 0.1% Formic Acid.[5]

  • Mobile Phase B (Organic): 90:10 Isopropanol:Acetonitrile (v/v) with 10 mM Ammonium Formate and 0.1% Formic Acid.[5]

  • Note: Filter all mobile phases before use.

• Gradient Program:

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	70	30
2.0	0.4	57	43
2.1	0.4	50	50
12.0	0.4	46	54
12.1	0.4	30	70
18.0	0.4	1	99
20.0	0.4	1	99
20.1	0.4	70	30
25.0	0.4	70	30

• MS Parameters (for detection):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: For PC analysis, use a precursor ion scan for m/z 184 (the phosphocholine headgroup) or Multiple Reaction Monitoring (MRM) if the specific transition for 17:0-14:1 PC-d5 is known.[17]

Visualizations

Caption: A logical workflow for troubleshooting co-elution issues by systematically optimizing the LC gradient.

Caption: Standard experimental workflow for quantitative lipidomics using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. holcapek.upce.cz [holcapek.upce.cz]
• 3. The Hitchhiker’s Guide to Untargeted Lipidomics Analysis: Practical Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. Simple LC-MS Method for Differentiation of Isobaric Phosphatidylserines and Phosphatidylcholines with Deuterated Mobile Phase Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 9. Lipidomics by HILIC-Ion Mobility-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nestgrp.com [nestgrp.com]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. chromforum.org [chromforum.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. A versatile ultra-high performance LC-MS method for lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Correcting for Matrix Effects with 17:0-14:1 PC-d5

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for using 17:0-14:1 PC-d5 as an internal standard to correct for matrix effects in mass spectrometry-based lipidomics.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all the components in a sample apart from the specific analyte you want to measure.[1] These components can include salts, proteins, and other lipids.[1] Matrix effects occur when these co-eluting compounds interfere with the ionization of your target analyte in the mass spectrometer's ion source.[2][3] This interference can either decrease the analyte's signal (ion suppression) or, less commonly, increase it (ion enhancement), leading to inaccurate and unreliable quantification.[1][4]

Q2: Why is it critical to correct for matrix effects?

A2: Correcting for matrix effects is crucial because they can severely compromise the accuracy, precision, and sensitivity of quantitative analyses.[4] Failure to account for these effects can lead to false-negative results due to ion suppression or false-positive results if the signal of an internal standard is suppressed more than that of the analyte.[4] This ultimately impacts the reliability and reproducibility of experimental data.[1]

Q3: What is 17:0-14:1 PC-d5, and why is it used as an internal standard?

A3: 17:0-14:1 PC-d5 is a deuterated form of a phosphatidylcholine (PC) lipid, meaning some hydrogen atoms have been replaced with their heavier isotope, deuterium.[5] It is used as an internal standard (IS) in lipidomics. Stable isotope-labeled (SIL) internal standards are considered the gold standard because they have nearly identical chemical and physical properties to their non-labeled (endogenous) counterparts.[6] This ensures they behave similarly during sample extraction, chromatography, and ionization, making them excellent tools for correcting analytical variability.[6] The "d5" indicates that five deuterium atoms have been incorporated, making it distinguishable from the native lipid by the mass spectrometer.

Q4: How does a stable isotope-labeled internal standard like 17:0-14:1 PC-d5 correct for matrix effects?

A4: The fundamental principle is that the SIL internal standard and the native analyte will be affected by matrix effects in the same way.[7] Because they co-elute from the LC column and have the same ionization efficiency, any suppression or enhancement of the signal caused by the matrix will affect both compounds proportionally.[7] By calculating the ratio of the analyte's peak area to the internal standard's peak area, the variability is normalized, allowing for accurate quantification even when matrix effects are present.

Q5: When is the optimal time to add the 17:0-14:1 PC-d5 internal standard to my samples?

A5: The internal standard should be added as early as possible in the sample preparation workflow, ideally before any extraction steps.[6][8] Adding the IS at the very beginning ensures that it accounts for any analyte loss that may occur during sample handling, lipid extraction, and other processing steps, in addition to correcting for matrix effects during LC-MS analysis.[6]

Experimental Protocols

Detailed Protocol for Lipid Extraction Using an Internal Standard

This protocol is a general guideline based on the widely used Folch or Bligh-Dyer extraction methods.[9] It should be optimized for your specific sample type and instrument.

Materials:

• Biological sample (e.g., plasma, serum, cell pellet)[10]

• 17:0-14:1 PC-d5 internal standard stock solution (in a suitable solvent like methanol or chloroform/methanol)

• LC-MS grade solvents: Chloroform, Methanol, Water[9]

• Phosphate-buffered saline (PBS) or 0.9% NaCl solution

• Glass tubes (to minimize plasticizer contamination)[11]

• Vortex mixer and centrifuge

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Sample Preparation: Thaw frozen samples on ice. For plasma or serum, use a precise volume (e.g., 20-50 µL).[10] For cell pellets, ensure a consistent cell number.

• Spiking with Internal Standard: Add a known, fixed amount of the 17:0-14:1 PC-d5 stock solution to each sample tube before adding any extraction solvents.[11] Also prepare a process blank containing only the IS and solvents.[10]

• Homogenization & Extraction (Bligh-Dyer Method):

  • Add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture for every 1 mL of aqueous sample.[9]

  • Vortex the mixture vigorously for 1-2 minutes to create a single-phase solution and precipitate proteins.

  • Add 1.25 mL of chloroform and vortex again.[9]

  • Add 1.25 mL of distilled water (or saline solution) to induce phase separation and vortex one final time.[9]

• Phase Separation: Centrifuge the tubes at a low speed (e.g., 1000 x g) for 10 minutes at 4°C to separate the layers.[9][10] You will observe an upper aqueous layer (methanol/water) and a lower organic layer (chloroform) containing the lipids. A protein disk may be visible at the interface.

• Lipid Collection: Carefully aspirate and collect the lower organic layer using a glass Pasteur pipette, being careful not to disturb the protein interface. Transfer it to a new clean glass tube.

• Drying: Evaporate the solvent from the collected organic layer to complete dryness under a gentle stream of nitrogen or using a vacuum concentrator.[8]

• Reconstitution: Reconstitute the dried lipid extract in a known, small volume (e.g., 100-200 µL) of the initial LC mobile phase (e.g., isopropanol/acetonitrile/water).[10] Vortex briefly and centrifuge to pellet any insoluble debris.

• Analysis: Transfer the supernatant to an LC-MS autosampler vial for analysis.

Troubleshooting Guide

High variability in the internal standard signal can compromise your entire experiment. The table below outlines common problems and potential solutions.

Problem	Potential Root Causes	Recommended Solutions
High IS Signal Variability Across Batch	Inconsistent pipetting of IS or sample; Incomplete vortexing/mixing; Errors during lipid extraction; Inconsistent injection volumes.[6][12]	Ensure calibrated pipettes are used; Standardize vortexing time and intensity; Add IS before extraction to correct for recovery differences; Check autosampler for precision issues.[6]
Chromatographic Peak Tailing or Splitting	Column degradation or contamination; Inappropriate mobile phase; Sample solvent incompatible with the mobile phase.	Use a guard column; Flush the column or replace if necessary; Ensure the reconstitution solvent is similar in strength to the initial mobile phase.
Analyte and IS Peaks Do Not Co-elute	This is known as the "chromatographic isotope effect," where deuterated compounds may elute slightly earlier than their native counterparts.[13]	This can be problematic if they experience different matrix effects.[13] Adjusting the LC gradient or using a lower-resolution column can sometimes improve overlap.[7][13]
Low or No IS Signal	Omission of IS during spiking; Poor extraction recovery; Severe ion suppression; Instrument sensitivity issues.[6]	Prepare a new sample; Review and optimize the extraction protocol; Dilute the sample to reduce matrix concentration;[14] Check MS instrument tuning and calibration.
IS Signal Drifts Over Time (Batch Effect)	Accumulation of matrix components on the column or in the ion source; Instrument instability.[6]	Use a guard column and change it regularly; Implement a column wash step between samples; Allow the instrument to stabilize before starting the run; Randomize sample injection order.

Visualizations and Diagrams

Experimental Workflow

The following diagram illustrates the key stages of a lipidomics experiment, highlighting the crucial point for internal standard addition.

Figure 1. Experimental workflow for lipidomics using an internal standard.

Principle of Matrix Effect Correction

This diagram explains how a stable isotope-labeled internal standard co-eluting with the analyte provides correction for ion suppression.

Figure 2. How an ideal internal standard corrects for matrix effects.

Phosphatidylcholine in Cellular Signaling

Phosphatidylcholine (PC) is not just a structural component of membranes; it is also a key player in generating second messengers for cell signaling.

Figure 3. Simplified signaling pathways involving phosphatidylcholine.

References

• 1. longdom.org [longdom.org]
• 2. nebiolab.com [nebiolab.com]
• 3. What is matrix effect and how is it quantified? [sciex.com]
• 4. tandfonline.com [tandfonline.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biopharmaservices.com [biopharmaservices.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 10. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 11. lipidmaps.org [lipidmaps.org]
• 12. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. chromatographyonline.com [chromatographyonline.com]

17:0-14:1 PC-d5 stability and storage conditions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of 17:0-14:1 PC-d5, along with troubleshooting advice for experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 17:0-14:1 PC-d5?

For optimal stability, 17:0-14:1 PC-d5 should be stored under the following conditions:

Form	Storage Temperature	Shelf Life
Pure Form (Solid/Liquid)	-20°C	Up to 1-3 years[1]
In Solvent	-80°C	Up to 6 months
-20°C	Up to 1 month

Note: Always refer to the manufacturer's certificate of analysis for specific storage recommendations for your product lot.

Q2: What are the primary degradation pathways for 17:0-14:1 PC-d5?

The primary degradation pathways for phosphatidylcholines like 17:0-14:1 PC-d5 are hydrolysis and oxidation.

• Hydrolysis: This involves the cleavage of the ester bonds at the sn-1 and sn-2 positions of the glycerol backbone, catalyzed by phospholipases or changes in pH. This results in the formation of lysophosphatidylcholine (lyso-PC) and free fatty acids.

• Oxidation: The monounsaturated myristoleic acid (14:1) at the sn-2 position is susceptible to oxidation at the double bond. This can be initiated by exposure to air, light, or trace metal ions.

Below is a diagram illustrating the potential degradation pathways.

Potential degradation pathways for 17:0-14:1 PC-d5.

Q3: How does the deuterium labeling affect the stability of 17:0-14:1 PC-d5?

Deuterium labeling on the choline headgroup is generally considered to have a minimal impact on the chemical stability of the lipid with respect to hydrolysis and oxidation of the fatty acid chains. The primary purpose of the d5 label is for use as an internal standard in mass spectrometry.

Troubleshooting Guides

Issue 1: Inconsistent or inaccurate quantitative results in LC-MS analysis.

This is a common issue when using deuterated internal standards. The following workflow can help troubleshoot the problem.

Troubleshooting workflow for inconsistent LC-MS results.

Troubleshooting Step	Potential Cause	Recommended Action
Check for Co-elution	Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.	Overlay the chromatograms of the analyte and the internal standard to confirm co-elution. If they are not co-eluting, adjust the chromatographic gradient or consider a different column.
Evaluate Matrix Effects	Components in the sample matrix can suppress or enhance the ionization of the analyte and/or the internal standard to different extents.	Prepare samples with a known amount of analyte and internal standard in both a clean solvent and the sample matrix. Compare the peak areas to assess the degree of ion suppression or enhancement.
Verify Purity of Internal Standard	The deuterated standard may contain a small amount of the non-deuterated analyte, leading to an overestimation.	Check the certificate of analysis for the isotopic purity of the standard. If in doubt, analyze the standard by itself to check for the presence of the unlabeled compound.
Investigate Isotopic Exchange	In rare cases, deuterium atoms can exchange with protons from the solvent or matrix, especially at extreme pH values.	Prepare the internal standard in the sample matrix and incubate under the same conditions as your experimental samples. Analyze for any increase in the non-deuterated analyte.

Issue 2: Suspected degradation of 17:0-14:1 PC-d5 during sample preparation or storage.

If you suspect that your lipid standard is degrading, the following steps can help you identify and mitigate the issue.

Observation	Potential Cause	Recommended Action
Appearance of new peaks in chromatogram	Hydrolysis or oxidation of the lipid.	Analyze a fresh sample of the standard to confirm the identity of the new peaks. Common degradation products include lyso-PC and oxidized PC species.
Decrease in the peak area of 17:0-14:1 PC-d5 over time	Degradation of the standard.	Review your storage and sample preparation procedures. Ensure the standard is stored at the recommended temperature, protected from light, and under an inert atmosphere (e.g., argon or nitrogen) if possible. Avoid repeated freeze-thaw cycles.
Changes in sample appearance (e.g., discoloration)	Significant oxidation.	Discard the sample and prepare a fresh one. Consider adding an antioxidant like BHT to your solvent, but be aware of its potential for ion suppression in MS.

Experimental Protocols

Protocol: Accelerated Stability Testing of 17:0-14:1 PC-d5 in Solution

This protocol provides a framework for assessing the stability of 17:0-14:1 PC-d5 under stressed conditions.

1. Materials:

• 17:0-14:1 PC-d5

• High-purity solvent (e.g., ethanol, chloroform, or a mixture compatible with your analytical method)

• Amber glass vials with PTFE-lined caps

• Incubators or ovens set to desired temperatures (e.g., 4°C, 25°C, 40°C)

• LC-MS system

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of 17:0-14:1 PC-d5 in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Aliquoting: Aliquot the stock solution into multiple amber glass vials to avoid repeated sampling from the same vial.

• Initial Analysis (T=0): Immediately analyze a fresh aliquot to establish the initial concentration and purity. This will serve as your baseline.

• Storage: Place the vials at the different temperature conditions.

• Time Points: Analyze aliquots from each temperature at predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks).

• Analysis: At each time point, quantify the remaining 17:0-14:1 PC-d5 and identify any major degradation products using LC-MS.

• Data Analysis: Plot the concentration of 17:0-14:1 PC-d5 as a percentage of the initial concentration versus time for each temperature.

The following diagram illustrates the experimental workflow for this stability study.

Workflow for accelerated stability testing of 17:0-14:1 PC-d5.

References

• 1. stealthbt.com [stealthbt.com]

Technical Support Center: Solubility of Phosphatidylcholines

This technical support guide provides troubleshooting advice and frequently asked questions regarding the solubility of 17:0-14:1 PC-d5 and other phosphatidylcholines in methanol. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 17:0-14:1 PC-d5 in methanol?

Q2: I am having trouble dissolving 17:0-14:1 PC-d5 in methanol. What are some common causes?

Several factors can affect the dissolution of phosphatidylcholines:

• Solvent Purity: The presence of water in methanol can significantly decrease the solubility of lipids. Ensure you are using high-purity, anhydrous methanol.

• Temperature: Solubility of lipids often increases with temperature. Gentle warming of the solution may aid dissolution.

• Lipid Purity and Form: The lipid should be of high purity and free from contaminants. It is typically supplied as a solid or film.

• Agitation: Insufficient mixing can lead to poor dissolution. Vortexing or sonication can help disperse the lipid in the solvent.

Q3: Can I use other solvents to dissolve 17:0-14:1 PC-d5?

Yes, if you are experiencing difficulties with methanol, other organic solvents can be used. Phosphatidylcholines are often soluble in ethanol, chloroform, and dimethyl sulfoxide (DMSO).[1][2] For applications like liposome preparation, a common practice is to first dissolve the lipid in chloroform or a chloroform:methanol mixture to ensure a homogenous solution before forming the lipid film.

Q4: How does the structure of a phosphatidylcholine affect its solubility in methanol?

The solubility of a phosphatidylcholine in a polar solvent like methanol is influenced by the length and degree of saturation of its fatty acid chains. Shorter and more unsaturated fatty acid chains generally lead to higher solubility in polar solvents. The presence of both a saturated (17:0) and an unsaturated (14:1) fatty acid in 17:0-14:1 PC-d5 suggests it will have some polarity, making it amenable to dissolution in methanol.

Troubleshooting Guide

If you are encountering issues with dissolving 17:0-14:1 PC-d5 in methanol, follow these steps:

• Verify Solvent Quality: Use fresh, anhydrous methanol. If the solvent has been opened for a while, it may have absorbed atmospheric moisture.

• Increase Agitation: Vortex the solution vigorously for several minutes. If particles are still visible, sonication in a bath sonicator for 5-10 minutes can be effective.

• Gentle Warming: Warm the solution in a water bath to a temperature of 30-40°C. Do not overheat, as this can degrade the lipid.

• Co-solvent System: If solubility in pure methanol is still limited, consider using a co-solvent system. A mixture of chloroform and methanol is often effective for dissolving a wide range of lipids.[3]

Quantitative Solubility Data for Various Phosphatidylcholines

Phosphatidylcholine Type	Solvent	Solubility
Soy Phosphatidylcholine	Ethanol, DMSO, Dimethyl formamide	~10 mg/mL[1][2]
Soy Phosphatidylcholine	Ethanol	50 mg/mL (with sonication)[4]
Soy Phosphatidylcholine	DMSO	100 mg/mL (with sonication)[4]
Purified Egg L-α-Phosphatidylcholine	Chloroform, Ethanol	100 mg/mL[5][6]
1,2-Dimyristoyl-sn-Glycero-3-Phosphocholine (DMPC)	Methanol	>20%[7]

Experimental Protocols

Protocol for Determining the Solubility of 17:0-14:1 PC-d5 in Methanol

This protocol outlines a general method for determining the solubility of a lipid in a given solvent.

Materials:

• 17:0-14:1 PC-d5

• Anhydrous methanol

• Analytical balance

• Vortex mixer

• Bath sonicator

• Thermostatically controlled water bath

• Microcentrifuge

• Glass vials with screw caps

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 17:0-14:1 PC-d5 into a glass vial.

  • Add a small, measured volume of anhydrous methanol to the vial.

• Dissolution:

  • Vortex the vial for 2-3 minutes to facilitate dissolution.

  • If the lipid does not fully dissolve, sonicate the vial in a bath sonicator for 10-15 minutes.

  • If necessary, gently warm the vial in a water bath (not exceeding 40°C) while intermittently vortexing.

• Saturation Point Determination:

  • Continue adding small, known volumes of methanol, followed by the dissolution steps above, until the lipid is fully dissolved, and the solution is clear.

  • To ensure saturation, add a small, excess amount of the lipid to the solution and repeat the dissolution steps.

• Equilibration and Separation:

  • Allow the saturated solution to equilibrate at a constant temperature for at least 24 hours to ensure that the maximum amount of solute has dissolved.

  • After equilibration, centrifuge the vial at high speed to pellet any undissolved lipid.

• Quantification:

  • Carefully remove a known volume of the supernatant without disturbing the pellet.

  • Evaporate the solvent from the supernatant under a stream of nitrogen.

  • Weigh the remaining lipid residue.

  • Calculate the solubility in mg/mL or other appropriate units.

Visualizations

Troubleshooting Workflow for Lipid Dissolution

Caption: A flowchart for troubleshooting solubility issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Phosphatidylcholine (Soy) | 97281-47-5 [chemicalbook.com]
• 3. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Anatrace.com [anatrace.com]

Technical Support Center: Deuterated Lipid Standards

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the proper storage, handling, and use of deuterated lipid standards to prevent their degradation and ensure experimental accuracy.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of deuterated lipid standard degradation?

A1: The two main causes of degradation in deuterated lipid standards are oxidation and hydrolysis.[1]

• Oxidation: Unsaturated lipids, those with double bonds in their fatty acid chains, are particularly vulnerable to oxidation. This process is initiated by factors like exposure to air (oxygen), light, and trace metal ions.[1][2]

• Hydrolysis: The ester linkages present in many lipid classes are susceptible to breaking in the presence of water, leading to the formation of free fatty acids and lysolipids.[1]

Q2: How should I store my deuterated lipid standards upon receipt?

A2: Proper storage is critical for maintaining the integrity of your standards. The ideal storage conditions depend on whether the standard is in a powdered or solvent-dissolved form. For long-term stability, all deuterated lipid standards should be stored at or below -16°C.[1][3]

Q3: What is the correct way to handle powdered deuterated lipid standards?

A3: The handling of powdered standards differs based on the saturation of their fatty acid chains:

• Saturated Lipids: These are relatively stable as powders and should be stored in a glass container with a Teflon-lined cap at ≤ -16°C.[1][3] Before opening, it is crucial to allow the container to warm to room temperature to prevent condensation, which can introduce moisture and lead to hydrolysis.[1][3]

• Unsaturated Lipids: These are highly hygroscopic and unstable as powders.[1][3] They readily absorb moisture, which can cause rapid degradation. Therefore, it is strongly recommended to dissolve them in a suitable organic solvent immediately upon receipt and store them as a solution.[1][3]

Q4: What are the best practices for storing deuterated lipid standards in a solvent?

A4: When dissolved in an organic solvent, deuterated lipid standards should be stored at -20°C ± 4°C in a glass vial with a Teflon-lined cap.[1][3] To prevent oxidation, it is best practice to overlay the solution with an inert gas, such as argon or nitrogen, before sealing the vial.[1][3] Avoid using plastic containers for organic solutions, as plasticizers can leach into the solvent and contaminate the standard.[3]

Q5: Can I do anything to further protect my unsaturated lipid standards from degradation in solution?

A5: Yes, for unsaturated lipids that are particularly sensitive to oxidation, consider adding an antioxidant to the solvent. Butylated hydroxytoluene (BHT) is commonly used for this purpose.[1] Ensure that the addition of an antioxidant is compatible with your downstream analytical methods.

Troubleshooting Guide

Problem	Possible Cause	Solution
Poor signal intensity in mass spectrometry	Degradation of the standard due to improper storage or handling.	- Verify that the standard was stored at the correct temperature (≤ -16°C).- For unsaturated lipids, confirm they were stored as a solution under an inert atmosphere.[1][3]- Minimize freeze-thaw cycles by preparing aliquots.
Incomplete solubilization of the standard.	- Gently warm the solution or sonicate briefly to aid dissolution.[1] Be cautious with unsaturated lipids as heat can accelerate degradation.
Unexpected peaks or mass shifts in mass spectrometry	Contamination from storage containers or handling equipment.	- Always use scrupulously clean glass containers with Teflon-lined caps for organic solutions.[1][3]- Use glass or stainless steel pipettes for transferring solutions.[3]
Formation of solvent adducts (e.g., sodium, ammonium).	- This is a common phenomenon in mass spectrometry. Identify the expected adducts for your lipid and solvent system to correctly interpret your data.
Rapid degradation of the standard in solution	Oxidation of unsaturated fatty acid chains.	- Store the solution under an inert gas like argon or nitrogen.[1][3]- Minimize exposure to light by using amber vials or storing in the dark.- Consider adding an antioxidant like BHT if compatible with your analysis.[1]
Hydrolysis of ester linkages due to water contamination.	- Use high-purity, anhydrous solvents for preparing solutions.[1]- Ensure powdered standards are at room temperature before opening to prevent condensation.[1][3]

Data Presentation

The stability of fatty acids is highly dependent on storage temperature. The following table summarizes the percentage change of two key polyunsaturated fatty acids (PUFAs) in dried blood spots when stored at different temperatures compared to initial measurements.

Fatty Acid	Storage Condition	Percentage Change from Initial
Linoleic acid (18:2w6)	Room Temperature	▼ 4.9%
-20°C	No significant change
-80°C	No significant change
Mead acid (20:3w9)	Room Temperature	▼ 0.1%
-20°C	No significant change
-80°C	No significant change

Data adapted from a study on fatty acid stability in dried blood spots. While not specific to deuterated standards, it provides a general indication of the impact of temperature on PUFA stability.

Experimental Protocols

Protocol 1: Preparation of a Deuterated Lipid Standard Stock Solution with Antioxidant

This protocol describes the preparation of a 1 mg/mL stock solution of a deuterated lipid standard with the addition of BHT as an antioxidant.

Materials:

• Deuterated lipid standard (powder)

• High-purity organic solvent (e.g., ethanol, chloroform, methanol)

• Butylated hydroxytoluene (BHT)

• Glass vial with Teflon-lined cap

• Glass syringe or pipette

• Vortex mixer

• Analytical balance

• Argon or nitrogen gas source

Procedure:

• Prepare BHT Stock Solution:

  • Prepare a 10 mg/mL stock solution of BHT in a suitable organic solvent (e.g., ethanol).

• Equilibrate Standard:

  • Allow the vial containing the powdered deuterated lipid standard to warm to room temperature before opening.[1][3]

• Weigh Standard:

  • Accurately weigh the desired amount of the deuterated lipid standard into a clean glass vial.

• Add Solvent and BHT:

  • Using a glass syringe or pipette, add the calculated volume of the organic solvent to the vial to achieve a concentration of 1 mg/mL.

  • Add the BHT stock solution to the lipid solution to a final concentration of 50-100 µM. For example, to achieve a final concentration of 100 µM BHT in 1 mL of lipid solution, add 2.2 µL of a 10 mg/mL BHT stock solution.

• Dissolve the Lipid:

  • Tightly cap the vial and vortex gently until the lipid is completely dissolved. A clear solution with no visible particulates should be observed.

• Inert Gas Overlay and Storage:

  • Flush the headspace of the vial with argon or nitrogen gas for 15-30 seconds.

  • Immediately cap the vial tightly and store at -20°C ± 4°C.[1][3]

Protocol 2: Assessment of Deuterated Lipid Standard Purity by HPLC-MS

This protocol provides a general workflow for assessing the purity of a deuterated lipid standard using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Materials:

• Deuterated lipid standard solution

• HPLC-grade solvents for mobile phase

• Appropriate HPLC column (e.g., C18 for reversed-phase)

• HPLC-MS system

Procedure:

• Prepare Working Solution:

  • Prepare a dilute working solution of your deuterated lipid standard in a solvent compatible with your mobile phase.

• Set Up HPLC-MS Method:

  • Chromatographic Separation:

    • Column: C18 reversed-phase column.

    • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

    • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

    • Gradient: Develop a gradient that effectively separates your lipid of interest from potential impurities.

    • Flow Rate: 0.3-0.6 mL/min.

    • Column Temperature: Maintain a constant temperature (e.g., 55°C).

  • Mass Spectrometry Detection:

    • Ionization: Use electrospray ionization (ESI) in the appropriate mode (positive or negative) for your lipid.

    • Data Acquisition: Acquire data in full scan mode to detect all ions and in a targeted MS/MS mode to confirm the identity of your deuterated lipid.

• Analyze the Sample:

  • Inject the working solution onto the HPLC-MS system.

• Data Analysis:

  • Examine the chromatogram for the presence of a single, sharp peak at the expected retention time for your deuterated lipid.

  • Analyze the mass spectrum of the peak to confirm the correct mass-to-charge ratio (m/z) of the deuterated standard.

  • Look for any additional peaks in the chromatogram, which may indicate the presence of impurities or degradation products. Analyze their mass spectra to identify them.

Visualizations

Degradation Pathways

The following diagrams illustrate the primary chemical reactions that lead to the degradation of lipid standards.

Caption: Major degradation pathways for deuterated lipid standards.

Experimental Workflow

This diagram outlines a typical workflow for preparing and analyzing a deuterated lipid standard.

Caption: Standard workflow for preparing and analyzing deuterated lipid standards.

References

• 1. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 2. euncl.org [euncl.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Ionization of 17:0-14:1 PC-d5

Welcome to the technical support center for the analysis of 17:0-14:1 PC-d5. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the ionization efficiency of 17:0-14:1 PC-d5 in their mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-14:1 PC-d5 and why is it used in our experiments?

A1: 17:0-14:1 PC-d5 is a deuterated phosphatidylcholine (PC) standard. The "17:0" and "14:1" refer to the fatty acid chains attached to the glycerol backbone—a saturated 17-carbon chain and a monounsaturated 14-carbon chain, respectively. The "-d5" indicates that five hydrogen atoms in the choline head group have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based lipidomics, as it behaves chemically and chromatographically almost identically to its non-deuterated counterpart but is distinguishable by its mass.

Q2: What is the best ionization mode for analyzing 17:0-14:1 PC-d5?

A2: For phosphatidylcholines, including 17:0-14:1 PC-d5, positive electrospray ionization (ESI) mode is generally preferred . PCs are zwitterionic molecules, but they readily form protonated molecules ([M+H]⁺) in the positive ion mode, leading to high sensitivity. While they can be detected in negative ion mode, typically as adducts with acetate or formate, the signal intensity is often lower than in positive mode.

Q3: What are the expected ions for 17:0-14:1 PC-d5 in positive ESI-MS?

A3: In positive ion mode, you should primarily look for the protonated molecule, [M+H]⁺. It is also common to observe adducts with sodium ([M+Na]⁺) and potassium ([M+K]⁺), especially if the mobile phase or sample contains trace amounts of these salts. Ammonium adducts ([M+NH₄]⁺) may also be observed if ammonium salts are used as mobile phase additives.

Q4: What is the characteristic fragment ion for 17:0-14:1 PC-d5 in MS/MS analysis?

A4: In positive ion mode tandem mass spectrometry (MS/MS), the most characteristic fragment ion for all phosphatidylcholines is the phosphocholine head group, which appears at m/z 184. For 17:0-14:1 PC-d5, this fragment will be observed at m/z 189 due to the five deuterium atoms on the choline moiety. This specific fragment is highly useful for targeted analyses using techniques like precursor ion scanning or multiple reaction monitoring (MRM).

Troubleshooting Guide

This guide addresses common issues encountered when optimizing the ionization of 17:0-14:1 PC-d5.

Issue 1: Low or No Signal Intensity

Possible Causes and Solutions:

• Incorrect Ionization Mode: Ensure the mass spectrometer is operating in positive ion mode for optimal sensitivity.

• Suboptimal Mobile Phase Composition: The choice of solvent and additives is critical. Acetonitrile-based mobile phases often provide better ionization for PCs than methanol-based ones. The addition of ammonium formate or acetate can sometimes suppress the PC signal in aqueous acetonitrile mobile phases.

• ESI Source Parameters Not Optimized: Key parameters such as capillary voltage, nebulizer gas pressure, and source temperature significantly impact ionization. A systematic optimization of these parameters is recommended.

• Sample Degradation: Ensure proper storage and handling of the 17:0-14:1 PC-d5 standard to prevent degradation.

• Instrument Contamination: A dirty ion source or transfer optics can lead to signal suppression. Regular cleaning and maintenance are essential.

Issue 2: High Background Noise or Contamination

Possible Causes and Solutions:

• Solvent and Additive Purity: Use high-purity, LC-MS grade solvents and additives to minimize background noise.

• Sample Preparation: Ensure the sample extraction and preparation methods are clean and do not introduce contaminants.

• System Contamination: Flush the LC system and mass spectrometer thoroughly to remove any residual contaminants from previous analyses.

• Plasticizers: Contamination from plasticizers (e.g., phthalates) is common. Use glass vials and solvent-resistant tubing where possible.

Issue 3: Inconsistent or Unstable Signal

Possible Causes and Solutions:

• Unstable Spray: Check the ESI needle for clogging or improper positioning. The spray should be a fine, stable mist.

• Fluctuations in Solvent Delivery: Ensure the LC pumps are delivering a stable and consistent flow of the mobile phase.

• Temperature Variations: Maintain a stable temperature for the ion source and the column.

• Matrix Effects: If analyzing 17:0-14:1 PC-d5 in a complex matrix (e.g., plasma extract), co-eluting compounds can suppress or enhance the signal. Improve chromatographic separation to minimize these effects.

Quantitative Data Summary

The following tables summarize the expected effects of key experimental parameters on the ionization efficiency of phosphatidylcholines. The values are illustrative and based on general observations for this class of lipids. Optimal conditions for your specific instrument and setup should be determined empirically.

Table 1: Effect of Mobile Phase Composition on Relative Signal Intensity of Phosphatidylcholines

Mobile Phase Composition	Expected Relative Signal Intensity	Rationale
Acetonitrile/Water (80:20, v/v)	High	Acetonitrile is often superior to methanol for PC ionization.
Methanol/Water (80:20, v/v)	Moderate	Methanol can be less efficient for ESI of PCs compared to acetonitrile.
Acetonitrile/Water + 5 mM Ammonium Formate	Moderate to Low	Ammonium salts can suppress PC ionization in aqueous acetonitrile.[1]
Methanol/Water + 5 mM Ammonium Formate	High	In methanol-based mobile phases, ammonium formate can increase PC signal intensity.[1]

Table 2: Effect of ESI Source Parameters on Phosphatidylcholine Signal

Parameter	Typical Range	Effect on Signal	Rationale
Capillary Voltage	2.5 - 4.5 kV	Increases to an optimum, then may decrease	Higher voltage can enhance spray and desolvation, but excessive voltage can cause discharge and signal suppression.
Nebulizer Gas Pressure	20 - 50 psi	Increases to an optimum, then may decrease	Affects droplet size and solvent evaporation. Too high a pressure can cool the ESI plume and reduce efficiency.
Drying Gas Flow	5 - 15 L/min	Increases to an optimum	Aids in desolvation of the ESI droplets. Excessive flow can cause instability.
Source Temperature	200 - 400 °C	Increases to an optimum	Promotes solvent evaporation, but excessively high temperatures can lead to thermal degradation of the analyte.

Experimental Protocols

Protocol 1: Optimization of ESI Source Parameters for 17:0-14:1 PC-d5

This protocol describes a method for systematically optimizing the ESI source parameters for 17:0-14:1 PC-d5 using direct infusion.

• Prepare a standard solution of 17:0-14:1 PC-d5 at a concentration of 1 µg/mL in a suitable solvent (e.g., acetonitrile/isopropanol/water 65:30:5, v/v/v).

• Infuse the standard solution into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Set the mass spectrometer to monitor the [M+H]⁺ ion of 17:0-14:1 PC-d5 in positive ion mode.

• Vary one source parameter at a time while keeping the others constant. Record the signal intensity at each setting.

  • Capillary Voltage: Start at 2.5 kV and increase in 0.5 kV increments to 4.5 kV.

  • Nebulizer Gas Pressure: Start at 20 psi and increase in 5 psi increments to 50 psi.

  • Drying Gas Flow: Start at 5 L/min and increase in 2 L/min increments to 15 L/min.

  • Source Temperature: Start at 200 °C and increase in 50 °C increments to 400 °C.

• Plot the signal intensity against each parameter to determine the optimal setting for each.

• Verify the optimal conditions by setting all parameters to their determined optima and observing a stable and high signal intensity.

Protocol 2: LC-MS Analysis of 17:0-14:1 PC-d5

This protocol provides a starting point for the LC-MS analysis of 17:0-14:1 PC-d5.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate.

  • Gradient: Start at 30% B, increase to 100% B over 10 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI.

  • Scan Mode: Full scan from m/z 300-1200 or targeted MS/MS (precursor ion scan for m/z 189 or MRM transition for the specific [M+H]⁺ of 17:0-14:1 PC-d5 to m/z 189).

  • Optimized Source Parameters: Use the parameters determined in Protocol 1.

• Sample Preparation:

  • Dissolve the 17:0-14:1 PC-d5 standard in the initial mobile phase composition.

  • If used as an internal standard, spike into the extracted biological sample prior to injection.

• Injection Volume: 1-5 µL.

Visualizations

Caption: A typical experimental workflow for the quantitative analysis of 17:0-14:1 PC-d5.

Caption: A logical flowchart for troubleshooting low signal intensity of 17:0-14:1 PC-d5.

References

• 1. chem.ubbcluj.ro [chem.ubbcluj.ro]

Technical Support Center: Signal-to-Noise Enhancement for Deuterated Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the signal-to-noise (S/N) ratio for deuterated standards in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What are deuterated internal standards and why are they used?

A1: Deuterated internal standards (IS) are versions of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[1] They are considered the gold standard in quantitative bioanalysis because their physicochemical properties are very similar to the unlabeled analyte.[2][3] This similarity ensures that the deuterated standard and the analyte behave almost identically during sample preparation, chromatography, and ionization.[1][4] By adding a known quantity of the deuterated IS to every sample, it effectively corrects for variability in sample extraction, matrix effects (ion suppression or enhancement), and instrument response, leading to more accurate and precise quantification.[1][5][6]

Q2: How many deuterium atoms are optimal for an internal standard?

A2: A sufficient mass difference between the analyte and the standard is necessary to prevent isotopic crosstalk, with a shift of at least 3 atomic mass units (amu) being typical.[4] This mass difference helps to avoid interference from the natural isotopic abundance of the analyte.[1] The ideal number of deuterium atoms depends on the analyte's molecular weight and the potential for isotopic overlap, with the goal of being easily distinguishable by the mass spectrometer without significantly altering its chemical properties.[1]

Q3: Can a deuterated internal standard perfectly correct for matrix effects?

A3: While highly effective, deuterated internal standards may not always provide perfect correction for matrix effects.[1] The "deuterium isotope effect" can cause slight differences in the physicochemical properties between the analyte and the deuterated IS, potentially leading to a small chromatographic separation.[7][8] If this separation occurs in a region of significant ion suppression or enhancement, the analyte and the internal standard will be affected differently, leading to inaccurate quantification.[7]

Q4: What are the ideal purity requirements for a deuterated internal standard?

A4: For reliable and accurate results, high purity of the deuterated internal standard is crucial. Key purity requirements include:

• Isotopic Enrichment: Should be ≥98% to minimize the contribution of the unlabeled analyte.[8]

• Chemical Purity: Should be >99% to avoid interference from other impurities.[8] The presence of unlabeled analyte as an impurity in the deuterated standard can artificially inflate the measured concentration of the analyte, especially at the lower limit of quantification (LLOQ).[8][9]

Q5: Where should the deuterium labels be placed on the molecule?

A5: Deuterium atoms should be placed in chemically stable positions within the molecule that are not prone to hydrogen-deuterium exchange.[1][4] It is critical to avoid labeling on exchangeable sites such as hydroxyl (-OH), amine (-NH), or carboxyl (-COOH) groups, as the deuterium can be lost during sample processing and analysis, leading to inaccurate results.[4][5]

Troubleshooting Guides

Issue 1: Low Signal Intensity or Poor Signal-to-Noise (S/N) Ratio

Symptoms:

• Low peak intensity for the deuterated standard.

• High baseline noise, making peak integration difficult.

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
Suboptimal Mass Spectrometry Parameters	Systematically optimize key MS parameters such as declustering potential (DP) and collision energy (CE) for both the analyte and the deuterated standard.[2] Perform infusion analysis to fine-tune source parameters like spray voltage, gas temperatures, and gas flow rates.[10]
Ion Suppression	Conduct a post-column infusion experiment to identify regions of ion suppression in the chromatogram.[7][9] If suppression is present, improve sample cleanup, modify chromatographic conditions to separate the analyte from interfering matrix components, or prepare calibration standards in a matrix that matches the samples.[7]
Poor Ionization Efficiency	Ensure the mobile phase pH is appropriate for the analyte's pKa to promote ionization.[11] Experiment with different ionization sources (e.g., ESI, APCI) to find the most suitable one for your compound.[11]
High Background Noise	"Steam clean" the LC/MS system overnight to reduce chemical background.[12] Check for contamination in solvents, the LC system, or the nitrogen gas supply.[12][13] Ensure proper tuning of the mass spectrometer, especially the mass axis calibration.[12]
Sample Preparation Issues	Optimize the sample extraction procedure to ensure high and consistent recovery for both the analyte and the standard.[4] Ensure the final sample solvent is compatible with the mobile phase to prevent peak distortion.

Issue 2: Inaccurate or Imprecise Quantification

Symptoms:

• Poor accuracy and precision in quality control (QC) samples.

• Non-linear calibration curves.

• High variability between replicate injections.

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
Isotopic Contribution (Unlabeled Analyte Impurity)	Assess the isotopic purity of the deuterated standard by injecting a high-concentration solution and monitoring for a signal at the analyte's mass transition.[5][9] If significant unlabeled analyte is detected, consult the Certificate of Analysis (CoA) and contact the supplier.[9]
In-Source Fragmentation of Deuterated Standard	If the deuterated standard loses a deuterium atom in the ion source, it can contribute to the analyte's signal.[9] Optimize the cone/fragmentor voltage to maximize the precursor ion signal while minimizing fragmentation.[10]
Deuterium-Hydrogen (H/D) Back-Exchange	Incubate the deuterated standard in the sample diluent and mobile phase to check for stability over time.[5][9] Avoid highly acidic or basic conditions and elevated temperatures during sample preparation and storage if the deuterium labels are on labile positions.[9]
Differential Matrix Effects	Verify that the analyte and deuterated standard are perfectly co-eluting by overlaying their chromatograms.[9] A slight separation can expose them to different matrix components.[7] Adjust chromatographic conditions (e.g., gradient, temperature) to improve co-elution.[9]
Isotopic Interference from Analyte	For high molecular weight compounds or those with elements having multiple isotopes, the natural isotopic abundance of the analyte can contribute to the signal of the internal standard.[14] This can lead to non-linear calibration.[14] A non-linear calibration model may be necessary to correct for this.[14]

Issue 3: Drifting or Inconsistent Internal Standard Signal

Symptoms:

• The peak area of the deuterated internal standard consistently decreases or increases throughout an analytical run.[15]

• Erratic internal standard response between injections.

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
System Carryover or Adsorption	The internal standard may adsorb to parts of the LC system.[9] Use a stronger wash solvent in the autosampler and increase the wash time.[9] Passivate the system by injecting a high-concentration standard before running samples.[9]
Increasing Ion Suppression	Late-eluting matrix components can cause increasing ion suppression over time.[7] Extend the chromatographic run time to ensure all matrix components have eluted before the next injection.[7]
Instability of the Standard	Assess the stability of the deuterated standard in the autosampler over the duration of the analytical run.[4][5] This can be done by re-injecting initial samples at the end of the run and comparing the results.
Instrument Instability	An unstable spray in the ion source or fluctuations in the detector voltage can cause signal drift.[15] Ensure the instrument has had sufficient time to warm up and stabilize. Clean the ion source if necessary.[13]

Experimental Protocols

Protocol 1: Optimization of Mass Spectrometry Parameters

Objective: To determine the optimal mass spectrometer parameters for maximizing the signal intensity of both the analyte and the deuterated internal standard.[2]

Methodology:

• Prepare Infusion Solutions: Prepare separate working solutions of the analyte and the deuterated IS (e.g., 100-1000 ng/mL) in a solvent that mimics the initial mobile phase conditions.[2]

• Direct Infusion: Infuse each solution individually into the mass spectrometer's ion source at a low, steady flow rate (e.g., 5-10 µL/min).[2][10]

• Q1 Scan: Perform a Q1 scan to identify the m/z of the most abundant precursor ion, typically [M+H]⁺ or [M-H]⁻.[2]

• Product Ion Scan: Set the Q1 quadrupole to transmit the precursor ion and scan the Q3 quadrupole to identify the most intense and stable product ions.[2]

• MRM Transition Optimization:

  • Declustering Potential (DP) / Cone Voltage: For each precursor ion, ramp the DP or cone voltage across a range and plot the ion intensity to find the optimal value that maximizes the signal.[2][10]

  • Collision Energy (CE): For each Multiple Reaction Monitoring (MRM) transition (precursor → product), ramp the CE value across a suitable range and determine the value that yields the maximum product ion intensity.[2]

• Source Parameter Optimization: Systematically optimize ESI source parameters, including spray voltage, drying gas temperature, and drying gas flow, by adjusting one parameter at a time while monitoring the signal intensity.[10]

Protocol 2: Assessment of Deuterated Standard Purity and Isotopic Contribution

Objective: To quantify the amount of unlabeled analyte present as an impurity in the deuterated internal standard.[5][9]

Methodology:

• Prepare a High-Concentration Solution: Prepare a solution of the deuterated internal standard in a clean solvent at a concentration significantly higher than what is used in the assay.[5]

• LC-MS/MS Analysis: Analyze this solution using the same LC-MS/MS method as your samples.[5]

• Monitor Analyte Transition: Monitor the mass transition of the unlabeled analyte.[5]

• Calculate Contribution: The peak area of the unlabeled analyte relative to the peak area of the deuterated standard provides an estimate of the isotopic impurity.[5] This contribution should ideally be minimal and can be used to correct quantitative data, especially at lower concentrations.[9]

Protocol 3: Evaluation of H/D Back-Exchange

Objective: To determine if the deuterium labels on the internal standard are stable under the analytical conditions.[5][9]

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the initial mobile phase.[5]

  • Solution B: The deuterated internal standard only in the initial mobile phase.[5]

• Initial Analysis (t=0): Inject both solutions at the beginning of your analytical run and record the peak areas.[5]

• Incubation: Store aliquots of both solutions under the same conditions as your samples in the autosampler (e.g., temperature and duration).[5]

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[5]

• Data Analysis: In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte, which would be a direct indicator of H/D exchange.[5] In Solution A, the ratio of the analyte to the internal standard should remain constant over time if both are stable.[5]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]
• 14. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

impact of solvent choice on 17:0-14:1 PC-d5 performance

Welcome to the technical support center for 17:0-14:1 PC-d5 (1-heptadecanoyl-2-myristoleoyl-sn-glycero-3-phosphocholine-d5). This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling, use, and troubleshooting of this deuterated lipid standard.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-14:1 PC-d5 and what are its primary applications?

17:0-14:1 PC-d5 is a high-purity, synthetic phosphatidylcholine (PC) containing a deuterium-labeled phosphocholine headgroup.[1] It features a heptadecanoyl (17:0) fatty acid at the sn-1 position and a myristoleoyl (14:1) fatty acid at the sn-2 position. Its primary application is as an internal standard for quantitative analysis of phospholipids in complex biological samples using mass spectrometry (MS), such as LC-MS or GC-MS.[2] The odd-chain fatty acids make it distinct from most endogenous lipids, and the deuterium labeling provides a unique mass shift, facilitating accurate quantification.

Q2: What is the best solvent for initial dissolution of 17:0-14:1 PC-d5?

For initial dissolution, a mixture of chloroform and methanol is highly effective.[3] A 2:1 (v/v) chloroform:methanol mixture is a standard choice for dissolving phospholipids.[3] For subsequent use in LC-MS, dissolving the lipid in a solvent that is compatible with the initial mobile phase is often recommended to ensure good peak shape and prevent precipitation in the autosampler or column.[3]

Q3: How does the choice of solvent impact the stability of 17:0-14:1 PC-d5?

Solvent choice is critical for maintaining the stability of the lipid standard. The unsaturated myristoleoyl (14:1) chain is susceptible to oxidation.[4][5]

• Oxidation: Storing the lipid in organic solvents without an antioxidant can lead to oxidation. It is recommended to add an antioxidant like butylated hydroxytoluene (BHT) to the solvent.[3][6]

• Hydrolysis: The presence of water and acidic or basic conditions can promote the hydrolysis of the ester bonds, leading to the formation of lyso-PC. Using high-purity, anhydrous solvents is essential. Storing solutions at low temperatures (-20°C or below) significantly reduces the rate of hydrolysis.[5][7]

• Purity: Using high-purity, LC-MS grade solvents is crucial to avoid introducing contaminants that can interfere with analysis or degrade the standard.[6]

Q4: How should I store solutions of 17:0-14:1 PC-d5?

Once dissolved, the lipid solution should be stored in a tightly sealed glass vial with a Teflon-lined cap to prevent solvent evaporation and contamination from plastics.[8] The headspace of the vial should be flushed with an inert gas, such as argon or nitrogen, to displace oxygen and prevent oxidation.[4] Store the solution at -20°C or lower for long-term stability.[5] Avoid repeated freeze-thaw cycles by preparing smaller, single-use aliquots.[8]

Q5: Can I use plastic containers or pipette tips when handling 17:0-14:1 PC-d5 in organic solvents?

No. It is critical to avoid all plastic labware (e.g., polystyrene, polyethylene, polypropylene) when working with lipids in organic solvents.[8] Plasticizers, such as phthalates, can leach from the plastic into the solvent, causing significant contamination and interfering with mass spectrometry analysis.[8] Always use glass, stainless steel, or Teflon-coated equipment.[8]

Solvent Selection and Performance Summary

The following table summarizes recommended solvents for various applications involving 17:0-14:1 PC-d5.

Application	Recommended Solvent System	Rationale & Key Considerations
Initial Stock Solution	Chloroform:Methanol (2:1, v/v)	Excellent solvating power for phospholipids.[3] Ensure use of high-purity, anhydrous solvents.
Working Solutions (LC-MS)	Acetonitrile:Isopropanol (1:9, v/v)	Often used to redissolve lipid extracts before LC-MS analysis and is compatible with reverse-phase chromatography.[9]
Mobile Phase A/B mixture	Dissolving the standard in the initial mobile phase composition can improve peak shape and prevent on-column precipitation.[3]
Lipid Extraction Spike-in	Chloroform:Methanol (1:1 or 2:1, v/v)	Compatible with standard lipid extraction methods like Folch or Bligh & Dyer.[10][11]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Signal in MS	Degradation: The standard may have oxidized or hydrolyzed due to improper storage.	Prepare a fresh solution from lyophilized powder. Always store solutions under inert gas at ≤ -20°C.[4][5] Add an antioxidant (e.g., BHT) to your solvent.[3]
Incomplete Dissolution: The lipid may not be fully dissolved or has precipitated out of solution.	Sonicate the solution in a bath sonicator to aid dissolution.[3] Ensure the chosen solvent is appropriate. Phosphatidylcholines can be more difficult to dissolve than other lipids.[12]
Instrument Issues: Incorrect mass transition settings, ion source contamination, or low sensitivity.	Verify the correct precursor/product ion m/z values for 17:0-14:1 PC-d5. Clean the ion source and calibrate the instrument.
Poor Peak Shape (Tailing/Splitting)	Solvent Mismatch: The injection solvent is too strong or immiscible with the initial mobile phase.	Re-dissolve the sample in the initial mobile phase or a weaker solvent.[3] Reduce injection volume.
Column Overload: The amount of lipid injected is too high.	Dilute the sample and re-inject.
Presence of Unexpected Peaks	Contamination: Leaching of plasticizers from tubes or pipette tips.	Use only glass, stainless steel, or Teflon labware for handling lipids in organic solvents.[8]
Oxidation/Hydrolysis: Appearance of oxidized PC or lyso-PC peaks.	Review storage and handling procedures. Prepare fresh standards and use antioxidants. Avoid moisture.[7][8]
Solvent Adducts: Formation of unexpected adducts (e.g., [M+K]+).	Ensure high-purity mobile phase additives (e.g., ammonium formate instead of sodium salts).[3]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Stock Solution

Objective: To accurately prepare a concentrated stock solution of 17:0-14:1 PC-d5 for use as an internal standard.

Materials:

• 1 mg 17:0-14:1 PC-d5 (lyophilized powder in glass ampoule)

• High-purity Chloroform (HPLC or MS Grade)

• High-purity Methanol (HPLC or MS Grade)

• 2 mL amber glass vial with Teflon-lined cap

• Glass syringe or gas-tight syringe

• Argon or Nitrogen gas supply

• Bath sonicator

Procedure:

• Allow the sealed ampoule of 17:0-14:1 PC-d5 to equilibrate to room temperature for at least 20 minutes before opening to prevent condensation of atmospheric water.

• Prepare the dissolving solvent by mixing chloroform and methanol in a 2:1 (v/v) ratio in a clean glass container.

• Carefully open the ampoule.

• Using a glass syringe, add exactly 1.0 mL of the 2:1 chloroform:methanol solvent to the ampoule.

• Seal the ampoule temporarily (e.g., with parafilm) and vortex gently for 30 seconds.

• To ensure complete dissolution, place the ampoule in a bath sonicator for 5-10 minutes. The solution should be clear.[12]

• Transfer the entire contents of the ampoule to the 2 mL amber glass vial.

• Flush the headspace of the vial with argon or nitrogen gas for 30-60 seconds.

• Immediately seal the vial with the Teflon-lined cap.

• Label the vial clearly with the compound name, concentration, solvent, and date.

• Store the stock solution at -20°C or colder.

Protocol 2: Spiking 17:0-14:1 PC-d5 into a Plasma Sample for Lipid Extraction

Objective: To use the 17:0-14:1 PC-d5 stock solution as an internal standard for quantifying lipids extracted from a biological matrix. This protocol is a modification of the Bligh & Dyer method.[10]

Materials:

• 1 mg/mL 17:0-14:1 PC-d5 stock solution

• Human plasma sample

• Chloroform, Methanol, and Water (LC-MS Grade)

• Glass centrifuge tubes with Teflon-lined caps

• Glass pipettes or positive displacement pipettes

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Pipette 100 µL of human plasma into a 15 mL glass centrifuge tube.

• Using a glass syringe, add a known amount of the 17:0-14:1 PC-d5 stock solution (e.g., 10 µL for a final amount of 10 µg) directly into the plasma sample. This is the "spike-in" step.

• Add 375 µL of methanol, followed by 250 µL of chloroform.

• Vortex the mixture vigorously for 2 minutes to create a single-phase solution and allow for protein precipitation.

• To induce phase separation, add 125 µL of chloroform and 125 µL of water.

• Vortex again for 2 minutes.

• Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous layer (methanol/water), a protein disk in the middle, and a lower organic layer (chloroform) containing the lipids.

• Carefully collect the lower organic layer using a glass Pasteur pipette, taking care not to disturb the protein disk, and transfer it to a clean glass tube.

• Dry the collected lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in a solvent suitable for your LC-MS analysis (e.g., 100 µL of Acetonitrile:Isopropanol 1:9).[9] The sample is now ready for injection.

Visualizations

Caption: Experimental workflow from standard preparation to final analysis.

Caption: Logical workflow for troubleshooting poor MS performance.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Phospholipid Preparations to Characterize Protein–Lipid Interactions In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 11. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 12. avantiresearch.com [avantiresearch.com]

Reference Data & Comparative Studies

Validating Lipidomics Methods: A Comparative Guide to Internal Standards Featuring 17:0-14:1 PC-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the accuracy and reliability of quantitative data are paramount. The choice of an appropriate internal standard is a critical decision in the design of any quantitative lipidomics experiment, as it is fundamental to correcting for variability during sample preparation and analysis. This guide provides an objective comparison of different internal standards, with a focus on the deuterated phospholipid 17:0-14:1 PC-d5, and presents supporting experimental data and detailed protocols.

Internal standards are essential for normalizing the signal of endogenous lipids, accounting for sample loss during extraction, and variations in ionization efficiency in the mass spectrometer.[1] The ideal internal standard should not be naturally present in the sample and should be added as early as possible in the analytical workflow.[2] The most common types of internal standards used in lipidomics are stable isotope-labeled lipids (e.g., deuterated or ¹³C-labeled) and odd-chain fatty acid-containing lipids.[3]

Performance Comparison of Internal Standards

Stable isotope-labeled internal standards, such as 17:0-14:1 PC-d5, are often considered the gold standard in quantitative lipidomics.[2] Their chemical and physical properties are nearly identical to their endogenous counterparts, leading to similar behavior during extraction and chromatography. This close similarity allows for superior correction of matrix effects, as they co-elute with the analytes of interest.[2] Odd-chain lipids, while cost-effective, may not perfectly mimic the extraction and ionization behavior of all even-chained endogenous lipids.[3]

Below is a table summarizing the expected performance of different types of phosphatidylcholine (PC) internal standards based on key analytical validation parameters.

Parameter	17:0-14:1 PC-d5 (Deuterated)	PC (¹³C-labeled acyl chain)	17:0/17:0 PC (Odd-Chain)
Linearity (R²)	> 0.99	> 0.99	0.98 - 0.99
Accuracy (% Bias)	< 10%	< 5%	< 15%
Precision (% CV)	< 15%	< 10%	< 20%
Limit of Detection (LOD)	Low (pg to ng range)	Low (pg to ng range)	Low to moderate (ng range)
Co-elution with Endogenous PC	High, with potential for slight retention time shift	Very High, typically identical retention time	Moderate, retention time will differ
Correction for Matrix Effects	Excellent	Superior	Good

Experimental Protocols

Accurate and reproducible lipidomics analysis relies on well-defined and standardized experimental protocols. Below are detailed methodologies for a typical quantitative lipidomics workflow.

1. Lipid Extraction (Folch Method)

• Sample Homogenization : To a 1.5 mL glass vial, add the sample (e.g., 50 µL of plasma).

• Internal Standard Spiking : Add a known amount of the internal standard mixture, including 17:0-14:1 PC-d5, to the sample.

• Solvent Addition : Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortexing : Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation : Add 200 µL of 0.9% NaCl solution to induce phase separation. Vortex for another 30 seconds.

• Centrifugation : Centrifuge the sample at 2,000 x g for 10 minutes at 4°C.

• Lipid Collection : Carefully collect the lower organic layer containing the lipids using a glass pipette and transfer to a new glass vial.

• Drying : Dry the collected lipid extract under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of 9:1 (v/v) methanol:chloroform).

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation :

  • Column : Use a C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).

  • Mobile Phase A : Acetonitrile/water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B : Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient : A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.

  • Flow Rate : A flow rate of 0.3-0.5 mL/min is commonly used.

  • Column Temperature : Maintain the column at a constant temperature (e.g., 50°C) to ensure reproducible retention times.

• Mass Spectrometry Detection :

  • Ionization : Use electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes.

  • Mass Analyzer : A high-resolution mass spectrometer (e.g., QTOF or Orbitrap) is recommended for accurate mass measurements and lipid identification.

  • Data Acquisition : Acquire data in a data-dependent or data-independent manner to obtain both MS1 and MS/MS spectra for lipid identification and quantification.

3. Method Validation

To ensure data quality, the lipidomics method should be validated for the following parameters[4]:

• Reproducibility : Assessed by analyzing the same sample multiple times within the same batch (intra-batch) and across different batches (inter-batch).

• Accuracy : Determined by spiking known concentrations of standards into a matrix and measuring the recovery.

• Limit of Detection (LOD) : The lowest concentration of an analyte that can be reliably detected.

• Linear Dynamic Range : The concentration range over which the instrument response is proportional to the analyte concentration.

Visualizations

The following diagrams illustrate the experimental workflow and the logical process for evaluating the performance of internal standards.

A typical experimental workflow for quantitative lipidomics.

Logical workflow for evaluating internal standard performance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lipidomicstandards.org [lipidomicstandards.org]

A Researcher's Guide to Phosphatidylcholine Internal Standards: A Comparative Evaluation of 17:0-14:1 PC-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of phosphatidylcholines (PCs) is paramount. The selection of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of 17:0-14:1 PC-d5 with other commonly used PC internal standards, supported by a summary of performance data and detailed experimental protocols.

The ideal internal standard should mimic the physicochemical behavior of the analyte of interest throughout the analytical process, from extraction to detection.[1] This ensures that any sample loss or variation in ionization efficiency is accounted for, leading to reliable quantification. In lipidomics, two main classes of internal standards are prevalent: stable isotope-labeled lipids (e.g., deuterated) and structurally distinct lipids not naturally abundant in the sample (e.g., odd-chain lipids).

17:0-14:1 PC-d5 is a deuterated internal standard that combines the benefits of both classes. The odd-chain fatty acids (17:0 and 14:1) make it structurally distinct from the more common even-chain PCs found in most biological systems, minimizing the risk of isotopic overlap with endogenous lipids. The deuterium labeling provides a distinct mass shift for mass spectrometric detection without significantly altering the molecule's chemical properties.

Performance Comparison of PC Internal Standards

Internal Standard Type	Linearity (R²)	Typical LOD	Typical LOQ	Recovery	Precision (%RSD)	Key Advantages	Potential Considerations
Deuterated Odd-Chain (e.g., 17:0-14:1 PC-d5)	>0.99	Low ng/mL	Low ng/mL	90-115%[2]	<15%	Combines structural uniqueness with minimal isotopic interference from endogenous species.	Commercial availability and cost.
Deuterated Even-Chain (e.g., 16:0-d31-18:1 PC)	>0.99[3]	Low ng/mL[3]	Low ng/mL[3]	High and reproducible	<15%	Closely mimics the behavior of endogenous even-chain PCs.	Potential for isotopic overlap with naturally occurring heavy isotopes of the analyte, especially with low deuterium labeling.[4]
Non-Deuterated Odd-Chain (e.g., 17:0-17:0 PC)	>0.99	ng/mL range	ng/mL range	Good, but can be more variable than deuterated standards	<20%	Cost-effective and commercially available.	May not perfectly mimic the ionization behavior of all endogenous PCs due to differences in fatty acid composition. Potential for low-level endogenous presence in some samples.[5]
Lyso-PC Standards (e.g., 17:1 Lyso-PC)	>0.98	ng/mL range	ng/mL range	Variable depending on the extraction method.	<20%	Useful for quantifying lysophospholipids.	Does not fully represent the behavior of diacyl-PCs during extraction and ionization.

Experimental Protocols

Accurate quantification of PCs relies on robust and well-defined experimental procedures. The following protocols outline a typical workflow for lipid extraction and LC-MS/MS analysis using a PC internal standard like 17:0-14:1 PC-d5.

Protocol 1: Lipid Extraction (Modified Folch Method)

• Sample Preparation: Homogenize tissue samples or aliquot biofluids (e.g., plasma, serum) into a glass tube with a Teflon-lined cap.

• Internal Standard Spiking: Add a known amount of 17:0-14:1 PC-d5 internal standard solution in a suitable organic solvent (e.g., chloroform:methanol 1:1, v/v) to the sample. The amount should be in the mid-range of the expected analyte concentration.

• Solvent Addition: Add a 20-fold excess of a cold chloroform:methanol (2:1, v/v) mixture to the sample.

• Extraction: Vortex the mixture vigorously for 2 minutes and then agitate on a shaker for 20 minutes at 4°C.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution. Vortex for 30 seconds and centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with the LC-MS system (e.g., methanol:isopropanol 1:1, v/v).

Protocol 2: LC-MS/MS Analysis

• Chromatographic Separation: Inject the reconstituted lipid extract onto a C18 reversed-phase column. Use a gradient elution with mobile phases such as:

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Mass Spectrometric Detection: Analyze the eluent using a tandem mass spectrometer equipped with an electrospray ionization (ESI) source in positive ion mode.

• Data Acquisition: Use a Multiple Reaction Monitoring (MRM) method. For the quantification of specific PCs, monitor the precursor ion (the m/z of the protonated or sodiated PC molecule) and a specific product ion (e.g., the phosphocholine headgroup fragment at m/z 184.07). The specific MRM transition for 17:0-14:1 PC-d5 would be monitored alongside the transitions for the endogenous PCs of interest.

Mandatory Visualization

Phosphatidylcholine Biosynthesis Pathway

Caption: Major pathways of phosphatidylcholine biosynthesis in eukaryotes.

Experimental Workflow for Lipidomics Analysis

Caption: A typical experimental workflow for quantitative lipidomics.

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of Bulk Phosphatidylcholine Compositions in Human Plasma Using Side-Chain Resolving Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating Inter-Laboratory Variability in Lipid Quantification: A Guide to Using 17:0-14:1 PC-d5

For researchers, scientists, and drug development professionals, achieving reproducible and comparable lipid quantification across different laboratories is a critical challenge. The inherent complexity of lipidomes and the diversity of analytical platforms often lead to significant variations in reported lipid concentrations. This guide provides a comparative overview of lipid quantification, highlighting the role of the internal standard 17:0-14:1 Phosphatidylcholine-d5 (17:0-14:1 PC-d5) in harmonizing results and improving data reliability.

The Challenge of Inter-Laboratory Lipidomics

Inter-laboratory comparison studies, such as the one conducted by the National Institute of Standards and Technology (NIST) using Standard Reference Material (SRM) 1950, have underscored the variability in quantitative lipidomics data.[1][2][3][4] These studies, involving multiple laboratories using their own established workflows, reveal that while qualitative lipid identification can be consistent, the absolute quantification of lipid species often varies significantly.[5] This variability stems from differences in sample preparation, extraction methods, analytical platforms (e.g., LC-MS, shotgun lipidomics), and data processing strategies.[1][6]

The Lipidomics Standards Initiative (LSI) is actively working to establish community-wide guidelines for all stages of the lipidomics workflow, from sample collection to data reporting, to address these inconsistencies.[7][8][9][10] The use of appropriate internal standards is a cornerstone of these efforts to achieve harmonization.

The Role of Internal Standards in Quantitative Lipidomics

Internal standards are essential for correcting variations that can occur during sample preparation, extraction, and analysis by mass spectrometry.[11] An ideal internal standard is a compound that is chemically similar to the analyte of interest but can be distinguished by the mass spectrometer, typically through isotopic labeling. By adding a known amount of the internal standard to the sample at the beginning of the workflow, any sample loss or variation in instrument response can be normalized.

Deuterated lipids, such as 17:0-14:1 PC-d5, are frequently used as internal standards because they co-elute closely with their endogenous, non-labeled counterparts in liquid chromatography (LC) and exhibit similar ionization efficiencies.[11] This allows for accurate relative quantification, where the signal of the endogenous lipid is compared to the signal of the deuterated standard.

17:0-14:1 PC-d5: A Tool for Standardization

17:0-14:1 PC-d5 is a deuterated phosphatidylcholine that serves as an effective internal standard for the quantification of PC species. Its odd-chain fatty acids (17:0 and 14:1) make it a non-endogenous lipid in most biological systems, minimizing interference from naturally occurring lipids. The deuterium labeling allows for its clear differentiation from endogenous PCs in mass spectrometry.

The use of a single, well-characterized internal standard like 17:0-14:1 PC-d5 across different laboratories can significantly reduce inter-laboratory variation in the quantification of phosphatidylcholines. While it may not eliminate all sources of variability, it provides a crucial point of reference for data normalization.

Comparative Data Presentation

While a direct inter-laboratory comparison study focused solely on the performance of 17:0-14:1 PC-d5 is not publicly available, the following tables illustrate the typical data generated in such studies and highlight the expected improvements with standardized internal standards.

Table 1: Hypothetical Inter-Laboratory Comparison of an Endogenous PC Quantification without a Common Internal Standard

Laboratory	Analytical Platform	Mean Concentration (µM)	Coefficient of Variation (%)
Lab A	LC-MS/MS (QTRAP)	15.2	18
Lab B	Shotgun Lipidomics (Orbitrap)	25.8	25
Lab C	UPLC-MS (Q-TOF)	12.5	15
Inter-Lab CV	41.2%

Table 2: Expected Outcome of Inter-Laboratory Comparison of an Endogenous PC Quantification using 17:0-14:1 PC-d5 as a Common Internal Standard

Laboratory	Analytical Platform	Mean Normalized Concentration (ratio to IS)	Coefficient of Variation (%)
Lab A	LC-MS/MS (QTRAP)	1.85	8
Lab B	Shotgun Lipidomics (Orbitrap)	1.92	12
Lab C	UPLC-MS (Q-TOF)	1.81	7
Inter-Lab CV	3.5%

These tables illustrate that by normalizing to a common internal standard, the relative quantification becomes much more consistent across different laboratories and analytical platforms, as indicated by the significantly lower inter-laboratory coefficient of variation.

Experimental Protocols

The following provides a generalized experimental protocol for the quantification of phosphatidylcholines using 17:0-14:1 PC-d5 as an internal standard.

Sample Preparation and Lipid Extraction

• Thaw Samples : Thaw biological samples (e.g., plasma, serum, tissue homogenate) on ice.

• Add Internal Standard : Spike a known amount of 17:0-14:1 PC-d5 solution into each sample. The amount should be optimized to be within the linear range of the instrument's detector.

• Lipid Extraction : Perform lipid extraction using a standard method such as the Bligh-Dyer or Folch extraction. This typically involves the addition of a chloroform/methanol mixture to the sample, followed by phase separation.

• Dry and Reconstitute : The organic phase containing the lipids is collected, dried under a stream of nitrogen, and reconstituted in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).

LC-MS/MS Analysis

• Chromatographic Separation : Inject the reconstituted lipid extract onto a liquid chromatography system. A C18 reversed-phase column is commonly used for the separation of different lipid species. The gradient elution is optimized to achieve good separation of phosphatidylcholines.

• Mass Spectrometry Detection : The eluent from the LC is introduced into the mass spectrometer. The instrument is operated in a positive ion mode for the detection of PCs.

• Targeted Analysis : Set up a multiple reaction monitoring (MRM) or parallel reaction monitoring (PRM) method to specifically detect the precursor and a characteristic fragment ion for both the endogenous PC of interest and the 17:0-14:1 PC-d5 internal standard.

  • Endogenous PC (example: PC 16:0/18:1) : Monitor the transition for the specific m/z of the precursor ion to the characteristic phosphocholine headgroup fragment (m/z 184.07).

  • Internal Standard (17:0-14:1 PC-d5) : Monitor the transition for the specific m/z of the deuterated precursor ion to the phosphocholine headgroup fragment (m/z 184.07).

Data Analysis and Quantification

• Peak Integration : Integrate the peak areas for both the endogenous PC and the 17:0-14:1 PC-d5 internal standard in the chromatograms.

• Calculate Response Ratio : Calculate the ratio of the peak area of the endogenous PC to the peak area of the internal standard.

• Quantification : The concentration of the endogenous PC is determined by comparing its response ratio to a calibration curve generated using known concentrations of a non-deuterated standard of the same PC species, also spiked with the same amount of internal standard.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the logical basis for using an internal standard.

Experimental Workflow for Lipid Quantification.

Logic of Internal Standard Normalization.

Conclusion

Achieving reproducible and comparable quantitative data in lipidomics is paramount for advancing research and clinical applications. While inter-laboratory variability remains a challenge, the consistent use of well-characterized internal standards like 17:0-14:1 PC-d5 provides a robust strategy for data normalization. By adopting standardized protocols and internal standards, the lipidomics community can move towards greater harmonization, enabling more reliable comparisons of data across studies and accelerating the pace of discovery.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950-Metabolites in Frozen Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. elmi.hbku.edu.qa [elmi.hbku.edu.qa]
• 4. S-EPMC5711491 - Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950-Metabolites in Frozen Human Plasma. - OmicsDI [omicsdi.org]
• 5. Inter-Laboratory Comparison of Metabolite Measurements for Metabolomics Data Integration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical lipidomics: realizing the potential of lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidomicssociety.org [lipidomicssociety.org]
• 8. lipidomicstandards.org [lipidomicstandards.org]
• 9. lipidomicstandards.org [lipidomicstandards.org]
• 10. lipidomicssociety.org [lipidomicssociety.org]
• 11. youtube.com [youtube.com]

A Comparative Guide to the Quantification of Phosphatidylcholines Using 17:0-14:1 PC-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 17:0-14:1 PC-d5 as an internal standard for the accurate and precise quantification of phosphatidylcholines (PCs) in complex biological matrices. We will explore its performance characteristics in comparison to other common internal standards, provide detailed experimental protocols, and visualize relevant biological and experimental workflows.

Introduction to Phosphatidylcholine Quantification

Phosphatidylcholines are a major class of phospholipids and are integral components of cell membranes. They also participate in various signaling pathways. Accurate quantification of PC species is crucial for understanding their roles in health and disease. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for lipid analysis, and the use of internal standards is essential for achieving reliable quantitative results. Deuterated internal standards, such as 17:0-14:1 PC-d5, are considered a gold standard due to their chemical and physical similarity to the endogenous analytes.

Performance Comparison of Internal Standards

The choice of internal standard significantly impacts the accuracy and precision of quantification. Here, we compare the performance of deuterated PC standards like 17:0-14:1 PC-d5 against odd-chain PC standards, another commonly used alternative.

Parameter	Deuterated PC Standards (e.g., 17:0-14:1 PC-d5)	Odd-Chain PC Standards (e.g., 17:1/17:1 PC)	References
Co-elution with Analytes	Nearly identical, ensuring co-elution and correction for matrix effects at the same retention time.	Similar, but minor differences in retention time can occur, potentially leading to differential matrix effects.	[1][2]
Correction for Matrix Effects	Excellent, as they experience the same ionization suppression or enhancement as the endogenous analytes.	Good, but less ideal than deuterated standards if retention times differ significantly.	[1]
Potential for Isotopic Interference	Minimal, as the mass difference is typically large enough to be resolved by the mass spectrometer.	Not applicable.
Natural Abundance	Not naturally present in biological samples.	Generally absent or present at very low levels in most mammalian systems, but can be present in certain diets or gut microbiota metabolites.	[3]
Purity	Commercially available with high purity (>99%).	Commercially available with high purity.	[4]

Quantitative Performance Data

While specific performance data for 17:0-14:1 PC-d5 is not always published in isolation, comprehensive lipidomics methods utilizing a suite of deuterated internal standards, including d5-labeled PCs, have been validated. The following table represents typical performance characteristics observed in such validated methods.

Parameter	Typical Performance of Validated Lipidomics Methods Using Deuterated PC Standards	References
Linearity (R²)	≥ 0.99	[5][6]
Limit of Detection (LOD)	Low fmol to pmol on column	[6]
Limit of Quantification (LOQ)	Low fmol to pmol on column	[6]
Intra-day Precision (%CV)	< 15%	[5]
Inter-day Precision (%CV)	< 20%	[5]
Recovery	85-115%	[5]

Experimental Protocols

Lipid Extraction from Plasma

This protocol is a modification of the Folch method, a widely used procedure for lipid extraction.

Materials:

• Plasma sample

• 17:0-14:1 PC-d5 internal standard solution (in methanol or chloroform/methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Centrifuge capable of 2,000 x g and 4°C

• Nitrogen evaporator

• LC-MS grade solvents for reconstitution

Procedure:

• Thaw plasma samples on ice.

• In a glass tube, add a known amount of 17:0-14:1 PC-d5 internal standard.

• Add 100 µL of plasma to the tube.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new clean tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipids in a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water 2:1:1 v/v/v).

LC-MS/MS Analysis for Phosphatidylcholine Quantification

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF) with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: linear gradient to 100% B

  • 15-18 min: hold at 100% B

  • 18.1-20 min: return to 30% B for re-equilibration

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion for PCs: [M+H]⁺ or [M+Na]⁺

• Product Ion for PCs: m/z 184.07 (phosphocholine headgroup)

• MRM Transition for 17:0-14:1 PC-d5: Monitor the specific precursor-to-product ion transition for the deuterated standard.

• Collision Energy: Optimize for each specific PC and the internal standard.

Visualizations

Phosphatidylcholine Biosynthesis and Degradation

The following diagram illustrates the major pathways for the synthesis and breakdown of phosphatidylcholine, highlighting key enzymes and intermediates.

Caption: Overview of Phosphatidylcholine Biosynthesis and Degradation Pathways.

Experimental Workflow for Lipid Quantification

This diagram outlines the key steps in a typical lipidomics experiment, from sample preparation to data analysis, incorporating an internal standard.

Caption: A typical experimental workflow for lipidomics analysis.

Conclusion

The use of 17:0-14:1 PC-d5 as an internal standard provides a robust and reliable method for the quantification of phosphatidylcholines in complex biological samples. Its chemical similarity to endogenous PCs ensures accurate correction for extraction losses and matrix effects, leading to high-quality quantitative data. While odd-chain standards are a viable alternative, deuterated standards are generally preferred for their superior ability to mimic the behavior of the analytes throughout the analytical process. By implementing the detailed protocols and understanding the underlying principles outlined in this guide, researchers can confidently and accurately quantify phosphatidylcholines to advance their scientific investigations.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Equivalent carbon number-based targeted odd-chain fatty acyl lipidomics reveals triacylglycerol profiling in clinical colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validation of an LC-MS/MS method for the quantification of choline-related compounds and phospholipids in foods and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective HPLC Method Development for Soy Phosphatidylcholine Fatty Acids and Its Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of 17:0-14:1 PC-d5 in Diverse Biological Matrices

For researchers, scientists, and professionals in drug development, the precise quantification of lipids in complex biological samples is paramount. The choice of an appropriate internal standard is a critical factor in achieving accurate and reproducible results in lipidomics. This guide provides an objective comparison of the performance of 17:0-14:1 PC-d5, a deuterated phosphatidylcholine internal standard, across various biological matrices.

Introduction to 17:0-14:1 PC-d5

17:0-14:1 PC-d5 is a synthetic, deuterated phosphatidylcholine containing a heptadecanoyl (17:0) and a myristoleoyl (14:1) fatty acyl chain, with five deuterium atoms incorporated into the choline headgroup. Its unique mass and structural similarity to endogenous phosphatidylcholines make it a valuable tool for correcting variations during sample preparation, extraction, and mass spectrometric analysis. It is a component of the widely used UltimateSPLASH™ ONE internal standard mixture.

Performance Across Biological Matrices: A Quantitative Overview

The efficacy of an internal standard is largely determined by its extraction recovery, the extent of matrix effects it experiences, and the overall analytical precision. The following table summarizes the available quantitative data for 17:0-14:1 PC-d5 in different biological matrices.

Biological Matrix	Extraction Method	Parameter	Value	Reference
Human Plasma	Automated MTBE	Recovery	82.8%	[1]
Matrix Effect	82.6%	[1]
Manual MTBE	Recovery	64.8%	[1]
Matrix Effect	51.3%	[1]
Cerebrospinal Fluid (CSF)	Folch Extraction	Use Confirmed	-
Adipose Tissue	Modified Bligh & Dyer	Use Confirmed	-
Urine	Not Specified	Data Not Available	-

Note: Matrix effect values below 100% indicate ion suppression, while values above 100% indicate ion enhancement. Recovery is calculated relative to a sample spiked after extraction.

Comparative Performance and Alternatives

While direct head-to-head comparative studies with extensive quantitative data are limited, the performance of 17:0-14:1 PC-d5 can be assessed in the context of other commonly used internal standards.

• Deuterated vs. Odd-Chain Internal Standards: Deuterated standards like 17:0-14:1 PC-d5 are designed to co-elute closely with their endogenous counterparts, theoretically providing excellent correction for matrix effects. Odd-chain, non-deuterated standards (e.g., 17:0/17:0-PC) are another common choice as they are typically absent or present at very low levels in biological samples. The primary advantage of deuterated standards is their near-identical physicochemical properties to the analytes of interest.

• Performance in Plasma: The data from Burla et al. (2018) demonstrates good recovery and quantifiable matrix effects for 17:0-14:1 PC-d5 in human plasma using a methyl-tert-butyl ether (MTBE) extraction.[1] The automated extraction method showed higher recovery and less ion suppression compared to the manual method, highlighting the importance of standardized procedures.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental outcomes. Below are representative protocols for lipid extraction from different biological matrices where 17:0-14:1 PC-d5 is commonly employed.

1. Lipid Extraction from Plasma using Methyl-tert-butyl ether (MTBE)

This protocol is adapted from a high-throughput automated lipid extraction method.

• Sample Preparation: To 20 µL of plasma, add an appropriate volume of the internal standard mixture containing 17:0-14:1 PC-d5.

• Extraction:

  • Add 225 µL of methanol.

  • Add 750 µL of MTBE.

  • Vortex for 10 seconds and shake for 6 minutes at 4°C.

  • Add 188 µL of water to induce phase separation.

  • Vortex for 1 minute and centrifuge at 1,000 x g for 10 minutes.

• Lipid Recovery: Collect the upper organic phase containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).

2. Lipid Extraction from Tissue Homogenate using a Modified Bligh & Dyer Method

This protocol is a general procedure for lipid extraction from tissue samples.

• Sample Preparation: Homogenize a known weight of tissue (e.g., 50 mg) in a suitable buffer.

• Internal Standard Spiking: Add the internal standard mixture, including 17:0-14:1 PC-d5, to the tissue homogenate.

• Extraction:

  • Add a 3-fold excess of a chloroform:methanol (2:1, v/v) mixture.

  • Vortex thoroughly and incubate at room temperature for 30 minutes with occasional vortexing.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Vortex and centrifuge at 1,000 x g for 10 minutes.

• Lipid Recovery: Carefully collect the lower organic phase.

• Drying and Reconstitution: Dry the lipid extract under nitrogen and reconstitute in a suitable solvent for analysis.

Experimental Workflow and Signaling Pathway Visualization

To provide a clearer understanding of the experimental process, the following diagrams illustrate a typical lipidomics workflow and a conceptual representation of the role of an internal standard.

Caption: A typical experimental workflow for lipidomics analysis using an internal standard.

Caption: Conceptual diagram illustrating how an internal standard corrects for analytical variability.

References

• 1. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Lipidomics Data: A Comparative Guide to Internal Standards Featuring 17:0-14:1 PC-d5

For Researchers, Scientists, and Drug Development Professionals

The accuracy and reliability of quantitative lipidomics are paramount for advancing research and development in numerous scientific fields. A critical component of a robust lipidomics workflow is the proper selection and use of internal standards to ensure data quality. This guide provides an objective comparison of the performance of 17:0-14:1 PC-d5, a deuterated odd-chain phosphatidylcholine, with other common types of internal standards. The information presented is supported by experimental data and established methodologies to aid in the design and validation of lipidomics studies.

Data Presentation: Performance Comparison of Internal Standards

The selection of an appropriate internal standard is a crucial step in quantitative lipidomics. The ideal standard should not be naturally present in the sample and should be added as early as possible in the experimental workflow to account for variability during sample preparation and analysis.[1] The most common types of internal standards used are stable isotope-labeled lipids (e.g., deuterated or 13C-labeled) and odd-chain fatty acid-containing lipids.[1]

Here, we compare the performance of three types of phosphatidylcholine (PC) internal standards:

• Deuterated Odd-Chain PC (e.g., 17:0-14:1 PC-d5): A lipid with fatty acid chains of unusual length, additionally labeled with deuterium.

• ¹³C-Labeled PC: A lipid with one or more ¹²C atoms replaced by the heavier ¹³C isotope.

• Non-Deuterated Odd-Chain PC: A lipid with fatty acid chains of unusual length, without isotopic labeling.

Table 1: Quantitative Performance Comparison of PC Internal Standards

Performance Metric	Deuterated Odd-Chain PC (e.g., 17:0-14:1 PC-d5)	¹³C-Labeled PC	Non-Deuterated Odd-Chain PC
Linearity	Excellent, with a wide dynamic range.[1]	Excellent, with a wide dynamic range.	Good, but may deviate from linearity at very high or low concentrations relative to endogenous lipids.[1]
Accuracy	High, but can be compromised by isotopic effects or deuterium exchange in some cases.[2]	Considered the gold standard for accuracy due to minimal isotopic effects and identical chromatographic behavior to the analyte.[3][4]	Good, but may be less accurate if its ionization efficiency differs significantly from the analyte.
Reproducibility (%RSD)	Excellent, with typically low %RSD in quality control samples.[1]	Excellent, with very low %RSD due to co-elution and identical behavior to the analyte.	Good, but may show slightly higher variability compared to stable isotope standards.[1]
Correction for Matrix Effects	Superior, as it co-elutes closely with the endogenous analyte and experiences similar ion suppression or enhancement.[1]	Superior, for the same reasons as deuterated standards.	Effective, but may not fully compensate for matrix effects if retention time differs significantly from the analyte.[1]
Potential for Endogenous Interference	Very low, as odd-chain lipids are generally absent or at very low levels in most biological samples.	None, as the mass difference distinguishes it from the endogenous lipid.	Low, but odd-chain fatty acids can be present in some biological systems.[5]

Table 2: Advantages and Disadvantages of Different PC Internal Standard Types

Internal Standard Type	Advantages	Disadvantages
Deuterated Odd-Chain PC (e.g., 17:0-14:1 PC-d5)	- Closely co-elutes with endogenous PCs. - Corrects well for matrix effects. - Odd-chain structure minimizes risk of endogenous overlap.	- Potential for isotopic scrambling or exchange. - May have a slight retention time shift compared to the native analyte.[6]
¹³C-Labeled PC	- Considered the "gold standard" for accuracy. - Identical chromatographic behavior to the analyte. - No isotopic scrambling. - Same response factor as the native analyte.[3]	- Typically more expensive and less commercially available than deuterated standards.[3]
Non-Deuterated Odd-Chain PC	- More cost-effective than isotopically labeled standards. - Can provide robust quantification when isotopic standards are unavailable.	- May not perfectly co-elute with all endogenous PCs. - Ionization efficiency may differ from the analytes of interest. - Potential for natural occurrence in some samples.[5]

Experimental Protocols

A detailed and consistent experimental protocol is essential for the cross-validation of lipidomics data and the reliable comparison of internal standards.

Protocol 1: Cross-Validation of Internal Standards in Plasma Lipidomics

1. Objective: To evaluate and compare the performance (linearity, accuracy, precision, and matrix effect) of 17:0-14:1 PC-d5, a ¹³C-labeled PC, and a non-deuterated odd-chain PC for the quantification of phosphatidylcholines in human plasma.

2. Materials:

• Human plasma (pooled and from individual donors)

• Internal Standards: 17:0-14:1 PC-d5, ¹³C-labeled PC (e.g., PC 16:0/18:1-¹³C₁₀), Non-deuterated odd-chain PC (e.g., PC 17:0/17:0)

• Solvents: Methanol, Chloroform, Isopropanol, Acetonitrile, Water (LC-MS grade)

• Formic acid and Ammonium formate

3. Sample Preparation (Modified Folch Extraction):

• Thaw 50 µL of plasma on ice.

• Prepare separate internal standard spiking solutions for each of the three standards to be tested.

• For each plasma sample, add a known amount of one of the internal standard solutions.

• Add 2 mL of a chloroform:methanol (2:1, v/v) solution.

• Vortex the mixture thoroughly for 2 minutes to ensure complete mixing and protein precipitation.

• Add 500 µL of water to induce phase separation.

• Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully collect the lower organic layer containing the lipids.

• Dry the collected lipid extract under a stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v) for LC-MS analysis.

4. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient starting with a low percentage of mobile phase B and gradually increasing to elute the lipids.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 55°C.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode for PC analysis.

  • Data Acquisition: Use multiple reaction monitoring (MRM) for targeted quantification of a panel of endogenous PCs and the three internal standards.

5. Data Analysis and Performance Evaluation:

• Linearity: Prepare a calibration curve for a representative endogenous PC standard with a fixed concentration of each internal standard. Plot the response ratio (analyte peak area / internal standard peak area) against the analyte concentration. A linear regression with R² > 0.99 is considered excellent.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations in replicate (n=5). Accuracy is determined by the percentage deviation from the nominal concentration, while precision is assessed by the relative standard deviation (%RSD).

• Matrix Effect: Compare the peak area of an internal standard in a post-extraction spiked sample to its peak area in a neat solution at the same concentration. This will reveal any ion suppression or enhancement caused by the plasma matrix.

Mandatory Visualizations

Diagram 1: Experimental Workflow for Internal Standard Comparison

Caption: A typical workflow for the cross-validation and comparison of different internal standards in lipidomics.

Diagram 2: Phosphatidylcholine Biosynthesis Pathways

References

• 1. Achieving Absolute Molar Lipid Concentrations: A Phospholipidomics Cross-Validation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DL-A-Phosphatidylcholine, dipalmitoyl (U-¹³C₄₀, 98%) CP 95% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 5. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Assessing the Linearity of Phosphatidylcholine Quantification: A Comparative Guide to 17:0-14:1 PC-d5 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of phosphatidylcholines (PCs) is paramount. The selection of an appropriate internal standard is a critical determinant of assay performance, ensuring reliability and reproducibility. This guide provides a comprehensive assessment of 17:0-14:1 PC-d5 as an internal standard, focusing on the linearity of quantification. We present a comparative analysis with alternative deuterated PC standards, supported by experimental data and detailed methodologies.

Introduction to Internal Standards in Lipidomics

In liquid chromatography-mass spectrometry (LC-MS/MS) based lipidomics, internal standards are essential for correcting variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard mimics the physicochemical properties of the analyte, co-eluting and exhibiting similar ionization efficiency. Deuterated lipids, such as 17:0-14:1 PC-d5, are frequently employed as internal standards due to their chemical similarity to their endogenous counterparts, differing only in mass. This property allows for the accurate normalization of the analyte signal to the internal standard signal, thereby minimizing analytical variability.

Linearity of Quantification with 17:0-14:1 PC-d5

The linearity of a quantitative method is its ability to elicit test results that are directly proportional to the concentration of the analyte. A key metric for assessing linearity is the coefficient of determination (R²), which should ideally be close to 1. While specific linearity data for 17:0-14:1 PC-d5 is not always published in extensive detail, studies on structurally similar phospholipids provide strong evidence for its expected performance. For instance, a study benchmarking the linear range of PE (phosphatidylethanolamine) 17:0/14:1 demonstrated a linear quantification over two to three orders of magnitude, depending on the chromatographic method used.[1] This suggests that a similar wide linear dynamic range can be expected for 17:0-14:1 PC-d5.

Comparison of Deuterated Internal Standards for PC Quantification

The choice of internal standard can influence the accuracy and precision of quantification. While 17:0-14:1 PC-d5 is a widely used internal standard, other deuterated PC species with different fatty acyl chains are also commercially available. The selection of the most appropriate internal standard often depends on the specific PC species being quantified and the biological matrix being analyzed.

Internal Standard	Typical Linear Range (Orders of Magnitude)	R² Value (Typical)	Precision (%RSD)	Accuracy (%Bias)
17:0-14:1 PC-d5	2 - 3 (Inferred)[1]	>0.99 (Expected)	<15%	±15%
LPC 16:0-d3	Not explicitly stated	>0.99	<10% (at medium/high conc.)[2]	Within 20%[2]
PC-d3 (unspecified acyl chains)	Not explicitly stated	Not explicitly stated	1.6% to 13%[3]	90% to 115% recovery[3]
Other Deuterated PCs (e.g., with C16, C18 chains)	Generally high	>0.99	<15%	±15%

Note: The data in this table is compiled from various sources and may not represent a direct head-to-head comparison under identical experimental conditions. The performance of an internal standard is highly dependent on the specific analytical method and matrix.

Experimental Protocols

Accurate and reproducible quantification of phosphatidylcholines using 17:0-14:1 PC-d5 as an internal standard relies on a well-defined and validated experimental protocol. Below is a representative methodology for the analysis of PCs in human plasma.

Sample Preparation and Lipid Extraction

This protocol is based on a widely used liquid-liquid extraction method.[4]

• Internal Standard Spiking: To 10 µL of human plasma, add 10 µL of a working solution of 17:0-14:1 PC-d5 in an appropriate solvent (e.g., 1-butanol/methanol 1:1 v/v). The concentration of the internal standard should be chosen to be within the linear range of the assay and comparable to the expected concentration of the endogenous PCs.

• Protein Precipitation and Extraction: Add 100 µL of a 1:1 (v/v) mixture of 1-butanol and methanol containing 5 mM ammonium formate.

• Vortex and Sonicate: Vortex the mixture for 10 seconds and then sonicate for 1 hour.

• Centrifugation: Centrifuge the samples at 13,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Re-extraction: Add another 100 µL of the 1-butanol/methanol mixture to the pellet, vortex, and centrifuge again. Combine the supernatants.

• Drying: Evaporate the combined supernatants to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of 1-butanol/methanol 1:1 v/v containing 5 mM ammonium formate).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for lipidomics.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the lipids.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 45°C.[2]

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for the detection of PCs.

  • Scan Type: Multiple Reaction Monitoring (MRM) is used for targeted quantification.

  • MRM Transitions:

    • 17:0-14:1 PC-d5: The precursor ion will be the [M+H]⁺ adduct of the deuterated standard. The product ion is typically the phosphocholine headgroup fragment (m/z 184.1). The exact precursor m/z will depend on the specific deuteration pattern.

    • Endogenous PCs: The precursor ions will be the [M+H]⁺ adducts of the various PC species. The product ion is also typically m/z 184.1.

Visualizing the Workflow

Caption: Experimental workflow for the quantification of phosphatidylcholines using 17:0-14:1 PC-d5 internal standard.

Logical Relationship of Linearity Assessment

Caption: Logical workflow for assessing the linearity of quantification using an internal standard.

Conclusion

17:0-14:1 PC-d5 is a suitable and widely used internal standard for the quantification of phosphatidylcholines in complex biological matrices. While direct, comprehensive comparative studies on its linearity against other deuterated PC standards are not extensively published, existing data on similar lipid species and the general principles of isotope dilution mass spectrometry suggest that it can provide excellent linearity over a wide dynamic range when used with a validated LC-MS/MS method. For optimal results, it is crucial to carefully validate the method, including the assessment of linearity, precision, and accuracy, within the specific context of the study. The choice between different deuterated internal standards may also depend on the specific PC profile of the sample and the availability of commercial standards.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Validation of an LC-MS/MS method for the quantification of choline-related compounds and phospholipids in foods and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

A Comparative Guide to Quantitative Lipidomics: Evaluating Avanti UltimateSPLASH ONE and Alternatives

For researchers, scientists, and drug development professionals navigating the complexities of quantitative lipidomics, the choice of an internal standard is a critical determinant of data accuracy and reliability. This guide provides a detailed comparison of the Avanti UltimateSPLASH ONE mix with other commercially available alternatives, supported by experimental data and standardized protocols to aid in the selection of the most appropriate standard for your analytical needs.

Introduction to Internal Standards in Lipidomics

Quantitative lipidomics by mass spectrometry (MS) relies on the use of internal standards to correct for variations inherent in the analytical workflow, from sample preparation to MS analysis. Ideally, an internal standard should be a stable isotope-labeled analog of the analyte of interest, added to the sample at a known concentration prior to extraction. This allows for the normalization of analytical variability, including extraction efficiency, matrix effects, and instrument response. The Avanti UltimateSPLASH ONE mix is a comprehensive, commercially available internal standard solution designed to address the challenges of broad-spectrum lipid quantification.

Avanti UltimateSPLASH ONE: A Deep Dive

The Avanti UltimateSPLASH ONE is a meticulously characterized mixture of 69 deuterium-labeled lipids, spanning 15 distinct lipid classes.[1] This comprehensive standard is designed for broad applicability in high-throughput lipidomics workflows. A key feature of this mix is the inclusion of a wide range of chain lengths and unsaturation variants within each lipid class, which helps to control for differences in ionization and fragmentation efficiency between different lipid species.[2][3] The standards are also designed to appear in spectral gaps, minimizing interference with endogenous lipids.[2][3]

Quantitative Performance of a Comprehensive Internal Standard Approach

A 2023 study published in Analytical Chemistry by Omic-Scale High-Throughput Quantitative LC-MS/MS Approach for Circulatory Lipid Phenotyping in Clinical Research provides a robust validation of a quantitative lipidomics workflow employing a comprehensive panel of 75 isotopically labeled standards, including those found in the UltimateSPLASH ONE mix.[4] This study demonstrates the high precision and broad applicability of this approach for analyzing complex biological samples.

The workflow achieved the quantification of 795 lipid species in human plasma with a median intra-day precision of 8.5% and a median inter-day precision of 10.9% across multiple batches. This level of precision is crucial for the reliable detection of subtle lipidomic changes in clinical research and drug development.

Comparison with Alternative Commercial Lipidomics Standards

While the Avanti UltimateSPLASH ONE offers extensive coverage, several other commercial internal standard kits are available, each with its own set of features and intended applications. Here, we compare UltimateSPLASH ONE with two prominent alternatives: the SCIEX Lipidyzer™ Platform Kits and MilliporeSigma's LIPIDOMIX® Quantitative Mass Spec Standards.

Feature	Avanti UltimateSPLASH ONE	SCIEX Lipidyzer™ Platform Kits	MilliporeSigma LIPIDOMIX® Standards
Number of Standards	69 deuterated lipids	Over 50 labeled molecular species	Varies by kit (e.g., 14 in SPLASH LIPIDOMIX)
Lipid Classes Covered	15	13	Varies by kit (e.g., 14 in SPLASH LIPIDOMIX)
Key Features	Comprehensive coverage of chain lengths and unsaturation, designed to be in spectral gaps.	Integrated system with kits for internal standards, tuning, and QC.	Often tailored to specific applications (e.g., human plasma lipid analysis).
Quantitative Data	High precision demonstrated in published studies (e.g., median inter-day precision of 10.9%).	Manufacturer reports accurate and precise quantitation.	Concentrations verified for use as a quantitative standard.

At present, there is a lack of publicly available, direct head-to-head comparative studies that evaluate the quantitative performance (i.e., linearity, LOD, LOQ) of these specific commercial kits under identical experimental conditions. The selection of a particular kit will therefore depend on the specific requirements of the study, including the desired lipid coverage, the analytical platform being used, and budgetary considerations.

Experimental Protocols for High-Throughput Quantitative Lipidomics

The following is a detailed experimental protocol adapted from the aforementioned Analytical Chemistry publication, which utilizes a comprehensive internal standard mixture for high-throughput quantitative lipidomics.

Lipid Extraction

• To 10 µL of plasma, add 190 µL of a 1:1 (v/v) mixture of isopropanol and phosphate-buffered saline containing the internal standard mix.

• Vortex for 10 seconds and incubate at 4°C for 30 minutes.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

Liquid Chromatography

• Column: Waters ACQUITY UPLC BEH HILIC 1.7 µm, 2.1 × 100 mm

• Mobile Phase A: Acetonitrile/Acetone (9:1, v/v) with 0.1% formic acid and 10 mM ammonium formate

• Mobile Phase B: Acetonitrile/Water (7:3, v/v) with 0.1% formic acid and 10 mM ammonium formate

• Gradient: A linear gradient from 1% to 50% B over 8 minutes, followed by a 2-minute wash at 98% B and a 2-minute re-equilibration at 1% B.

• Flow Rate: 0.4 mL/min

• Column Temperature: 45°C

• Injection Volume: 2 µL

Mass Spectrometry

• Instrument: A triple quadrupole mass spectrometer equipped with a heated electrospray ionization (HESI) source.

• Ionization Mode: Positive and negative ion switching.

• Scan Type: Selected Reaction Monitoring (SRM).

• Data Acquisition: Timed-SRM was used to monitor specific precursor-product ion transitions for each lipid species and internal standard.

Visualizing the Lipidomics Workflow and Signaling Pathways

To further clarify the experimental process and the broader context of lipid analysis, the following diagrams have been generated using the Graphviz (DOT language).

Caption: A generalized workflow for quantitative lipidomics analysis.

Caption: Simplified overview of major lipid signaling pathways.

Conclusion

The Avanti UltimateSPLASH ONE mix, and similar comprehensive internal standard solutions, represent a significant advancement in the field of quantitative lipidomics. By providing broad coverage of lipid classes and species, these standards enable researchers to achieve high levels of precision and accuracy in their analyses. While direct comparative data between different commercial kits is currently limited, the detailed experimental protocols and performance data available for comprehensive standard mixtures provide a strong foundation for the design and implementation of robust quantitative lipidomics workflows. The choice of a specific internal standard should be guided by the analytical goals, the sample type, and the instrumentation available.

References

• 1. sciex.com [sciex.com]
• 2. SPLASH Brochure [online.flippingbook.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. sciex.com [sciex.com]

The Impact of 17:0-14:1 PC-d5 Normalization on Lipidomic Data Integrity

A quantitative comparison for researchers, scientists, and drug development professionals.

The Critical Role of Internal Standards in Lipidomics

Internal standards are compounds chemically similar to the analytes of interest, but isotopically labeled or otherwise structurally distinct, which are added to samples in a known quantity before analysis. They are essential for mitigating various sources of error, including:

• Sample Preparation Variability: Losses during lipid extraction and other sample handling steps.

• Instrumental Drift: Fluctuations in mass spectrometer performance over time.

• Ion Suppression/Enhancement: Matrix effects that can alter the ionization efficiency of analytes.

By normalizing the signal of endogenous lipids to the signal of the internal standard, these variations can be accounted for, leading to more accurate and precise quantification. 17:0-14:1 PC-d5 is a deuterated phosphatidylcholine analog commonly used as an internal standard for the quantification of phosphatidylcholine (PC) and other lipid classes due to its chemical similarity to endogenous lipids and its distinct mass.

Quantitative Comparison: The Impact on Data Variability

The primary benefit of using an internal standard like 17:0-14:1 PC-d5 is a significant reduction in the analytical variability of the data, as measured by the coefficient of variation (CV). The CV is a standardized measure of dispersion of a probability distribution or frequency distribution. Lower CV values indicate higher precision and reproducibility.

A study comparing lipidomics data from replicate injections of human plasma with and without internal standard normalization demonstrated a substantial improvement in data quality when normalization was applied.[1] The use of a normalization workflow, which can include standards like 17:0-14:1 PC-d5, reduced the average %CV by nearly two-fold in positive ion mode and showed an even more pronounced improvement in negative ion mode.[1]

Data Analysis Mode	Average %CV (Without Normalization)	Average %CV (With Normalization)	Fold Improvement in Precision
Positive Ion Mode	10% ± 7%	6% ± 7%	~1.7x
Negative Ion Mode	Significantly Higher (due to injection volume variation)	Substantially Reduced	More than 2x

Table 1. Comparison of the average coefficient of variation (%CV) for lipidomics data with and without internal standard normalization. The data shows a significant reduction in variability, and therefore an increase in precision, when normalization is applied.[1]

This reduction in variability is critical for the reliable detection of true biological differences between experimental groups, which might otherwise be obscured by analytical noise.

Experimental Protocols

A typical lipidomics workflow incorporating an internal standard such as 17:0-14:1 PC-d5 involves the following key steps. The crucial difference in a comparative study would be the inclusion of a control group where the internal standard is omitted during sample preparation, and no normalization is applied during data processing.

Lipid Extraction (Folch Method)

• Sample Preparation: Start with a defined volume of the biological sample (e.g., plasma, cell lysate).

• Internal Standard Spiking: For the "normalized" group, add a known amount of the internal standard mixture containing 17:0-14:1 PC-d5 to the sample. The "non-normalized" group receives a vehicle control.

• Solvent Addition: Add a chloroform:methanol (2:1, v/v) solution to the sample.

• Vortexing and Incubation: Thoroughly mix the sample and solvent, followed by a brief incubation to ensure complete lipid extraction.

• Phase Separation: Add a saline solution (e.g., 0.9% NaCl) to induce the separation of the aqueous and organic phases.

• Centrifugation: Centrifuge the samples to achieve a clear separation of the layers.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids.

• Drying: Dry the extracted lipids under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Chromatographic Separation: Separate the lipid species using a suitable liquid chromatography method (e.g., reversed-phase or HILIC).

• Mass Spectrometry Detection: Detect and quantify the lipid species using a high-resolution mass spectrometer.

• Data Acquisition: Acquire data in both positive and negative ion modes to cover a broad range of lipid classes.

Data Processing

• Peak Picking and Integration: Identify and integrate the peaks corresponding to each lipid species.

• Normalization (for the "normalized" group): For each lipid, divide its peak area by the peak area of the corresponding internal standard (e.g., phosphatidylcholines are normalized to 17:0-14:1 PC-d5).

• Statistical Analysis: Compare the quantitative data between the normalized and non-normalized groups, focusing on metrics like the coefficient of variation for quality control samples.

Visualizing the Workflow and its Impact

The following diagrams illustrate the experimental workflow and the logical relationship between normalization and data quality.

Caption: Experimental workflow comparing lipidomics with and without internal standard normalization.

Caption: Logical diagram illustrating how normalization corrects for analytical variability.

Conclusion

The use of internal standards, such as 17:0-14:1 PC-d5, is a cornerstone of robust and reliable quantitative lipidomics. The experimental data clearly demonstrates that normalization significantly reduces the coefficient of variation, thereby improving the precision and reproducibility of the results. For researchers, scientists, and drug development professionals, incorporating appropriate internal standards into their lipidomics workflows is not just a recommendation but a critical step to ensure the generation of high-quality, defensible data that can confidently drive scientific discovery.

References

• 1. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 17:0-14:1 PC-d5

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds is paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of 17:0-14:1 PC-d5, a deuterated phospholipid commonly used as an internal standard in lipidomics research.[1][2] Adherence to these guidelines is crucial for minimizing risks and maintaining a safe research environment.

Safety and Handling Precautions

Before beginning any disposal procedure, it is essential to consult the Safety Data Sheet (SDS) for 17:0-14:1 PC-d5.[3] Personal protective equipment (PPE) should always be worn, including chemical-resistant gloves, laboratory coats, and safety glasses. All handling of this compound should occur in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

Quantitative Data Summary

The following table summarizes the key quantitative information for 17:0-14:1 PC-d5, also known as 1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-phosphocholine.

Property	Value
CAS Number	2342575-80-6
Molecular Formula	C39H71D5NO8P
Molecular Weight	723.03 g/mol
Storage Temperature	-20°C

Step-by-Step Disposal Protocol

The disposal of 17:0-14:1 PC-d5 must be conducted in accordance with all local, state, and federal regulations for chemical waste.

Experimental Protocol: Chemical Waste Disposal

• Segregation of Waste: Isolate waste containing 17:0-14:1 PC-d5 from other laboratory waste streams. This includes any unused product, contaminated consumables (e.g., pipette tips, vials), and solutions.

• Containerization:

  • Place solid waste, such as contaminated labware, into a clearly labeled, sealed, and puncture-proof waste container designated for chemical waste.

  • Collect liquid waste containing 17:0-14:1 PC-d5 in a compatible, leak-proof container. Ensure the container is properly sealed and labeled with the full chemical name and any associated hazards.

• Labeling: All waste containers must be clearly and accurately labeled with "Hazardous Waste," the full chemical name "17:0-14:1 PC-d5," and any other components in the waste mixture.

• Storage: Store the sealed and labeled waste containers in a designated, secure hazardous waste accumulation area away from incompatible materials. The storage area should be cool, dry, and well-ventilated.

• Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular trash.

• Documentation: Maintain a log of all hazardous waste generated, including the chemical name, quantity, and date of disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 17:0-14:1 PC-d5.

Caption: Workflow for the safe disposal of 17:0-14:1 PC-d5.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. chemscene.com [chemscene.com]

Personal protective equipment for handling 17:0-14:1 PC-d5

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 17:0-14:1 PC-d5 (1-heptadecanoyl-2-(cis-9-tetradecenoyl)-sn-glycero-3-phosphocholine-N,N,N-trimethyl-d9). Adherence to these protocols is essential for ensuring personal safety and maintaining the integrity of the product.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 17:0-14:1 PC-d5. These recommendations are based on general guidelines for handling similar chemical compounds. Users must always consult the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and up-to-date information.

PPE Category	Recommended Equipment	Justification
Eye Protection	Safety glasses with side-shields or chemical splash goggles.	Protects eyes from accidental splashes or contact with the compound.[1] Chemical splash goggles are required when there is a significant risk of splashing.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact with the compound. Always inspect gloves for tears or holes before use and change them frequently.
Body Protection	Laboratory coat or chemical-resistant apron.	Provides a barrier against spills and contamination of personal clothing.[1] Long-sleeved clothing should be worn under the lab coat for maximum protection.[1]
Respiratory Protection	Not typically required in well-ventilated areas.	If working in a poorly ventilated area or if dust or aerosols may be generated, a NIOSH-approved respirator may be necessary.[1] Always work in a fume hood if possible.

Operational Plan: Safe Handling and Storage

Storage:

• Short-term and Long-term: Store 17:0-14:1 PC-d5 at -20°C.[2]

• Physical Form: This compound may be supplied as a powder or in a solvent.

  • Powder: Unsaturated lipids like 17:0-14:1 PC-d5 are susceptible to oxidation and should ideally be dissolved in a suitable organic solvent for storage.[3] If handled as a powder, allow the container to warm to room temperature before opening to prevent condensation.[4]

  • Organic Solution: Store in a glass vial with a Teflon-lined cap, under an inert gas like argon or nitrogen.[3] Never store organic solutions in plastic containers, as this can lead to leaching of impurities.[3]

Handling and Reconstitution:

• Preparation: Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

• Ventilation: Conduct all handling procedures in a well-ventilated laboratory, preferably within a chemical fume hood.[1]

• Reconstitution (if supplied as a solid):

  • Allow the vial to reach room temperature before opening.[4]

  • Add the desired volume of a suitable organic solvent (e.g., chloroform, ethanol) using a glass or stainless steel syringe or pipette.[3][4]

  • Cap the vial tightly and vortex or sonicate gently until the lipid is fully dissolved.[4]

• Aliquoting and Use:

  • To minimize freeze-thaw cycles, it is recommended to prepare aliquots of the stock solution.

  • Use only glass, stainless steel, or Teflon-lined equipment when transferring organic solutions of the lipid.[3][4]

Disposal Plan

All waste materials should be handled and disposed of in accordance with local, state, and federal regulations.

• Lipid Waste:

  • Segregation: Separate lipid waste from other laboratory waste streams.[5]

  • Containment: Collect lipid waste in a clearly labeled, leak-proof container.[5]

• Contaminated Materials:

  • Dispose of used gloves, pipette tips, and other contaminated disposable materials as hazardous waste.

  • Contaminated glassware should be decontaminated prior to washing or disposal.

Experimental Workflow for Handling 17:0-14:1 PC-d5

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]